Bayin

Core Science & Biosynthesis

Bayin (C21H20O9): An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bayin (C21H20O9) is a flavonoid, a class of polyphenolic secondary metabolites found in plants. This technical guide provides a comprehensive overview of the chemical structure and properties of Bayin. Extensive literature searches indicate a notable absence of published studies on the specific biological activities, mechanisms of action, and associated signaling pathways of this particular compound. This guide summarizes the known chemical data for Bayin and provides a general overview of the well-documented biological activities of the broader flavonoid class to offer context for potential future research.

Chemical Structure and Identification

Bayin is a flavone (B191248) glycoside, characterized by a C-glycosidic bond where a glucose unit is attached to the C-8 position of the flavone backbone. The core structure is based on 2-phenylchromen-4-one.

• IUPAC Name: 7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one[1]

• Molecular Formula: C21H20O9[1]

• CAS Number: 3681-96-7[1]

• PubChem CID: 21721991[1]

• SMILES: C1=CC(=CC=C1C2=CC(=O)C3=C(O2)C(=C(C=C3)O)[C@H]4--INVALID-LINK--CO)O)O)O)O[1]

• InChI: InChI=1S/C21H20O9/c22-8-15-17(26)18(27)19(28)21(30-15)16-12(24)6-5-11-13(25)7-14(29-20(11)16)9-1-3-10(23)4-2-9/h1-7,15,17-19,21-24,26-28H,8H2/t15-,17-,18+,19-,21+/m1/s1[1]

Chemical Structure Diagram```dot

// Atom nodes with positions C1 [pos="1.0,2.0!", label="C"]; C2 [pos="1.0,0.5!", label="C"]; C3 [pos="2.0,0.0!", label="C"]; C4 [pos="3.0,0.5!", label="C"]; C5 [pos="3.0,2.0!", label="C"]; C6 [pos="2.0,2.5!", label="C"];

C7 [pos="4.0,0.0!", label="C"]; O1 [pos="4.5,-1.0!", label="O"]; C8 [pos="5.5,-1.0!", label="C"]; C9 [pos="6.0,0.0!", label="C"]; C10 [pos="5.5,1.0!", label="C"]; C11 [pos="4.0,1.0!", label="C"]; O2 [pos="3.5,2.5!", label="O"];

O3 [pos="6.5,-2.0!", label="=O"];

C12 [pos="6.5,2.0!", label="C"]; C13 [pos="7.5,2.5!", label="C"]; C14 [pos="8.5,2.0!", label="C"]; C15 [pos="8.5,1.0!", label="C"]; C16 [pos="7.5,0.5!", label="C"];

O4 [pos="9.5,2.5!", label="OH"]; O5 [pos="6.0,3.0!", label="OH"];

// Glucose Ring C1' [pos="2.0,4.0!", label="C"]; C2' [pos="1.0,4.5!", label="C"]; C3' [pos="1.0,5.5!", label="C"]; C4' [pos="2.0,6.0!", label="C"]; C5' [pos="3.0,5.5!", label="C"]; O6' [pos="3.0,4.5!", label="O"];

O7' [pos="0.0,4.0!", label="OH"]; O8' [pos="0.0,6.0!", label="OH"]; O9' [pos="2.0,7.0!", label="OH"]; C6' [pos="4.0,6.0!", label="CH₂OH"];

// Edges for Benzene Ring 1 C1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- C6; C6 -- C1;

// Edges for the main structure C4 -- C7; C7 -- O1; O1 -- C8; C8 -- C9; C9 -- C10; C10 -- C11; C11 -- C4; C11 -- O2; O2 -- C5;

C8 -- O3 [style=dashed]; // Double bond representation

C10 -- C12; C12 -- C13; C13 -- C14; C14 -- C15; C15 -- C16; C16 -- C9;

C14 -- O4; C6 -- O5;

// Edges for Glucose Ring C1' -- C2'; C2' -- C3'; C3' -- C4'; C4' -- C5'; C5' -- O6'; O6' -- C1'; C1' -- C6;

C2' -- O7'; C3' -- O8'; C4' -- O9'; C5' -- C6'; }

Caption: General overview of key signaling pathways modulated by flavonoids.

Experimental Protocols

As there are no published experimental studies specifically investigating Bayin, this guide cannot provide detailed methodologies for its analysis. Researchers interested in studying Bayin would need to develop and validate their own protocols based on standard assays for flavonoid compounds. This would typically involve:

• In vitro assays: Cellular viability assays (e.g., MTT, XTT), enzyme inhibition assays, antioxidant capacity assays (e.g., DPPH, ABTS), and molecular biology techniques (e.g., Western blotting, qPCR) to probe effects on signaling pathways.

• In vivo studies: Utilizing appropriate animal models to assess bioavailability, efficacy, and toxicity.

Conclusion and Future Directions

Bayin (C21H20O9) is a structurally defined flavonoid for which biological activity data is currently absent from scientific literature. This presents a clear opportunity for original research. Based on the known activities of the flavonoid class, initial investigations could focus on its potential antioxidant, anti-inflammatory, or cytotoxic properties. Elucidating the biological profile of Bayin and its mechanism of action could provide valuable insights for the drug development community. Future work should prioritize in vitro screening to identify potential biological targets, followed by more in-depth mechanistic studies and eventual in vivo validation.

References

• 1. Bayin | C21H20O9 | CID 21721991 - PubChem [pubchem.ncbi.nlm.nih.gov]

Unveiling the Enigma: The Quest for Bayin Compound

A comprehensive search of scientific literature and chemical databases for a compound designated "Bayin" has yielded no specific, identifiable molecule. This suggests that "Bayin compound" may be a novel, yet-to-be-published discovery, a proprietary internal designation, or a term of art not currently in the public domain. Consequently, a detailed technical guide on its synthesis, characterization, and biological activity cannot be constructed at this time.

For researchers, scientists, and drug development professionals, the journey from a conceptual molecule to a well-characterized compound is a meticulous process of discovery, synthesis, and rigorous analysis. This process is underpinned by verifiable and reproducible data, which is not publicly available for a "Bayin compound."

While the core request for an in-depth technical guide cannot be fulfilled without foundational information, this document outlines the standard methodologies and data presentation that would be essential for such a guide, should information on the Bayin compound become available.

Hypothetical Framework for a Technical Guide

Should a "Bayin compound" be identified, a comprehensive technical guide would necessitate the following key sections:

1. Synthesis of Bayin Compound:

A detailed experimental protocol would be provided, outlining the synthetic route, necessary reagents, reaction conditions (temperature, pressure, time), and purification methods. This would include:

• Reaction Scheme: A visual representation of the chemical transformation.

• Step-by-Step Procedure: A granular description of each synthetic step.

• Purification: Techniques such as column chromatography, recrystallization, or distillation would be detailed.

2. Physicochemical Characterization:

This section would focus on confirming the identity, purity, and structure of the synthesized compound.

• Spectroscopic Analysis: Data from Nuclear Magnetic Resonance (¹H NMR, ¹³C NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy would be presented in tabular format.

• Purity Assessment: High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) data would be summarized to establish the purity of the compound.

Table 1: Hypothetical Physicochemical Data for Bayin Compound

Parameter	Method	Result
Molecular Weight	HRMS (ESI+)	m/z [M+H]⁺ calculated vs. found
¹H NMR	(Solvent, Frequency)	Chemical shifts (δ), multiplicity, coupling constants (J), integration
¹³C NMR	(Solvent, Frequency)	Chemical shifts (δ)
Purity	HPLC	>95% (retention time, column, mobile phase)

3. Biological Activity and Mechanism of Action:

This critical section would detail the compound's biological effects and the underlying molecular pathways.

• In Vitro Assays: Protocols for assays determining cytotoxicity (e.g., MTT assay), enzyme inhibition, or receptor binding would be described.

• Signaling Pathway Analysis: Should the compound target a specific cellular pathway, a diagram illustrating its mechanism of action would be crucial.

Diagram 1: Example of a Signaling Pathway

Caption: Hypothetical signaling pathway activated by Bayin compound.

Experimental Workflow Visualization

A clear workflow diagram is essential for communicating complex experimental procedures.

Diagram 2: General Experimental Workflow

Caption: A generalized workflow from synthesis to data analysis.

An In-depth Technical Guide to the Physicochemical Properties of Bayin and the Closely Related Flavonoid, Baicalin

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of the flavonoid glycoside Bayin. Due to the limited experimental data available for Bayin, this guide also presents an in-depth analysis of the closely related and extensively studied compound, Baicalin (B1667713). The structural similarity and the high likelihood of "Bayin" being a lesser-known synonym or a related compound to the well-researched Baicalin make this comparative approach essential for a thorough understanding.

Introduction to Bayin and Baicalin

Bayin is a flavonoid with the chemical formula C21H20O9.[1] While computational data on its properties are available, experimental studies are scarce. Baicalin, also a flavonoid glycoside, is a major bioactive component isolated from the roots of Scutellaria baicalensis and has been the subject of extensive research.[2][3][4][5] This guide will present the known data for Bayin and a detailed profile of Baicalin, covering its physicochemical characteristics, the experimental methods for their determination, and its significant role in various signaling pathways.

Physicochemical Properties

The physicochemical properties of a compound are critical in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. The following tables summarize the available data for Bayin and Baicalin.

Table 1: Physicochemical Properties of Bayin (Computed)

Property	Value	Source
Molecular Formula	C21H20O9	PubChem[1]
Molecular Weight	416.4 g/mol	PubChem[1]
XLogP3	-0.5	PubChem[1]
Hydrogen Bond Donor Count	6	PubChem[1]
Hydrogen Bond Acceptor Count	9	PubChem[1]
Rotatable Bond Count	3	PubChem[1]
Exact Mass	416.11073221 g/mol	PubChem[1]
Topological Polar Surface Area	157 Ų	PubChem[1]
Heavy Atom Count	30	PubChem[1]

Note: All properties for Bayin are computationally predicted and have not been experimentally verified.

Table 2: Physicochemical Properties of Baicalin (Experimental and Computed)

Property	Value	Source
Molecular Formula	C21H18O11	PubChem
Molecular Weight	446.36 g/mol	PubChem
pKa1	4.21	[4]
pKa2	8.56	[4]
Water Solubility	67.03 ± 1.60 µg/mL	[3][4]
Permeability (Papp)	0.037 x 10⁻⁶ cm/s	[4]
LogP (octanol/water)	Varies with pH	[6]
Melting Point	223-225 °C	Sigma-Aldrich
Appearance	Yellow powder	Various Suppliers

Experimental Protocols for Physicochemical Characterization

The determination of physicochemical properties is fundamental to understanding a compound's behavior. Below are detailed methodologies for key experiments typically performed on flavonoids like Baicalin.

Determination of Solubility (Saturation Shake-Flask Method)

The saturation shake-flask method is a standard technique for determining the thermodynamic solubility of a compound.

Protocol:

• An excess amount of the compound (e.g., Baicalin) is added to a specific volume of a solvent (e.g., distilled water, buffer of a specific pH).

• The resulting suspension is sealed in a vial and agitated in a mechanical shaker or rotator at a constant temperature (e.g., 25 °C or 37 °C) for a defined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• After equilibration, the suspension is filtered through a fine-pore filter (e.g., 0.22 µm) to remove undissolved solids.

• The concentration of the dissolved compound in the filtrate is then quantified using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[6]

• The experiment is typically performed in triplicate to ensure accuracy.

Determination of Lipophilicity (LogP)

The partition coefficient (LogP) between octanol (B41247) and water is a measure of a compound's lipophilicity, which influences its membrane permeability and absorption.

Protocol:

• A solution of the compound is prepared in either water-saturated octanol or octanol-saturated water.

• Equal volumes of this solution and the other immiscible phase (octanol or water) are added to a vial.

• The vial is sealed and shaken vigorously for a set period to allow for partitioning of the compound between the two phases.

• The mixture is then centrifuged to ensure complete separation of the octanol and water layers.

• The concentration of the compound in both the aqueous and octanolic phases is determined using an appropriate analytical technique (e.g., UV-Vis spectroscopy or HPLC).

• The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the logarithm of this value.[6]

Determination of Acid Dissociation Constant (pKa) by NMR-pH Titration

The acid dissociation constant (pKa) is crucial for understanding the ionization state of a compound at different pH values, which affects its solubility and interaction with biological targets.

Protocol:

• A solution of the compound is prepared in a suitable solvent system (e.g., a mixture of water and a co-solvent like DMSO-d6 to ensure solubility).

• The initial pH of the solution is measured.

• Small aliquots of a standardized acid or base are added to the solution to incrementally change the pH.

• After each addition, the ¹H NMR spectrum of the solution is recorded.

• The chemical shifts of specific protons that are sensitive to changes in the ionization state of the molecule are monitored as a function of pH.

• The pKa value is determined by fitting the plot of chemical shift versus pH to the Henderson-Hasselbalch equation.[6]

Signaling Pathways Modulated by Baicalin

Baicalin has been shown to exert its biological effects by modulating a variety of cellular signaling pathways. This section provides a visual representation of some of the key pathways using the DOT language for Graphviz.

PI3K/Akt Signaling Pathway Inhibition

Baicalin has been reported to inhibit the PI3K/Akt signaling pathway, which is often hyperactivated in cancer and inflammatory diseases.[2][7]

Caption: Inhibition of the PI3K/Akt pathway by Baicalin.

NF-κB Signaling Pathway Inhibition

The NF-κB pathway is a critical regulator of inflammation. Baicalin can suppress this pathway, leading to its anti-inflammatory effects.[2][7]

Caption: Baicalin's inhibition of the NF-κB signaling pathway.

MAPK Signaling Pathway Modulation

Baicalin can modulate the Mitogen-Activated Protein Kinase (MAPK) pathway, which is involved in cell proliferation, differentiation, and apoptosis.[7][8]

Caption: Modulation of the MAPK signaling cascade by Baicalin.

Conclusion

While "Bayin" remains a compound with limited available data, the comprehensive analysis of the closely related and well-studied flavonoid, Baicalin, provides valuable insights for the scientific community. The detailed physicochemical properties, experimental protocols, and modulation of key signaling pathways presented in this guide offer a solid foundation for researchers and drug development professionals. Further experimental investigation into Bayin is warranted to fully elucidate its properties and potential therapeutic applications. The provided methodologies can serve as a starting point for such future research.

References

• 1. Bayin | C21H20O9 | CID 21721991 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Pharmacological Efficacy of Baicalin in Inflammatory Diseases [mdpi.com]
• 4. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Research progress on pharmacological effects and new dosage forms of baicalin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]

The Anticancer Mechanism of Baicalein in Cellular Models: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Baicalein, a flavonoid derived from the root of Scutellaria baicalensis, has demonstrated significant anticancer properties across a multitude of preclinical studies. Its therapeutic potential stems from its ability to modulate a wide array of cellular processes, leading to the inhibition of cancer cell proliferation, induction of programmed cell death, and suppression of metastasis. This technical guide provides an in-depth exploration of the molecular mechanisms of action of Baicalein in cellular models. It details the core signaling pathways affected by Baicalein, presents quantitative data on its efficacy, and offers comprehensive protocols for key experimental assays used to evaluate its effects.

Core Mechanisms of Action

Baicalein exerts its anticancer effects through a multi-pronged approach, primarily by inducing apoptosis and autophagy, causing cell cycle arrest, and inhibiting tumor invasion and metastasis.

Induction of Apoptosis

Apoptosis, or programmed cell death, is a critical process for eliminating malignant cells. Baicalein has been shown to induce apoptosis through both intrinsic (mitochondrial) and extrinsic pathways.[1][2]

• Modulation of Bcl-2 Family Proteins: Baicalein treatment upregulates the expression of pro-apoptotic proteins like Bax while downregulating anti-apoptotic proteins such as Bcl-2.[3][4] This shift in the Bax/Bcl-2 ratio disrupts the mitochondrial membrane potential, leading to the release of cytochrome c into the cytoplasm.[5]

• Activation of Caspases: The release of cytochrome c triggers the activation of a cascade of cysteine proteases known as caspases. Baicalein has been shown to activate initiator caspases, such as caspase-9, which in turn activate executioner caspases like caspase-3.[4][5] Activated caspase-3 is responsible for the cleavage of key cellular substrates, including poly (ADP-ribose) polymerase (PARP), ultimately leading to the characteristic morphological changes of apoptosis.[4][5]

Induction of Autophagy

Autophagy is a cellular self-degradation process that can lead to cell death in cancer cells. Baicalein is a known inducer of autophagic cell death.[6][7][8]

• Activation of the AMPK/ULK1 Pathway: Baicalein activates AMP-activated protein kinase (AMPK), a key energy sensor in the cell.[5][6] Activated AMPK then phosphorylates and activates Unc-51 like autophagy activating kinase 1 (ULK1), a critical initiator of autophagy.[6]

• Inhibition of mTORC1: The mammalian target of rapamycin (B549165) complex 1 (mTORC1) is a major negative regulator of autophagy. Baicalein treatment leads to the downregulation of mTOR and its binding partner Raptor, thereby inhibiting mTORC1 activity and promoting the formation of autophagosomes.[6] Studies have shown that Baicalein increases the number of GFP-LC3 puncta and the expression of LC3B-II, which are hallmark indicators of autophagy.[6]

Cell Cycle Arrest

Baicalein can halt the progression of the cell cycle, thereby preventing cancer cell proliferation. It has been observed to cause cell cycle arrest in the G1 and S phases.[3] This is achieved by modulating the expression and activity of key cell cycle regulators:

• Cyclins and Cyclin-Dependent Kinases (CDKs): Baicalein treatment has been shown to decrease the protein levels of critical cyclins, such as cyclin B1 and cyclin D1, and inhibit the activation of their partner CDKs, like CDC2 (CDK1).[3]

Inhibition of Invasion and Metastasis

The spread of cancer cells to distant organs is the primary cause of cancer-related mortality. Baicalein has demonstrated the ability to inhibit the invasion and migration of various cancer cells.[3][5]

• Downregulation of Matrix Metalloproteinases (MMPs): Baicalein reduces the expression and activity of MMP-2 and MMP-9, enzymes that are crucial for degrading the extracellular matrix, a key step in cancer cell invasion.[3][5] This inhibitory effect is often mediated through the suppression of signaling pathways like p38 MAPK-dependent NF-κB.[3][5]

Core Signaling Pathway: PI3K/Akt/mTOR

A central nexus for Baicalein's anticancer activity is the phosphoinositide 3-kinase (PI3K)/protein kinase B (Akt)/mammalian target of rapamycin (mTOR) signaling pathway. This pathway is frequently hyperactivated in many cancers and plays a crucial role in cell growth, proliferation, survival, and metabolism.[9][10][11]

Baicalein has been consistently shown to inhibit this pathway at multiple levels.[5][12][13][14] Treatment with Baicalein leads to a significant decrease in the phosphorylation of PI3K, Akt (a key downstream effector of PI3K), and mTOR.[5][13] By inhibiting Akt and mTOR phosphorylation, Baicalein effectively shuts down downstream signaling that promotes cell survival and proliferation while simultaneously lifting the inhibition on autophagy.[13][14]

Baicalein inhibits the PI3K/Akt/mTOR signaling pathway.

Baicalein induces apoptosis via intrinsic and extrinsic pathways.

Quantitative Data on Cellular Efficacy

The potency of Baicalein varies across different cancer cell lines. The half-maximal inhibitory concentration (IC50) is a common measure of a compound's effectiveness.

Cell Line	Cancer Type	Time Point	IC50 (µM)	Reference
MCF-7	Breast Cancer	24 hours	51.06	[13]
MCF-7	Breast Cancer	48 hours	22.16	[13]
MCF-7	Breast Cancer	72 hours	13.98	[13]
MDA-MB-231	Breast Cancer	24 hours	60.12	[13]
MDA-MB-231	Breast Cancer	48 hours	27.98	[13]
MDA-MB-231	Breast Cancer	72 hours	19.01	[13]
H460 (NSC)	Lung Cancer	N/A	80 ± 6	[3]

Experimental Protocols

To assess the biological effects of Baicalein in cellular models, a series of standard in vitro assays are employed.

General workflow for evaluating Baicalein's anticancer effects.

Cell Viability - MTT Assay

This assay measures the metabolic activity of cells as an indicator of viability, proliferation, and cytotoxicity.[9][10][14]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 1 x 10⁴ cells/well) and incubate for 24 hours to allow for attachment.

• Treatment: Treat the cells with various concentrations of Baicalein and a vehicle control (e.g., DMSO). Incubate for the desired time periods (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.[14]

• Solubilization: Carefully remove the culture medium and add 100-150 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[10]

• Absorbance Reading: Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.[10] Measure the absorbance at a wavelength of 490-570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Apoptosis Detection - Annexin V-FITC/PI Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[5][15]

Principle: In early apoptosis, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorophore (e.g., FITC) to label these cells. Propidium Iodide (PI) is a fluorescent nucleic acid dye that cannot penetrate live or early apoptotic cells but stains late apoptotic and necrotic cells with compromised membrane integrity.[5]

Protocol:

• Cell Culture and Treatment: Culture 1-5 x 10⁵ cells and treat with Baicalein for the desired duration.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge the cell suspension and wash the pellet with cold PBS.

• Resuspension: Resuspend the cell pellet in 100 µL of 1X Binding Buffer.[2]

• Staining: Add 5 µL of Annexin V-FITC and 2-5 µL of PI staining solution to the cell suspension.[2]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[2]

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the samples by flow cytometry within one hour.[2]

Protein Expression - Western Blot

This technique is used to detect and quantify the expression levels of specific proteins involved in signaling pathways.[8][16][17][18][19]

Protocol:

• Protein Extraction: After treatment with Baicalein, wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors.[18]

• Quantification: Determine the protein concentration of the lysates using a BCA protein assay.[18]

• SDS-PAGE: Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer. Separate the proteins based on molecular weight using SDS-polyacrylamide gel electrophoresis.[18]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.[18]

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[18]

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C. Wash the membrane with TBST, then incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[8]

• Detection: Wash the membrane again and add an enhanced chemiluminescence (ECL) substrate.[18] Capture the chemiluminescent signal using a digital imaging system.

• Analysis: Perform densitometry analysis using software like ImageJ, normalizing the band intensity of the target protein to a loading control (e.g., β-actin or GAPDH).[18]

Cell Migration - Wound Healing (Scratch) Assay

This method assesses collective cell migration in two dimensions.[3][12][20][21]

Protocol:

• Monolayer Formation: Seed cells in a 6-well or 24-well plate and grow them to form a confluent monolayer.[3]

• Scratch Creation: Create a straight, cell-free "wound" or "scratch" in the monolayer using a sterile p200 pipette tip.[3]

• Washing and Treatment: Wash the wells with PBS to remove detached cells and debris. Add fresh medium containing Baicalein or a vehicle control.

• Imaging: Place the plate under a microscope and capture an initial image of the scratch (T=0). Continue to capture images of the same field at regular intervals (e.g., every 6, 12, or 24 hours).[3]

• Analysis: Measure the width or area of the scratch at each time point using imaging software (e.g., ImageJ). Calculate the rate of wound closure as a measure of cell migration.

Cell Invasion - Transwell Assay

This assay measures the ability of cells to invade through an extracellular matrix barrier.[4][6][7][13]

Principle: The assay uses a two-chamber system (a Transwell insert) separated by a porous membrane coated with a basement membrane matrix (e.g., Matrigel). Cells are seeded in the upper chamber, and a chemoattractant is placed in the lower chamber. Invasive cells must degrade the matrix and migrate through the pores.[4]

Protocol:

• Insert Preparation: Coat the top of a Transwell insert membrane (typically 8 µm pore size) with a thin layer of diluted Matrigel. Incubate at 37°C for at least 1 hour to allow it to solidify.[7]

• Cell Seeding: Harvest and resuspend cells in serum-free medium. Seed a specific number of cells (e.g., 2.5 - 5 x 10⁴) into the upper chamber of the coated insert.[7]

• Chemoattraction: Add medium containing a chemoattractant (e.g., 10% FBS) to the lower chamber.[7]

• Incubation: Incubate the plate for 24-48 hours, allowing cells to invade.[7]

• Cell Removal: Carefully remove the non-invaded cells from the upper surface of the membrane using a cotton swab.[7]

• Fixation and Staining: Fix the invaded cells on the bottom of the membrane with methanol (B129727) or ethanol, then stain them with a solution like 0.1% crystal violet.[6][7]

• Quantification: Allow the inserts to air dry. Elute the stain and measure absorbance, or count the number of stained, invaded cells in several microscopic fields and calculate the average.

References

• 1. creative-diagnostics.com [creative-diagnostics.com]
• 2. Annexin V Staining Protocol [bdbiosciences.com]
• 3. clyte.tech [clyte.tech]
• 4. Transwell In Vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 6. The Endothelial Cell Transwell Migration and Invasion Assay [sigmaaldrich.com]
• 7. snapcyte.com [snapcyte.com]
• 8. bosterbio.com [bosterbio.com]
• 9. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 10. MTT (Assay protocol [protocols.io]
• 11. Wound healing assay | Abcam [abcam.com]
• 12. Principles, Techniques, and Precautions in Transwell Migration and Invasion Assays for Cancer Cell Metastas... [protocols.io]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. Western blot protocol | Abcam [abcam.com]
• 16. Western Blot Protocol | Proteintech Group [ptglab.com]
• 17. benchchem.com [benchchem.com]
• 18. creative-bioarray.com [creative-bioarray.com]
• 19. Wound healing migration assay (Scratch assay) [protocols.io]
• 20. Wound healing assay - Wikipedia [en.wikipedia.org]
• 21. clyte.tech [clyte.tech]

Unveiling Bayin: A Technical Guide to Its Discovery and Natural Sources

For Immediate Release

This technical guide provides a comprehensive overview of the flavonoid Bayin (CAS 3681-96-7), a natural compound with potential for further scientific investigation. This document, intended for researchers, scientists, and drug development professionals, details the discovery, natural origins, and methods of isolation of Bayin, alongside a discussion of its potential biological significance.

Discovery

The initial isolation and characterization of Bayin were first reported in 1986 by Shirataki et al.[1]. The compound was discovered during a phytochemical investigation of the roots of Sophora subprostrata, a plant used in traditional Chinese medicine. The researchers named the compound Bayin and elucidated its structure as 8-C-glucosyl-7-hydroxy-2-(4-hydroxyphenyl)-chromen-4-one.

Natural Sources

Bayin is a naturally occurring flavonoid found primarily in the plant genus Sophora. To date, it has been identified and isolated from the following species:

• Sophora subprostrata : The roots of this plant are the original and a significant source of Bayin.

• Sophora tonkinensis : The roots and rhizomes of this species have also been confirmed as a source of Bayin[2][3].

• Cladrastis platycarpa : This species is another documented natural source of the compound.

The geographical distribution of these plants is predominantly in East Asia, particularly in China.

Physicochemical Properties

A summary of the key physicochemical properties of Bayin is presented in Table 1.

Property	Value
CAS Number	3681-96-7
Molecular Formula	C21H20O9
Molecular Weight	416.4 g/mol
IUPAC Name	7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one

Quantitative Data

Data on the specific yield of Bayin from its natural sources is limited in the available scientific literature. However, studies on the total flavonoid content of Sophora tonkinensis provide some context. A study on the purification of total flavonoids from S. tonkinensis reported an initial total flavonoid content of 12.14% in the crude extract. Following purification using macroporous resin chromatography, the total flavonoid content increased to 57.82%, with a recovery yield of 84.93%. While this indicates that flavonoids are abundant in this plant, the specific percentage of Bayin within the total flavonoid content is not specified. Further quantitative analytical studies are required to determine the precise yield of Bayin from its various natural sources.

Experimental Protocols

The following is a representative protocol for the extraction and isolation of flavonoids, including Bayin, from the roots and rhizomes of Sophora tonkinensis, adapted from the methodology described by Chin et al. (2022)[1][3].

5.1 Extraction

• The dried and powdered roots and rhizomes of Sophora tonkinensis (600.0 kg) are extracted twice with 4200 L of 50% ethanol (B145695) at 80 °C.

• The crude extract is then evaporated to dryness.

• The resulting residue is partitioned with n-butanol to yield a butanol-soluble fraction (24.0 kg).

5.2 Isolation

• The butanol-soluble fraction is subjected to column chromatography on a Diaion HP-20 resin, eluting with a gradient of methanol (B129727) in water (from 20:80 to 50:50) followed by 100% acetone (B3395972) to obtain several subfractions.

• The subfractions are further purified using repeated column chromatography on silica (B1680970) gel and Sephadex LH-20.

• Final purification of Bayin is achieved through preparative High-Performance Liquid Chromatography (HPLC) to yield the pure compound.

Caption: Experimental workflow for the extraction and isolation of Bayin.

Putative Signaling Pathway

Direct studies on the specific signaling pathways modulated by Bayin are not yet available in the scientific literature. However, based on the known biological activities of other flavonoids isolated from Sophora species, a putative mechanism of action for Bayin can be proposed. Many flavonoids from Sophora have demonstrated anti-inflammatory properties through the inhibition of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) and MAPK (Mitogen-Activated Protein Kinase) signaling pathways.

The proposed putative anti-inflammatory signaling pathway for Bayin involves the following steps:

• An inflammatory stimulus, such as lipopolysaccharide (LPS), activates Toll-like receptor 4 (TLR4).

• This activation initiates a downstream signaling cascade that typically leads to the phosphorylation and degradation of IκBα.

• The degradation of IκBα releases NF-κB, allowing it to translocate to the nucleus.

• In the nucleus, NF-κB promotes the transcription of pro-inflammatory genes, such as those for cytokines (e.g., TNF-α, IL-6) and enzymes (e.g., iNOS, COX-2).

• Bayin is hypothesized to inhibit the phosphorylation of IκBα, thereby preventing the nuclear translocation of NF-κB and subsequent transcription of pro-inflammatory genes.

• Concurrently, the inflammatory stimulus can activate the JNK/AP-1 signaling pathway, another key regulator of inflammation. Bayin may also inhibit the phosphorylation of JNK, leading to the suppression of AP-1 activity.

This proposed mechanism is based on the activities of structurally related flavonoids and requires direct experimental validation for Bayin.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Qualitative and quantitative analysis of flavonoids in Sophora tonkinensis by LC/MS and HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Unveiling the Molecular Landscape of Bayin and its Bioactive Relatives: A Technical Guide

An important clarification regarding the nomenclature of "Bayin" is necessary at the outset of this technical guide. While the user's request specified "Bayin," a thorough review of the scientific literature reveals a significant disparity in available research. The compound "Bayin," with the molecular formula C21H20O9, is documented in chemical databases. However, there is a notable absence of in-depth studies on its biological activities, signaling pathways, and experimental protocols.

Conversely, the vast majority of research in this area is focused on two closely related and structurally similar flavonoids: Baicalin (B1667713) (C21H18O11) and its aglycone, Baicalein (C15H10O5) . These compounds are major bioactive constituents isolated from the roots of Scutellaria baicalensis (Baikal skullcap), a plant with a long history of use in traditional medicine. Given the scarcity of data on "Bayin" and the extensive research on its analogues, this guide will provide a comprehensive overview of the molecular formula, weight, and, most importantly, the well-documented biological activities and signaling pathways of Baicalin and Baicalein. This approach aims to provide the most valuable and actionable information for researchers, scientists, and drug development professionals.

Comparative Physicochemical Data

To provide a clear reference, the following table summarizes the key physicochemical properties of Bayin, Baicalin, and Baicalein.

Property	Bayin	Baicalin	Baicalein
Molecular Formula	C21H20O9[1]	C21H18O11	C15H10O5
Molecular Weight	416.38 g/mol [1]	446.36 g/mol	270.24 g/mol
IUPAC Name	7-hydroxy-2-(4-hydroxyphenyl)-8-[(2S,3R,4R,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]chromen-4-one[1]	(2S,3S,4S,5R,6S)-6-(5,6-dihydroxy-4-oxo-2-phenylchromen-7-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid	5,6,7-trihydroxy-2-phenylchromen-4-one
CAS Number	3681-96-7[1]	21967-41-9	491-67-8

Core Biological Activities and Therapeutic Potential

Baicalin and Baicalein have garnered significant attention for their multi-faceted therapeutic properties, which are primarily attributed to their ability to modulate various signaling pathways involved in inflammation, apoptosis, and cell cycle regulation.[1][2] Their pharmacological effects include anti-inflammatory, antioxidant, anticancer, neuroprotective, and antiviral activities.

Key Signaling Pathways and Mechanisms of Action

The biological effects of Baicalin and Baicalein are mediated through their interaction with several key signaling pathways. The following sections detail these pathways and are accompanied by diagrams generated using the DOT language for visualization.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell survival, proliferation, and apoptosis. Baicalein has been shown to inhibit this pathway, leading to the induction of apoptosis and autophagy in cancer cells.[3][4]

References

• 1. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - ProQuest [proquest.com]
• 3. [Baicalein inhibits PI3K/AKT signaling pathway and induces autophagy of MGC-803 cells] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Baicalein induces apoptosis and autophagy of breast cancer cells via inhibiting PI3K/AKT pathway in vivo and vitro - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Mechanistic Insights into Baicalein: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of baicalein (B1667712), a flavonoid with significant therapeutic potential. Detailed Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) data are presented, alongside in-depth experimental protocols for their acquisition. Furthermore, this guide elucidates the key signaling pathways modulated by baicalein, offering crucial insights for drug discovery and development.

Spectroscopic Data of Baicalein

The following sections summarize the key spectroscopic data for baicalein, providing a foundational understanding of its chemical structure and properties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules. The ¹H and ¹³C NMR data for baicalein are presented below.

Table 1: ¹H NMR Spectroscopic Data for Baicalein

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	6.66	s
H-8	7.01	s
H-2', H-6'	8.09	d	7.2
H-3', H-5'	7.58	t	7.8
H-4'	7.62	t	7.8
5-OH	12.94	s
6-OH	11.29	s

Note: Chemical shifts were recorded in DMSO-d₆ at 600 MHz. Data sourced from multiple studies may show slight variations.

Table 2: ¹³C NMR Spectroscopic Data for Baicalein

Carbon	Chemical Shift (δ, ppm)
C-2	163.5
C-3	104.9
C-4	182.2
C-5	153.7
C-6	130.7
C-7	157.5
C-8	94.1
C-9	153.0
C-10	104.0
C-1'	130.7
C-2', C-6'	126.5
C-3', C-5'	129.2
C-4'	132.1

Note: Chemical shifts were recorded in DMSO-d₆ at 150 MHz. Data sourced from multiple studies may show slight variations.

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a compound, aiding in the determination of its molecular weight and elemental composition. Electrospray ionization (ESI) is a common technique for the analysis of flavonoids like baicalein.

Table 3: ESI-MS/MS Fragmentation Data for Baicalein

Precursor Ion [M+H]⁺ (m/z)	Product Ions (m/z)	Proposed Neutral Loss
271.06	123.1	C₈H₅O₂ (Retro-Diels-Alder fragmentation)

Note: The fragmentation of flavonoids can be complex and may vary depending on the instrument and experimental conditions.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule based on the absorption of infrared radiation.

Table 4: FT-IR Spectroscopic Data for Baicalein

Wavenumber (cm⁻¹)	Vibrational Mode	Functional Group
3425	O-H stretching	Hydroxyl groups
1639	C=O stretching	Carbonyl group (C4-keto)
1020-1200	C-O-C and C-OH stretching	Ether and hydroxyl groups

Note: Spectra are typically recorded using KBr pellets. Peak positions may vary slightly.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of baicalein.

NMR Spectroscopy Protocol

1. Sample Preparation:

• Weigh approximately 5-10 mg of pure baicalein.

• Dissolve the sample in 0.5-0.7 mL of deuterated dimethyl sulfoxide (B87167) (DMSO-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H NMR Acquisition:

• Instrument: Bruker Avance 600 MHz spectrometer (or equivalent).

• Temperature: 298 K.

• Pulse Program: Standard single-pulse experiment (e.g., zg30).

• Spectral Width: Approximately 12 ppm.

• Number of Scans: 16 to 64, depending on the sample concentration.

• Relaxation Delay: 1-2 seconds.

3. ¹³C NMR Acquisition:

• Instrument: Bruker Avance 150 MHz spectrometer (or equivalent).

• Temperature: 298 K.

• Pulse Program: Standard proton-decoupled ¹³C experiment (e.g., zgpg30).

• Spectral Width: Approximately 220 ppm.

• Number of Scans: 1024 to 4096, due to the low natural abundance of ¹³C.

• Relaxation Delay: 2-5 seconds.

4. 2D NMR Experiments (for complete structural assignment):

• COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin coupling networks.

• HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.

• HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms.

Mass Spectrometry Protocol (LC-ESI-MS/MS)

1. Sample Preparation:

• Prepare a stock solution of baicalein in methanol (B129727) at a concentration of 1 mg/mL.

• Dilute the stock solution with the initial mobile phase to a final concentration of 1-10 µg/mL.

2. Liquid Chromatography (LC) Conditions:

• Column: C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient would be to start with a low percentage of B, increase to a high percentage over several minutes to elute the compound, and then return to the initial conditions to re-equilibrate the column.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 30-40 °C.

3. Mass Spectrometry (MS) Conditions:

• Instrument: Triple quadrupole or Q-TOF mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode is commonly used for flavonoids.

• Capillary Voltage: 3-4 kV.

• Source Temperature: 100-150 °C.

• Desolvation Gas (Nitrogen) Flow: 600-800 L/hr.

• Desolvation Temperature: 300-400 °C.

• Collision Gas: Argon.

• Collision Energy: Optimized for the fragmentation of the precursor ion (e.g., 10-30 eV).

• Data Acquisition: Full scan mode to identify the precursor ion, followed by product ion scan mode (MS/MS) to obtain the fragmentation pattern.

Infrared (IR) Spectroscopy Protocol

1. Sample Preparation (KBr Pellet Method):

• Grind 1-2 mg of pure baicalein with approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar until a fine, homogeneous powder is obtained.

• Place the powder in a pellet-forming die.

• Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or semi-transparent pellet.

2. IR Spectrum Acquisition:

• Instrument: Fourier Transform Infrared (FT-IR) spectrometer.

• Spectral Range: 4000-400 cm⁻¹.

• Resolution: 4 cm⁻¹.

• Number of Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

• Background: A background spectrum of the empty sample compartment or a pure KBr pellet should be recorded and subtracted from the sample spectrum.

Signaling Pathway Modulation by Baicalein

Baicalein exerts its therapeutic effects by modulating several key signaling pathways involved in cell proliferation, inflammation, and apoptosis. Understanding these mechanisms is crucial for the development of targeted therapies.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a critical regulator of cell growth, survival, and metabolism, and its dysregulation is frequently observed in cancer. Baicalein has been shown to inhibit this pathway, leading to the suppression of tumor growth.[1]

Caption: Baicalein inhibits the PI3K/Akt/mTOR signaling pathway.

NF-κB Signaling Pathway

The NF-κB signaling pathway plays a central role in inflammation and immune responses. Chronic activation of this pathway is associated with various inflammatory diseases and cancer. Baicalein has demonstrated anti-inflammatory effects by suppressing NF-κB activation.[2]

Caption: Baicalein suppresses the NF-κB inflammatory pathway.

MAPK Signaling Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a wide range of cellular processes, including proliferation, differentiation, and apoptosis. Baicalein can modulate the MAPK pathway, contributing to its anticancer and anti-inflammatory activities.[3]

Caption: Baicalein modulates the MAPK signaling cascade.

References

• 1. researchgate.net [researchgate.net]
• 2. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacological mechanisms by which baicalin ameliorates cardiovascular disease - PMC [pmc.ncbi.nlm.nih.gov]

The Biological Activity of Baicalin: An In-depth Technical Guide

Disclaimer: Initial searches for the biological activity of "Bayin" yielded limited specific results. However, a significant overlap in search results with the flavonoid "Baicalin" suggests that the user may be interested in this well-researched compound. This guide therefore focuses on the biological activities of Baicalin (B1667713), a major bioactive constituent isolated from the roots of Scutellaria baicalensis.

Introduction

Baicalin, a flavonoid glycoside, has garnered substantial interest within the scientific and medical communities for its extensive pharmacological properties. Extracted primarily from the dried roots of Scutellaria baicalensis (Chinese Skullcap), a plant long used in traditional Chinese medicine, Baicalin has demonstrated a remarkable range of biological activities. These include potent anti-inflammatory, anti-cancer, and neuroprotective effects. Its mechanisms of action are multifaceted, often involving the modulation of key cellular signaling pathways. This technical guide provides a comprehensive overview of the biological activities of Baicalin, detailing the experimental evidence, underlying molecular mechanisms, and protocols for its investigation.

Quantitative Data on the Biological Activities of Baicalin

The following tables summarize the quantitative data from various studies investigating the biological effects of Baicalin.

Table 1: In Vitro Anti-proliferative and Pro-apoptotic Effects of Baicalin on Cancer Cells

Cell Line	Cancer Type	Assay	Concentration/Dose	Effect	Reference
MCF-7	Breast Cancer	MTT Assay	IC₅₀: 85.07 ± 1.26 µmol/L	Inhibition of cell growth	[1]
MDA-MB-231	Breast Cancer	MTT Assay	0, 10, 20, 40 µM	Dose-dependent inhibition of proliferation	[2]
H1299	Lung Cancer	CCK8 Assay	0, 50, 100 µg/ml	Time and dose-dependent decrease in cell viability	[3]
H1650	Lung Cancer	CCK8 Assay	0, 50, 100 µg/ml	Time and dose-dependent decrease in cell viability	[3]
HeLa	Cervical Cancer	MTT Assay	Dose-dependent	Significant inhibition of cell growth	[4]
EC-109	Esophageal Squamous Cell Carcinoma	MTT Assay	0, 10, 20, 40 µM	Time and dose-dependent inhibition of cell proliferation	[5]
HCT116	Colon Cancer	Cell Growth Assay	Dose-dependent	Inhibition of tumor cell growth	[6]
HT29	Colon Cancer	Cell Growth Assay	Dose-dependent	Inhibition of tumor cell growth	[6]
SW480	Colon Cancer	Cell Growth Assay	Dose-dependent	Inhibition of tumor cell growth	[6]
RGCs	Retinal Ganglion Cells	MTT Assay	10 µM	Significantly inhibited glutamate-induced damage	[7]

Table 2: In Vivo Anti-tumor and Neuroprotective Effects of Baicalin

Animal Model	Condition	Treatment Protocol	Outcome	Reference
NSG Mice	HCT116 Colon Cancer Xenograft	50 mg/kg, intraperitoneal injection, every other day for 2 weeks	Dramatically inhibited tumor growth	[6]
Rats	Permanent Middle Cerebral Artery Occlusion (pMCAO)	Intravenous administration immediately after ischemia	Improved neurological deficit, reduced brain water content and infarct size	[8]
Rats	Transient Focal Cerebral Ischemia	15 mg/kg, injected at 0, 2, 4, or 6 h after MCAO	Significantly decreased brain infarction and improved neurological function within a 4-hour time window	[8][9]
Mice	FeCl₃-induced Posttraumatic Epilepsy	50 mg/kg and 100 mg/kg, intraperitoneal injection 30 min prior to FeCl₃	Significantly reduced seizure score, number of seizures, and average seizure duration	[10]
Rats	Experimental Colitis (TNBS-induced)	Intrarectal administration	Ameliorated inflammatory symptoms and down-regulated pro-inflammatory mediators	[11]

Key Signaling Pathways Modulated by Baicalin

Baicalin exerts its biological effects by modulating several critical intracellular signaling pathways.

PI3K/Akt/mTOR Signaling Pathway

The Phosphoinositide 3-kinase (PI3K)/Akt/mammalian target of rapamycin (B549165) (mTOR) pathway is a crucial regulator of cell proliferation, survival, and metabolism. Dysregulation of this pathway is a hallmark of many cancers. Baicalin has been shown to inhibit the PI3K/Akt/mTOR pathway in various cancer cells, leading to apoptosis and cell cycle arrest[3][12]. It downregulates the phosphorylation of Akt and mTOR, key kinases in this pathway.

Baicalin inhibits the PI3K/Akt/mTOR signaling pathway.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) signaling pathway plays a pivotal role in inflammation and immunity. Chronic activation of this pathway is associated with various inflammatory diseases and cancers. Baicalin has been demonstrated to suppress the activation of the NF-κB pathway by inhibiting the phosphorylation of IκB and the subsequent nuclear translocation of NF-κB p65[11]. This leads to a reduction in the expression of pro-inflammatory cytokines.

Baicalin inhibits the NF-κB signaling pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the investigation of Baicalin's biological activities.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the effect of Baicalin on the proliferation of cancer cells.

• Materials:

  • Cancer cell line of interest (e.g., MCF-7, H1299)

  • Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Baicalin stock solution (dissolved in DMSO)

  • 96-well plates

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • DMSO

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells/well and incubate for 24 hours to allow for cell attachment.

  • Treat the cells with various concentrations of Baicalin (e.g., 0, 10, 20, 40, 80 µM) for 24, 48, or 72 hours. Include a vehicle control (DMSO) at the same concentration as the highest Baicalin dose.

  • After the incubation period, add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate cell viability as a percentage of the control group.

Apoptosis Assay (Annexin V-FITC and Propidium Iodide Staining)

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells following Baicalin treatment.

• Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • Baicalin stock solution

  • 6-well plates

  • Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

  • Phosphate-Buffered Saline (PBS)

  • Flow cytometer

• Procedure:

  • Seed cells in 6-well plates and treat with different concentrations of Baicalin for the desired time (e.g., 48 hours).

  • Harvest the cells by trypsinization and wash twice with cold PBS.

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a 5 mL culture tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within 1 hour.

Western Blot Analysis for PI3K/Akt Pathway Proteins

This protocol is used to determine the expression levels of total and phosphorylated proteins in the PI3K/Akt signaling pathway.

• Materials:

  • Cancer cell line of interest

  • Complete culture medium

  • Baicalin stock solution

  • Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA Protein Assay Kit

  • SDS-PAGE gels

  • PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-Akt, anti-p-Akt, anti-mTOR, anti-p-mTOR, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • ECL Western Blotting Substrate

  • Chemiluminescence imaging system

• Procedure:

  • Treat cells with Baicalin as described in the previous protocols.

  • Lyse the cells in ice-cold lysis buffer.

  • Determine the protein concentration of the lysates using the BCA assay.

  • Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using an ECL substrate and an imaging system.

  • Quantify the band intensities and normalize to a loading control (e.g., β-actin).

In Vivo Tumor Xenograft Model

This protocol describes a general workflow for evaluating the anti-tumor efficacy of Baicalin in an animal model.

Workflow for in vivo evaluation of Baicalin's anti-tumor activity.

• Procedure Outline:

  • Cell Preparation: Culture a suitable cancer cell line (e.g., HCT116) to the logarithmic growth phase.

  • Animal Model: Use immunocompromised mice (e.g., NSG or nude mice).

  • Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ cells) into the flank of each mouse.

  • Tumor Growth Monitoring: Monitor the mice regularly for tumor formation and measure tumor volume using calipers.

  • Treatment: Once tumors reach a certain size (e.g., 100 mm³), randomize the mice into treatment and control groups. Administer Baicalin (e.g., 50 mg/kg) or a vehicle control via a suitable route (e.g., intraperitoneal injection) on a defined schedule.

  • Data Collection: Continue to measure tumor volume throughout the study. Monitor the body weight and overall health of the animals.

  • Endpoint Analysis: At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, Western blot).

Conclusion

Baicalin is a promising natural compound with a broad spectrum of biological activities, including significant anti-inflammatory, anti-cancer, and neuroprotective properties. Its therapeutic potential stems from its ability to modulate key signaling pathways, such as the PI3K/Akt/mTOR and NF-κB pathways. The experimental protocols detailed in this guide provide a framework for the continued investigation and characterization of Baicalin's pharmacological effects. Further research, including well-designed clinical trials, is warranted to fully elucidate the therapeutic utility of Baicalin in various human diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. Baicalein induces apoptosis and autophagy of breast cancer cells via inhibiting PI3K/AKT pathway in vivo and vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Baicalin Induces Apoptosis and Suppresses the Cell Cycle Progression of Lung Cancer Cells Through Downregulating Akt/mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effects and Mechanism of Baicalin on Apoptosis of Cervical Cancer HeLa Cells In-vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 5. spandidos-publications.com [spandidos-publications.com]
• 6. Baicalein and baicalin inhibit colon cancer using two distinct fashions of apoptosis and senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Effects of Baicalin and Baicalein on Cerebral Ischemia: A Review [aginganddisease.org]
• 9. Baicalin's Therapeutic Time Window of Neuroprotection during Transient Focal Cerebral Ischemia and Its Antioxidative Effects In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Baicalein Exerts Neuroprotective Effects in FeCl3-Induced Posttraumatic Epileptic Seizures via Suppressing Ferroptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The anti-inflammation effect of baicalin on experimental colitis through inhibiting TLR4/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Solubility and Stability of Bayin (Baicalin)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Bayin, a flavonoid glycoside more commonly known as Baicalin (B1667713). The information presented herein is intended to support research, development, and formulation activities involving this compound.

Introduction

Bayin (Baicalin) is a major bioactive flavonoid extracted from the roots of Scutellaria baicalensis. It has garnered significant scientific interest due to its wide range of pharmacological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. A thorough understanding of its physicochemical properties, particularly solubility and stability, is critical for the development of effective and reliable dosage forms. This guide summarizes key quantitative data, details relevant experimental protocols, and illustrates associated pathways and workflows.

Solubility of Bayin (Baicalin)

The solubility of Baicalin is a crucial parameter influencing its dissolution rate and bioavailability. It is characterized by low aqueous solubility and higher solubility in organic solvents.

Quantitative Solubility Data

The following tables summarize the solubility of Baicalin in various solvents under different conditions.

Table 1: Solubility of Baicalin in Various Solvents

Solvent	Temperature (°C)	Solubility	Reference
Water	20	91 µg/mL	[1]
Water	37	67.03 ± 1.60 µg/mL	[2]
Dimethyl Sulfoxide (DMSO)	Room Temperature	~5 mg/mL	[3]
Dimethylformamide (DMF)	Room Temperature	~10 mg/mL	[3]
Ethanol	Room Temperature	~1.3 mg/mL (for Baicalein)	[4]
PBS (pH 7.2)	Room Temperature	~1 mg/mL	[3]
Simulated Gastric Fluid (SGF, pH 1.2)	37	11.64 ± 0.44 µg/mL	[2]

Table 2: Mole Fraction Solubility of Baicalin in Ethanol-Water Mixtures at Different Temperatures

Temperature (K)	Ethanol Mole Fraction	Baicalin Mole Fraction (10^5 * x)	Reference
278.15	0.2	1.23	[5]
298.15	0.2	2.54	[5]
318.15	0.2	5.21	[5]
278.15	0.8	25.12	[5]
298.15	0.8	45.33	[5]
318.15	0.8	80.16	[5]

Stability of Bayin (Baicalin)

The stability of Baicalin is influenced by several factors, including pH, temperature, light, and the presence of oxidizing agents. Understanding these factors is essential for proper handling, formulation, and storage.

Quantitative Stability Data

The degradation of Baicalin often follows first-order kinetics. The following table presents the half-life (t½) of Baicalin under various pH and temperature conditions.

Table 3: Stability of Baicalin in Aqueous Solutions

pH	Temperature (°C)	Half-life (t½) in hours	Reference
2.0	25	130.8	[6]
3.0	25	88.5	[6]
4.5	25	68.4	[6]
6.8	25	2.89	[7]
7.4	25	0.92	[6]
9.0	25	0.31	[6]
7.4	4	Stable	[8]
7.4	40	Rapid Degradation	[8]

Degradation Pathways and Products

The primary degradation pathways for Baicalin are oxidation and hydrolysis.[9] The 5,6,7-trihydroxyl group structure makes it susceptible to oxidation, especially in neutral to alkaline conditions.[6] Hydrolysis of the glucuronic acid moiety can also occur, yielding its aglycone, Baicalein (B1667712). One identified degradation product of Baicalin under certain conditions (pH 7.0 buffer and methanol (B129727) at 50°C) is negletein .[10]

The stability of Baicalin can be significantly improved by:

• Acidic Conditions: Maintaining a pH between 3.0 and 4.0 enhances stability.[9]

• Low Temperature: Storage at refrigerated temperatures (e.g., 4°C) minimizes degradation.[8]

• Antioxidants: The addition of antioxidants like Vitamin C can inhibit oxidative degradation.[6][11]

• Protection from Light: Exposure to sunlight can accelerate degradation.[6]

Experimental Protocols

Solubility Determination: Saturation Shake-Flask Method

This is a common method for determining the thermodynamic solubility of a compound.

• Preparation: Add an excess amount of Baicalin to a known volume of the desired solvent (e.g., water, buffer, organic solvent) in a sealed vial or flask.

• Equilibration: Agitate the suspension at a constant temperature (e.g., 25°C or 37°C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Allow the suspension to settle or centrifuge it to separate the undissolved solid from the saturated solution.

• Quantification: Carefully withdraw an aliquot of the clear supernatant, dilute it appropriately, and determine the concentration of Baicalin using a validated analytical method, such as HPLC-UV.

Quantification Method: High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the accurate quantification of Baicalin.

• Column: A reversed-phase C18 column is typically used.[12]

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (often with a pH modifier like phosphoric acid or formic acid) and an organic solvent (e.g., methanol or acetonitrile). A common mobile phase is a mixture of methanol, water, and phosphoric acid (e.g., 47:53:0.2 v/v/v).[12]

• Detection: UV detection at a wavelength of approximately 280 nm is suitable for Baicalin.[12]

• Quantification: A calibration curve is constructed using standard solutions of Baicalin of known concentrations.

Stability Study: Forced Degradation

Forced degradation studies are performed to understand the degradation pathways and to develop stability-indicating analytical methods.

• Stress Conditions: Expose solutions of Baicalin to various stress conditions:

  • Acidic Hydrolysis: 0.1 M HCl at an elevated temperature (e.g., 60-80°C).

  • Basic Hydrolysis: 0.1 M NaOH at room temperature or slightly elevated temperature.

  • Oxidative Degradation: 3-30% hydrogen peroxide (H₂O₂) at room temperature.

  • Thermal Degradation: Expose the solid drug or a solution to dry heat (e.g., 70-80°C).

  • Photodegradation: Expose a solution to a combination of UV and visible light.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Analysis: Analyze the samples using a stability-indicating HPLC method to separate the intact drug from its degradation products.

• Evaluation: Determine the rate of degradation and identify the major degradation products, often with the aid of mass spectrometry (LC-MS).

Visualizations

Signaling Pathway: Inhibition of NF-κB Pathway by Bayin (Baicalin)

Bayin has been shown to exert its anti-inflammatory effects by inhibiting the NF-κB signaling pathway.

Caption: Bayin's inhibition of the NF-κB signaling pathway.

Experimental Workflow: Solubility and Stability Studies

The following diagram illustrates a typical workflow for conducting solubility and stability studies of a compound like Bayin.

Caption: General workflow for solubility and stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 5. tandfonline.com [tandfonline.com]
• 6. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Stability of baicalin in biological fluids in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Study of degradation behavior of baicalin during simulative blood sample processing with solid phase extraction technology and identification of the degradation product - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. mdpi.com [mdpi.com]

An In-depth Technical Guide on the Potential Therapeutic Targets of Baicalin and Baicalein

Disclaimer: The following technical guide details the potential therapeutic targets of Baicalin (B1667713) and its aglycone, Baicalein (B1667712) . It is presumed that "Bayin" is a typographical error for one of these compounds, which are the primary active flavonoids isolated from the root of Scutaria baicalensis (Chinese skullcap).

This document provides a comprehensive overview of the molecular targets and therapeutic potential of Baicalin and Baicalein for researchers, scientists, and drug development professionals. It summarizes key quantitative data, details relevant experimental protocols, and visualizes the core signaling pathways involved in their mechanisms of action.

Anti-Cancer Therapeutic Targets

Baicalin and its aglycone Baicalein have demonstrated significant anti-proliferative and pro-apoptotic effects across a wide range of cancer cell lines. Their mechanisms of action are multi-faceted, involving the modulation of key signaling pathways that control cell cycle, apoptosis, and metastasis.

Data Presentation: In Vitro Efficacy of Baicalin and Baicalein in Cancer Cell Lines

Compound	Cancer Type	Cell Line	IC50 Value	Duration of Treatment	Reference
Baicalein	Colorectal Cancer	HT29	49.77 µmol/l	24 h	[1]
HT29	34.35 µmol/l	48 h	[1]
HT29	16.91 µmol/l	72 h	[1]
DLD1	60.49 µmol/l	24 h	[1]
DLD1	34.70 µmol/l	48 h	[1]
DLD1	18.75 µmol/l	72 h	[1]
Baicalin	Breast Cancer	MCF-7	250 ± 10.5 µmol/L	Not Specified	[2]
Baicalein	Breast Cancer	MCF-7	95 ± 4.8 µmol/L	Not Specified	[2]
Baicalein	Prostate Cancer	PC-3	20 - 40 μmol/L	Not Specified	[3]
DU145	20 - 40 μmol/L	Not Specified	[3]
Baicalein	Multiple Myeloma	RPMI8226	168.5 μM	Not Specified	[4][5]
Baicalin	Burkitt Lymphoma	CA46	10 μM	Not Specified	[5]
Baicalin	Leukemia	CCRF-CEM	10.6 μg/mL	Not Specified	[5]

Signaling Pathways in Cancer

Baicalein has been shown to induce apoptosis in cancer cells by modulating the PI3K/Akt signaling pathway.[6] Treatment with baicalein leads to a decrease in the phosphorylation of Akt and mTOR, key regulators of cell survival and proliferation.[7][8]

Baicalein inhibits the PI3K/Akt/mTOR pathway, promoting apoptosis.

Baicalin can inhibit the proliferation of airway smooth muscle cells, a key feature of asthmatic airway remodeling, by suppressing the RAS signaling pathway.[9][10] This involves altering the activation of downstream effectors like A-RAF, MEK2, and ERK.[10] In cancer, baicalein has been shown to down-regulate the ERK/p38 MAPK pathway.[11]

Baicalin suppresses cell proliferation via the RAS/MAPK pathway.

Experimental Protocols

• Cell Seeding: Plate cancer cells (e.g., EC-109, HT29, DLD1) in 96-well plates at a density of 1-2 x 10^4 cells/well and incubate overnight.

• Treatment: Treat cells with various concentrations of Baicalin or Baicalein (e.g., 0, 10, 20, 40, 60, 80, 100, 120 µmol/l) for specified durations (e.g., 24, 48, 72 h).

• MTT Addition: Remove the treatment medium and add 20 µl of 5 mg/ml MTT solution to each well, followed by incubation at 37°C for 4 hours.[6]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µl of DMSO to dissolve the formazan crystals.[6]

• Absorbance Measurement: Measure the absorbance at 490 nm or 570 nm using a microplate reader.[6] Cell viability is expressed as a percentage of the control group.

• Cell Lysis: Lyse treated and untreated cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine protein concentration using a BCA protein assay kit.

• Electrophoresis: Separate equal amounts of protein (e.g., 20-40 µg) on a 10-12% SDS-PAGE gel.

• Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against target proteins (e.g., p-Akt, Akt, p-mTOR, mTOR, Bcl-2, Bax, Caspase-3) overnight at 4°C.[8][12][13]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Anti-Inflammatory Therapeutic Targets

Baicalin exhibits potent anti-inflammatory properties by targeting key inflammatory pathways, primarily the TLR4/NF-κB signaling cascade.[14][15]

Data Presentation: In Vivo Anti-Inflammatory Efficacy of Baicalin

Compound	Model	Dosage	Effect	Reference
Baicalin	LPS-induced infection in chicken liver	50, 100, 200 mg/kg BW	Suppressed NF-κB pathway and inflammatory markers (iNOS, IL-1β, COX-2, TNF-α, IL-6)	[11]
Baicalin	Mycoplasma gallisepticum-infection in chicken	450 mg/kg	Attenuated oxidative stress and apoptosis via Nrf2/HO-1 and suppressed NF-κB pathway	[11]
Baicalin	Experimental autoimmune encephalomyelitis (EAE) in mice	5, 10 mg/kg/d (IP)	Reduced disease severity, suppressed IFN-γ, and inhibited mononuclear cell proliferation	[11]
Baicalin	Murine arthritic mice	100 mg/kg/d (IP) for 7 days	Reduced ankle swelling and inhibited splenic Th17 cell population	[11]

Signaling Pathway in Inflammation

Baicalin effectively inhibits the TLR4/NF-κB pathway, a central regulator of the inflammatory response.[14][15] It blocks the nuclear translocation of p-NF-κB p65, thereby down-regulating the expression of pro-inflammatory mediators such as TNF-α, IL-1β, and IL-6.[14][16]

Baicalin inhibits the TLR4/NF-κB inflammatory signaling pathway.

Experimental Protocols

• Cell Culture: Culture RAW264.7 macrophages in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.

• Stimulation: Induce an inflammatory response by treating the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for a specified time.[15]

• Baicalin Treatment: Pre-treat or co-treat cells with various concentrations of Baicalin.

• Analysis: Collect cell supernatants to measure cytokine levels (TNF-α, IL-6, IL-1β) using ELISA kits.[15] Lyse the cells to extract protein for Western blot analysis of TLR4, p-NF-κB p65, and IκBα.[15]

• Tissue Preparation: Fix tissue samples (e.g., colon) in 10% formalin, embed in paraffin, and cut into 4-5 µm sections.

• Antigen Retrieval: Deparaffinize and rehydrate the sections, followed by antigen retrieval using citrate (B86180) buffer.

• Blocking: Block endogenous peroxidase activity with 3% H2O2 and non-specific binding with goat serum.

• Primary Antibody Incubation: Incubate sections with primary antibodies against TNF-α and IL-1β overnight at 4°C.[15]

• Secondary Antibody and Detection: Apply a biotinylated secondary antibody followed by streptavidin-horseradish peroxidase. Visualize with diaminobenzidine (DAB) and counterstain with hematoxylin.

• Microscopy: Observe and photograph the stained sections under a light microscope.

Neuroprotective Therapeutic Targets

Baicalin has demonstrated significant neuroprotective effects in various models of neuronal injury, including cerebral ischemia.[14][17][18] Its mechanisms of action include anti-oxidative stress, anti-apoptotic, and anti-inflammatory activities.[17]

Data Presentation: Neuroprotective Effects of Baicalin

Compound	Model	Dosage/Concentration	Effect	Reference
Baicalin	Middle Cerebral Artery Occlusion (MCAO) in animals	Not Specified	Attenuated infarct volume (from 38.4% to 21.7%)	[14]
Reduced ROS and LPO levels	[14]
Increased Bcl-2/Bax ratio (from 0.23 to 0.85)	[14]
Decreased Caspase-3 expression	[14]
Baicalin	H2O2-induced injury in neuronal cells	200 μM	Decreased LDH leakage by over 50%	[19]
Improved SOD activity	[19]

Experimental Protocols

• Anesthesia: Anesthetize the animal (e.g., rat or mouse) with an appropriate anesthetic.

• Surgical Procedure: Make a midline neck incision and expose the common carotid artery (CCA), external carotid artery (ECA), and internal carotid artery (ICA). Ligate the CCA and ECA.

• Occlusion: Insert a nylon monofilament suture into the ICA to occlude the origin of the middle cerebral artery.

• Reperfusion: After a defined period of occlusion (e.g., 1.5 hours), withdraw the suture to allow reperfusion.[19]

• Baicalin Administration: Administer Baicalin (e.g., 15 mg/kg) at a specific time point relative to the MCAO procedure.[19]

• Neurological Assessment: Evaluate neurological deficits at various time points post-MCAO.

• Infarct Volume Measurement: Sacrifice the animal after a set reperfusion period (e.g., 22.5 hours), remove the brain, and stain with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct volume.[19]

• Tissue Preparation: Prepare brain tissue sections as described for immunohistochemistry.

• Permeabilization: Permeabilize the tissue sections with proteinase K.

• Labeling: Incubate the sections with a mixture of terminal deoxynucleotidyl transferase (TdT) and fluorescein-dUTP to label the 3'-OH ends of fragmented DNA.

• Detection: Visualize the labeled cells using a fluorescence microscope. The number of TUNEL-positive cells is indicative of the level of apoptosis.[19]

Conclusion

Baicalin and its aglycone Baicalein are promising natural compounds with a broad spectrum of therapeutic potential, targeting multiple key signaling pathways implicated in cancer, inflammation, and neurodegenerative diseases. The quantitative data and experimental methodologies summarized in this guide provide a solid foundation for further research and development of these flavonoids as novel therapeutic agents. Future studies should focus on clinical trials to validate these preclinical findings and on the development of drug delivery systems to improve their bioavailability.

References

• 1. Baicalein suppresses the proliferation and invasiveness of colorectal cancer cells by inhibiting Snail-induced epithelial-mesenchymal transition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The Multifaceted Role of Baicalein in Cancer Management through Modulation of Cell Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Fascinating Effects of Baicalein on Cancer: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring Therapeutic Potentials of Baicalin and Its Aglycone Baicalein for Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Baicalin Inhibits Airway Smooth Muscle Cells Proliferation through the RAS Signaling Pathway in Murine Asthmatic Airway Remodeling Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Baicalein inhibits the migration and invasion of colorectal cancer cells via suppression of the AKT signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Baicalin confers neuroprotection in animal models of stroke through its antioxidant and anti-apoptotic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 15. The anti-inflammation effect of baicalin on experimental colitis through inhibiting TLR4/NF-κB pathway activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Baicalin Alleviates LPS-Induced Oxidative Stress via NF-κB and Nrf2–HO1 Signaling Pathways in IPEC-J2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. Baicalin's Therapeutic Time Window of Neuroprotection during Transient Focal Cerebral Ischemia and Its Antioxidative Effects In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Assays of Baicalin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the in vitro applications of Baicalin (B1667713), a flavonoid derived from Scutellaria baicalensis, in cancer research and other therapeutic areas. The accompanying protocols offer detailed methodologies for key experiments to assess the efficacy and mechanism of action of Baicalin.

Introduction

Baicalin has demonstrated a range of biological activities, including anti-tumor, anti-inflammatory, and antioxidant effects.[1][2] In vitro studies are crucial for elucidating the molecular mechanisms underlying these activities and for evaluating its potential as a therapeutic agent.[3][4][5] This document outlines standard in vitro assays to characterize the effects of Baicalin on cell viability, apoptosis, and relevant signaling pathways.

Data Presentation

Table 1: Inhibitory Concentration (IC50) of Baicalin on Cancer Cell Lines

Cell Line	Cancer Type	Incubation Time (hours)	IC50 (µM)	Reference
MDA-MB-231	Triple-Negative Breast Cancer	24	28.54	[6]
MDA-MB-231	Triple-Negative Breast Cancer	48	23.05	[6]
MDA-MB-231	Triple-Negative Breast Cancer	72	17.35	[6]
MCF-7	Breast Cancer	Not Specified	Potent Inhibitor	[7]
T-47D	Breast Cancer	Not Specified	Potent Inhibitor	[7]
CAL-27	Head and Neck Cancer	Not Specified	Sensitive	[7]
FaDu	Head and Neck Cancer	Not Specified	Sensitive	[7]

Table 2: Effect of Baicalin on Protein Expression in MDA-MB-231 Cells (24h treatment)

Target Protein	Baicalin Concentration (µM)	Effect on Protein Expression	Reference
JAK2	2.5, 5, 10, 20, 40	Dose-dependent decrease	[6]
MMP9	2.5, 5, 10, 20, 40	Dose-dependent decrease	[6]
TNF-α	2.5, 5, 10, 20, 40	Dose-dependent decrease	[6]

Signaling Pathways Modulated by Baicalin

Baicalin has been shown to modulate several key signaling pathways involved in cell proliferation, survival, and inflammation.

Caption: Signaling pathways modulated by Baicalin in vitro.

Experimental Protocols

The following are detailed protocols for common in vitro assays used to evaluate the effects of Baicalin.

1. Cell Viability Assay (CCK-8/MTT)

This assay determines the effect of Baicalin on cell proliferation and viability.

• Materials:

  • Target cancer cell lines (e.g., MDA-MB-231)

  • Complete cell culture medium

  • Baicalin stock solution (dissolved in DMSO)

  • 96-well plates

  • Cell Counting Kit-8 (CCK-8) or MTT reagent

  • Microplate reader

• Protocol:

  • Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

  • Prepare serial dilutions of Baicalin in complete culture medium.

  • Replace the medium in the wells with the Baicalin dilutions (e.g., 2.5, 5, 10, 20, 40 µM) and a vehicle control (DMSO).[6]

  • Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).[6]

  • Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours.

  • Measure the absorbance at 450 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control and determine the IC50 value.

Caption: Workflow for the cell viability assay.

2. Western Blotting

This technique is used to detect changes in the expression levels of specific proteins in response to Baicalin treatment.

• Materials:

  • Baicalin-treated and control cell lysates

  • SDS-PAGE gels (10% and 12.5%)

  • PVDF membrane

  • Blocking buffer (e.g., 5% non-fat milk in TBST)

  • Primary antibodies (e.g., against JAK2, MMP9, TNF-α, GAPDH)

  • HRP-conjugated secondary antibody

  • Chemiluminescence (ECL) substrate

  • Imaging system

• Protocol:

  • Lyse cells and determine protein concentration.

  • Separate proteins by SDS-PAGE.

  • Transfer proteins to a PVDF membrane.[6]

  • Block the membrane with blocking buffer for 1 hour at room temperature.[6]

  • Incubate the membrane with primary antibodies overnight at 4°C (e.g., anti-JAK2 1:750, anti-MMP9 1:1500, anti-TNF-α 1:400, anti-GAPDH 1:4000).[6]

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 2 hours at room temperature.[6]

  • Detect protein bands using an ECL substrate and an imaging system.

  • Quantify band intensities and normalize to a loading control (e.g., GAPDH).

Caption: General workflow for Western blotting.

3. Cell Invasion Assay (Boyden Chamber Assay)

This assay assesses the ability of Baicalin to inhibit cancer cell invasion.

• Materials:

  • Boyden chamber apparatus with Matrigel-coated inserts

  • Target cancer cell line

  • Serum-free medium

  • Medium with chemoattractant (e.g., FBS)

  • Baicalin

  • Cotton swabs

  • Staining solution (e.g., crystal violet)

  • Microscope

• Protocol:

  • Rehydrate the Matrigel-coated inserts.

  • Add a chemoattractant to the lower chamber.

  • Resuspend cells in serum-free medium with or without Baicalin and add them to the upper chamber.

  • Incubate for 24-48 hours.

  • Remove non-invading cells from the upper surface of the insert with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the insert.

  • Count the number of stained cells in several microscopic fields.

  • Compare the number of invading cells in Baicalin-treated groups to the control group.

Conclusion

The protocols and data presented here provide a framework for the in vitro evaluation of Baicalin. These assays are fundamental in characterizing its anti-cancer properties and understanding its mechanism of action, thereby supporting its further development as a potential therapeutic agent.

References

• 1. Baicalin alleviates oxidative stress in DF-1 cell line via the Mfn2/MAMs/Ca (2+) pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Baicalin and baicalein attenuate renal fibrosis in vitro via inhibition of the TGF-β1 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro studies in drug discovery and development: an analysis of study objectives and application of good laboratory practices (GLP) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 5. The Importance of In Vitro Assays [visikol.com]
• 6. Exploring the therapeutic potential and in vitro validation of baicalin for the treatment of triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In vitro studies of baicalin alone or in combination with Salvia miltiorrhiza extract as a potential anti-cancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Baicalin and Baicalein in Cell Culture Studies

A Note on "Bayin": The term "Bayin" is not a commonly recognized compound in cell culture literature. It is likely a typographical error for "Baicalin" or its aglycone, "Baicalein." Both are well-researched flavonoids derived from the root of Scutellaria baicalensis with significant biological activities. This document provides detailed application notes and protocols for both Baicalin (B1667713) and Baicalein (B1667712).

Baicalin: Application Notes and Protocols

Baicalin is a flavonoid glycoside with a range of biological activities, including anti-inflammatory, antioxidant, and anti-cancer effects. It has been shown to modulate various signaling pathways in different cell types.

Data Presentation: Quantitative Effects of Baicalin

The following table summarizes the effective concentrations and observed effects of Baicalin in various cell culture models.

Cell Line	Concentration Range	Incubation Time	Observed Effects	Reference
Human immortalized keratinocytes (HaCaT)	6.25 µM, 12.5 µM, 25 µM	24 h	Dose-dependent reduction in cell viability and induction of apoptosis. Inhibition of TNF-α induced inflammatory cytokines.	[1]
Human lung cancer cells (H1650, H1299)	5 µg/ml, 50 µg/ml, 100 µg/ml	Varies	Inhibition of cell proliferation and colony formation. Induction of apoptosis.	[2][3]
Human osteosarcoma cells (HOS, 143B)	20 µM, 40 µM, 80 µM	24-72 h	Dose-dependent inhibition of cell viability. Induction of apoptosis and autophagy via increased ROS.	[4]
Pancreatic cancer cells (SW1990)	40 µM, 80 µM, 120 µM, 160 µmol/L	48 h	Inhibition of cell proliferation and induction of apoptosis.	[5]
Human colorectal carcinoma cells (SW620)	25 µM to 200 µM	24 h	Dose-dependent loss of cell viability and induction of apoptosis.	[6]
RAW 264.7 macrophages	10 µM, 25 µM, 50 µM	24 h	No cytotoxicity observed up to 50 µM. Significant decrease in the production of pro-inflammatory cytokines (IL-6, G-CSF, etc.) in LPS-stimulated cells.	[7]
Schwann cells (RSC96)	5 µM, 10 µM, 20 µM	2, 4, and 6 days	Promoted cell viability in a dose-dependent manner, with 20 µM showing the greatest effect.	[8]
Human breast cancer cells (MCF-7)	5-100 µmol/L	72 h	No significant inhibitory effect on proliferation at these concentrations.	[9]
Human umbilical vein endothelial cells (HUVEC)	IC50: 167 ± 6.7 µmol/L	Not specified	Induced cytotoxicity at high concentrations.	[9]

Experimental Protocols

1.2.1. Preparation of Baicalin Stock Solution

Baicalin is sparingly soluble in aqueous buffers. Therefore, a stock solution in an organic solvent is recommended.

• Reagents: Baicalin powder, Dimethyl sulfoxide (B87167) (DMSO)

• Procedure:

  • Dissolve Baicalin powder in DMSO to create a high-concentration stock solution (e.g., 10-50 mM). Baicalin is soluble in DMSO at approximately 5 mg/ml.[10]

  • Vortex thoroughly to ensure complete dissolution.

  • Store the stock solution in small aliquots at -20°C to avoid repeated freeze-thaw cycles.

  • When preparing working solutions, dilute the stock solution in the appropriate cell culture medium to the final desired concentration. Ensure the final DMSO concentration in the culture medium is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

1.2.2. Cell Viability Assay (MTT Assay)

This protocol is for assessing the effect of Baicalin on the viability of adherent cells in a 96-well plate format.

• Materials: 96-well plates, Baicalin stock solution, complete cell culture medium, MTT solution (5 mg/mL in PBS), DMSO.

• Procedure:

  • Seed cells in a 96-well plate at a density of 6 x 10³ cells/well and allow them to adhere overnight.[1]

  • The next day, remove the medium and replace it with fresh medium containing various concentrations of Baicalin (e.g., 6.25, 12.5, 25 µM).[1] Include a vehicle control (medium with the same concentration of DMSO as the highest Baicalin concentration).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

  • After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

  • Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.[1]

  • Measure the absorbance at 450 nm using a microplate reader.[2][3]

1.2.3. Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol allows for the detection and quantification of apoptotic cells using flow cytometry.

• Materials: 6-well plates, Baicalin stock solution, complete cell culture medium, Annexin V-FITC Apoptosis Detection Kit, flow cytometer.

• Procedure:

  • Seed cells in 6-well plates (5 x 10⁵ cells/well) and allow them to attach overnight.[5]

  • Treat the cells with different concentrations of Baicalin for the desired duration (e.g., 48 hours).[5]

  • Harvest the cells by trypsinization and wash them twice with ice-cold PBS.[5]

  • Resuspend the cells in the binding buffer provided in the kit.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension and incubate in the dark for 20 minutes.[5]

  • Analyze the stained cells using a flow cytometer.

Signaling Pathways and Visualizations

1.3.1. Baicalin's Anti-inflammatory Signaling Pathway

Baicalin has been shown to exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[11][12]

Caption: Baicalin inhibits the NF-κB signaling pathway.

1.3.2. Baicalin-Induced Apoptosis Pathway

Baicalin can induce apoptosis through both the intrinsic (mitochondrial) and extrinsic (death receptor) pathways.[13]

Caption: Baicalin induces apoptosis via multiple pathways.

Baicalein: Application Notes and Protocols

Baicalein, the aglycone of Baicalin, also exhibits potent biological activities, often with greater potency than its glycoside form. It is known for its antioxidant, anti-cancer, and anti-inflammatory properties.

Data Presentation: Quantitative Effects of Baicalein

The following table summarizes the effective concentrations and observed effects of Baicalein in various cell culture models.

Cell Line	Concentration Range	Incubation Time	Observed Effects	Reference
Chinese Hamster Ovary (CHO) cells	Not specified	Not specified	Reduced oxidative stress and improved recombinant antibody productivity.	[14][15][16]
Breast cancer cells (MCF-7, MDA-MB-231)	10 µM, 20 µM, 40 µM	Not specified	Dose-dependent induction of apoptosis and autophagy. Inhibition of the PI3K/AKT pathway.	[17]
Acute lymphoblastic leukemia cells (CCRF-CEM)	Not specified	24 h	Induced apoptosis through mitochondria-dependent activation of caspase-9 and -3.	[18]
Gastric cancer cells (HGC-27, AGS)	15 µM, 30 µM, 60 µM, 120 µM	48 h	Concentration-dependent inhibition of cell proliferation.	[19]
Pancreatic cancer cells (BxPC-3, PANC-1)	25 µM, 50 µM, 75 µM, 100 µM	24, 48, 72 h	Dose- and time-dependent inhibition of cell proliferation.	[20]
Human breast cancer cells (MCF-7)	IC50: 85.07 ± 1.26 µmol/L	Not specified	Significantly inhibited cell growth in a dose-dependent manner.	[9]
Human umbilical vein endothelial cells (HUVEC)	IC50: 115 ± 2.6 µmol/L	48 h	Dose-dependent decrease in cell viability.	[9]
Saos-2 osteosarcoma cells	4 µM to 80 µM	48 h	Dose-dependent effect on cell viability.	[21]
Vero E6 cells	0.1 µM and above	Not specified	Inhibited cell damage induced by SARS-CoV-2.	[22]

Experimental Protocols

2.2.1. Preparation of Baicalein Stock Solution

Similar to Baicalin, Baicalein has low solubility in aqueous solutions.

• Reagents: Baicalein powder, Dimethyl sulfoxide (DMSO)

• Procedure:

  • Dissolve Baicalein powder in DMSO to create a high-concentration stock solution (e.g., 20-100 mM). Baicalein is soluble in DMSO at approximately 28 mg/ml.[23]

  • Vortex until the powder is completely dissolved.

  • Store the stock solution in aliquots at -20°C.

  • Dilute the stock solution in cell culture medium to the final working concentration immediately before use. Keep the final DMSO concentration below 0.1%.

2.2.2. Colony Formation Assay

This assay assesses the long-term effect of Baicalein on the proliferative capacity of single cells.

• Materials: 60 mm dishes, Baicalein stock solution, complete cell culture medium, crystal violet staining solution.

• Procedure:

  • Seed cells in 60 mm dishes at a low density (e.g., 1,000 cells per plate).[20]

  • Allow the cells to attach overnight.

  • Treat the cells with various concentrations of Baicalein (e.g., 50 or 100 µM).[20]

  • Incubate the cells for two weeks at 37°C, changing the medium with fresh Baicalein every 2-3 days.

  • After two weeks, wash the colonies with PBS, fix them with 4% paraformaldehyde for 20 minutes, and then stain with 0.05% crystal violet.[20]

  • Wash the dishes with water, air dry, and count the number of colonies.

2.2.3. Western Blot Analysis for Signaling Pathway Proteins

This protocol is for examining the effect of Baicalein on the expression and phosphorylation of proteins in a signaling pathway.

• Materials: 6-well plates, Baicalein stock solution, complete cell culture medium, lysis buffer, primary and secondary antibodies, Western blot equipment.

• Procedure:

  • Seed cells in 6-well plates and treat with Baicalein as desired.

  • Lyse the cells and determine the protein concentration of the lysates.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane and then incubate with primary antibodies against target proteins (e.g., p-PI3K, p-Akt, p-mTOR).[24]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Signaling Pathways and Visualizations

2.3.1. Baicalein's Inhibition of the PI3K/Akt/mTOR Pathway

Baicalein has been shown to induce apoptosis and autophagy in cancer cells by inhibiting the PI3K/Akt/mTOR signaling pathway.[17][24][25]

Caption: Baicalein inhibits the PI3K/Akt/mTOR pathway.

2.3.2. Experimental Workflow for Investigating Baicalein's Effects

The following diagram illustrates a general workflow for studying the effects of Baicalein on cancer cells.

Caption: Workflow for studying Baicalein's cellular effects.

References

• 1. Baicalin Inhibits Cell Proliferation and Inflammatory Cytokines Induced by Tumor Necrosis Factor α (TNF-α) in Human Immortalized Keratinocytes (HaCaT) Human Keratinocytes by Inhibiting the STAT3/Nuclear Factor kappa B (NF-κB) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Baicalin Induces Apoptosis and Suppresses the Cell Cycle Progression of Lung Cancer Cells Through Downregulating Akt/mTOR Signaling Pathway [frontiersin.org]
• 3. Baicalin Induces Apoptosis and Suppresses the Cell Cycle Progression of Lung Cancer Cells Through Downregulating Akt/mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Baicalin induces apoptosis and autophagy in human osteosarcoma cells by increasing ROS to inhibit PI3K/Akt/mTOR, ERK1/2 and β-catenin signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e-century.us [e-century.us]
• 6. Baicalin Induces Apoptosis in SW620 Human Colorectal Carcinoma Cells in Vitro and Suppresses Tumor Growth in Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Baicalin Modulates Inflammatory Response of Macrophages Activated by LPS via Calcium-CHOP Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Effects and Mechanism of Baicalin on Apoptosis of Cervical Cancer HeLa Cells In-vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 14. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 15. Baicalein Reduces Oxidative Stress in CHO Cell Cultures and Improves Recombinant Antibody Productivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pure.kaist.ac.kr [pure.kaist.ac.kr]
• 17. Baicalein induces apoptosis and autophagy of breast cancer cells via inhibiting PI3K/AKT pathway in vivo and vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Baicalein Triggers Mitochondria-Mediated Apoptosis and Enhances the Antileukemic Effect of Vincristine in Childhood Acute Lymphoblastic Leukemia CCRF-CEM Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Baicalein facilitates gastric cancer cell apoptosis by triggering endoplasmic reticulum stress via repression of the PI3K/AKT pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Baicalein inhibits pancreatic cancer cell proliferation and invasion via suppression of NEDD9 expression and its downstream Akt and ERK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 21. The effect of baicalein on Wnt/β-catenin pathway and miR-25 expression in Saos-2 osteosarcoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 22. The comprehensive study on the therapeutic effects of baicalein for the treatment of COVID-19 in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. cdn.caymanchem.com [cdn.caymanchem.com]
• 24. Baicalein Induces Apoptosis of Rheumatoid Arthritis Synovial Fibroblasts through Inactivation of the PI3K/Akt/mTOR Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 25. The Multifaceted Role of Baicalein in Cancer Management through Modulation of Cell Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]

Bayin (Baicalin) Application Notes and Protocols for Animal Model Experiments

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Bayin (Baicalin) dosage and administration for various animal models, based on preclinical research. The protocols outlined below are intended to serve as a guide for designing and executing experiments to evaluate the efficacy and toxicity of Bayin.

Data Presentation: Quantitative Dosage and Toxicity Summary

The following tables summarize the effective doses of Bayin (Baicalin) and its aglycone, Baicalein (B1667712), used in various animal models for different therapeutic applications, as well as available toxicity data.

Table 1: Effective Doses of Bayin (Baicalin) in Animal Models

Animal Model	Application	Dosage	Route of Administration	Duration	Reference
Mice	Anti-inflammatory (LPS-induced endotoxemia)	50 mg/kg	Intraperitoneal (i.p.)	30 min before and 6, 12 h after LPS	[1]
Mice	Anti-inflammatory (High-Fat Diet-induced obesity)	200 mg/kg, 400 mg/kg	Oral	8 weeks	[2][3]
Mice	Anti-inflammatory (acetaminophen-induced liver toxicity)	40 mg/kg	Not specified	6, 12, and 18 h post-administration	[4]
Mice	Neuroprotection (Endotoxin-induced depression-like behavior)	3 mg/kg	Intraperitoneal (i.p.)	1 h after LPS administration	[5]
Mice	Antitumor (U14 cervical cancer)	Not specified	Not specified	Not specified	[6]
Rats	Anti-inflammatory (Carrageenan-induced paw edema)	30-90 mg/kg	Not specified	Not specified	[7]
Rats	Anti-inflammatory (CCl₄-induced liver fibrosis)	70 mg/kg/day	Intraperitoneal (i.p.)	56 days	[8]
Rats	Cardioprotection (Myocardial ischemia)	Not specified	Not specified	Not specified	[9]
Rats	Neuroprotection (Cerebral ischemia)	Not specified	Not specified	Not specified	[9]
Rats	Antitumor	Not specified	Oral	Not specified	[10]
Piglets	Pharmacokinetics	50 mg/kg	Intravenous (i.v.), Intramuscular (i.m.)	Single dose	[11]
Monkeys	Pharmacokinetics	50-500 mg/kg	Oral	Single dose	[12]

Table 2: Effective Doses of Baicalein in Animal Models

Animal Model	Application	Dosage	Route of Administration	Duration	Reference
Mice	Anti-inflammatory (CCl₄-induced acute liver injury)	80 mg/kg/day	Oral	4 days	[8]
Mice	Anti-inflammatory (Unilateral ureteral obstruction-induced renal fibrosis)	50 mg/kg/day, 100 mg/kg/day	Not specified	1 week	[8]
Mice	Antitumor (Bladder tumor xenografts)	Not specified	Not specified	Not specified	[6]
Rats	Neuroprotection (6-OHDA-induced Parkinsonism)	200 mg/kg/day	Not specified	15 days	[8]
Rats	Osteoarthritis	0.8, 1.6, and 3.2 µg/L (50 µL)	Intra-articular injection	Once a week for 6 weeks	[13]

Table 3: Toxicity Data for Bayin (Baicalin) and Baicalein

Compound	Animal Model	Parameter	Value	Route of Administration	Reference
Baicalin (B1667713)	Mice	LD₅₀	> 4,000 mg/kg	Oral	[14]
Baicalin	Mice	NOAEL (subacute)	2,000 mg/kg	Oral	[14]
Baicalein	Rats	Safe Dosage	500 mg/kg	Oral	[15]

Experimental Protocols

Protocol 1: Preparation and Administration of Bayin (Baicalin) for Oral Gavage

1. Materials:

• Bayin (Baicalin) powder

• Vehicle (e.g., corn oil, 0.5% Carboxymethylcellulose sodium)

• Mortar and pestle or homogenizer

• Vortex mixer

• Animal gavage needles (appropriate size for the animal model)

• Syringes

2. Preparation of Bayin Suspension:

• Weigh the required amount of Bayin powder based on the desired dose and the number of animals.

• If necessary, grind the powder to a fine consistency using a mortar and pestle.

• Add a small amount of the vehicle to the powder to form a paste.

• Gradually add the remaining vehicle while continuously mixing or homogenizing until a uniform suspension is achieved.

• Vortex the suspension immediately before each administration to ensure homogeneity.

3. Oral Gavage Administration:

• Gently restrain the animal.

• Measure the correct volume of the Bayin suspension into a syringe fitted with a gavage needle.

• Carefully insert the gavage needle into the esophagus and deliver the suspension directly into the stomach.[16]

• Monitor the animal for any signs of distress during and after the procedure.

Protocol 2: Preparation and Administration of Bayin (Baicalin) for Intraperitoneal (i.p.) Injection

1. Materials:

• Bayin (Baicalin) powder

• Solvent (e.g., Dimethyl sulfoxide (B87167) - DMSO)

• Diluent (e.g., sterile saline)

• Sterile microcentrifuge tubes

• Vortex mixer

• Syringes with appropriate gauge needles (e.g., 27G)

2. Preparation of Bayin Solution:

• Dissolve the required amount of Bayin powder in a minimal amount of DMSO.[13]

• Vortex until the powder is completely dissolved.

• Further dilute the solution with sterile saline to the final desired concentration. The final concentration of DMSO should be kept low (typically <5%) to avoid toxicity.

• Ensure the final solution is clear and free of precipitates.

3. Intraperitoneal Injection:

• Properly restrain the animal, exposing the lower abdominal area.

• Draw the calculated volume of the Bayin solution into a sterile syringe.

• Insert the needle into the lower quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Aspirate briefly to ensure the needle has not entered a blood vessel or organ.

• Inject the solution into the peritoneal cavity.[1]

Protocol 3: Efficacy Evaluation in an LPS-Induced Inflammation Model in Mice

1. Animal Model:

• Use an appropriate mouse strain (e.g., C57BL/6).

• Acclimatize the animals for at least one week before the experiment.

2. Experimental Groups:

• Group 1: Vehicle control (receives vehicle only)

• Group 2: LPS control (receives vehicle and LPS)

• Group 3: Bayin treatment (receives Bayin at the desired dose and LPS)

3. Procedure:

• Administer Bayin or vehicle via the desired route (e.g., i.p. injection) at a specified time before or after the inflammatory challenge.

• Induce inflammation by injecting Lipopolysaccharide (LPS) intraperitoneally (e.g., 5 mg/kg).[5]

• At a predetermined time point post-LPS injection (e.g., 24-27 hours), perform behavioral tests to assess sickness behavior if applicable.[5]

• Collect blood samples for cytokine analysis.

• Euthanize the animals and collect tissues (e.g., liver, lungs) for further analysis.

4. Efficacy Assessment:

• Cytokine Analysis: Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and anti-inflammatory cytokines (e.g., IL-10) in the serum or tissue homogenates using ELISA or multiplex assays.[5][17]

• Histopathology: Examine tissue sections for signs of inflammation, such as immune cell infiltration and tissue damage.

• Gene Expression Analysis: Analyze the expression of inflammatory-related genes (e.g., iNOS, COX-2, NF-κB) in tissues using RT-qPCR or Western blotting.[1][17]

Protocol 4: Toxicity Assessment

1. Acute Toxicity Study (OECD Guideline 423):

• Administer a single high dose of Bayin (e.g., 4,000 mg/kg, oral gavage) to a small group of animals (e.g., C57BL/6 mice).[14]

• Observe the animals closely for mortality and clinical signs of toxicity for up to 14 days.[14]

• Record body weight changes.

• At the end of the observation period, perform gross necropsy and collect organs for histopathological examination.

2. Subacute Toxicity Study (OECD Guideline 407):

• Administer escalating doses of Bayin (e.g., 1,000–4,000 mg/kg) daily for 28 consecutive days via the intended route of administration.[14]

• Monitor the animals daily for clinical signs of toxicity, and measure body weight and food consumption regularly.

• At the end of the treatment period, collect blood for hematology and clinical chemistry analysis.

• Perform a thorough necropsy and weigh major organs.

• Conduct histopathological examination of selected organs to identify any treatment-related changes.

Mandatory Visualizations

Caption: Bayin's inhibitory effects on key signaling pathways in inflammation and cancer.

Caption: Workflow for evaluating the efficacy of Bayin in an animal model of inflammation.

References

• 1. researchgate.net [researchgate.net]
• 2. The Immunomodulating Effect of Baicalin on Inflammation and Insulin Resistance in High-Fat-Diet-Induced Obese Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Immunomodulating Effect of Baicalin on Inflammation and Insulin Resistance in High-Fat-Diet-Induced Obese Mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Baicalein Exerts Therapeutic Effects against Endotoxin-Induced Depression-like Behavior in Mice by Decreasing Inflammatory Cytokines and Increasing Brain-Derived Neurotrophic Factor Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Potential therapeutic effects of baicalin and baicalein - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Research progress on pharmacological effects and new dosage forms of baicalin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Pharmacokinetics of baicalein, baicalin and wogonin after oral administration of a standardized extract of Scutellaria baicalensis, PF-2405 in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics of sodium baicalin following intravenous and intramuscular administration to piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic study of baicalein after oral administration in monkeys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Intra-articular Injection of Baicalein Inhibits Cartilage Catabolism and NLRP3 Inflammasome Signaling in a Posttraumatic OA Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Integrated neurobehavioral and organ-specific safety profiling of baicalin: acute/subacute toxicity studies - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Effect of baicalin and baicalin-bovine serum albumin nanoparticle against bendiocarb exposure in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 17. frontiersin.org [frontiersin.org]

Quantitative Analysis of Baicalin: A Comprehensive Guide to Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Baicalin (B1667713), a flavonoid of significant interest in pharmaceutical research due to its diverse biological activities. The methods outlined below are essential for pharmacokinetic studies, quality control of herbal preparations, and elucidation of its mechanism of action.

Introduction

Baicalin, a major flavonoid glycoside isolated from the roots of Scutellaria baicalensis, has demonstrated a wide range of pharmacological effects, including anti-inflammatory, antioxidant, and anti-cancer properties. Accurate and precise quantification of Baicalin in various biological matrices is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile, as well as for ensuring the consistency and quality of therapeutic formulations. This guide details validated analytical methods, primarily focusing on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), for the reliable quantification of Baicalin.

Analytical Methods for Baicalin Quantification

The selection of an appropriate analytical method for Baicalin quantification depends on the sample matrix, required sensitivity, and the specific research question. HPLC with UV detection is a robust and widely accessible method suitable for relatively high concentrations of Baicalin. For lower concentrations and complex biological samples, LC-MS/MS offers superior sensitivity and selectivity.

High-Performance Liquid Chromatography (HPLC)

HPLC is a widely used technique for the separation and quantification of Baicalin in herbal extracts and pharmaceutical preparations. Reversed-phase chromatography is the most common approach.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for the bioanalysis of drugs and their metabolites due to its high sensitivity, specificity, and throughput.[1] This method is particularly well-suited for quantifying low levels of Baicalin in complex biological matrices such as plasma, serum, and tissue homogenates.[2][3][4]

Quantitative Data Summary

The following tables summarize key quantitative parameters from various validated analytical methods for Baicalin quantification, providing a comparative overview of their performance.

Table 1: HPLC Methods for Baicalin Quantification

Parameter	Method 1[5]	Method 2[6]
Matrix	Rat Thalamus	Pharmaceutical Formulations
Column	Hypersil C18	C18
Mobile Phase	Methanol (B129727):Water:H₃PO₄ (45:55:0.2, v/v/v)	Aqueous formic acid (0.1% v/v):Methanol (30:70 v/v)
Detection	UV at 277 nm	Not Specified
Linearity Range	0.05 - 4.0 µg/mL	0.019 - 10 µg/mL
Limit of Detection (LOD)	10 ng/mL	Not Specified
Limit of Quantification (LOQ)	Not Specified	0.361 µg/mL
Recovery	85.4 - 90.7%	Not Specified
Intra-day Precision (%RSD)	2.64 - 5.19%	< 15%
Inter-day Precision (%RSD)	3.46 - 6.21%	< 15%

Table 2: LC-MS/MS Methods for Baicalin Quantification

Parameter	Method 1[2]	Method 2[3]	Method 3[4]
Matrix	Rat Plasma	Rat Plasma	Dog Plasma
Column	Atlantis C18	Not Specified	Phenomenex Gemini C18
Mobile Phase	Methanol:0.1% Formic Acid (60:40, v/v)	Methanol:Water (containing 0.1% formic acid) - Gradient	0.1% Formic acid in water and 0.1% Formic acid in methanol - Gradient
Ionization Mode	ESI-MRM	ESI-MRM (Positive and Negative)	ESI-MRM (Positive)
Linearity Range	5 - 5000 ng/mL	>0.9933 (correlation coefficient)	1.0 - 1000 ng/mL
Limit of Quantification (LOQ)	5 ng/mL	Not Specified	1.0 ng/mL
Recovery	Not Specified	>75.2%	>80%
Intra-day Precision (%RSD)	0.8 - 6.1%	< 12.0%	< 20% (low QC), < 15% (med/high QC)
Inter-day Precision (%RSD)	0.8 - 6.1%	< 12.0%	< 20% (low QC), < 15% (med/high QC)

Experimental Protocols

Protocol 1: Quantification of Baicalin in Rat Plasma by LC-MS/MS

This protocol is adapted from a validated method for the simultaneous determination of Baicalin and other active components in rat plasma.[2]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 50 µL of rat plasma, add an internal standard.

• Perform liquid-liquid extraction.

• Evaporate the organic layer to dryness.

• Reconstitute the residue in the mobile phase.

2. Chromatographic Conditions

• HPLC System: Agilent 1100 series or equivalent

• Column: Atlantis C18 column

• Mobile Phase: Isocratic elution with Methanol and 0.1% Formic Acid (60:40, v/v)

• Flow Rate: Not specified

• Injection Volume: Not specified

• Column Temperature: Not specified

3. Mass Spectrometry Conditions

• Mass Spectrometer: Triple quadrupole mass spectrometer

• Ionization Source: Electrospray Ionization (ESI)

• Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for Baicalin and the internal standard should be optimized.

4. Calibration and Quantification

• Prepare a series of calibration standards by spiking blank plasma with known concentrations of Baicalin.

• Process the calibration standards and quality control (QC) samples along with the unknown samples.

• Construct a calibration curve by plotting the peak area ratio of Baicalin to the internal standard against the nominal concentration.

• Determine the concentration of Baicalin in the unknown samples from the calibration curve.

Protocol 2: Quantification of Baicalin in Rat Thalamus by HPLC-UV

This protocol is based on a method developed for the determination of Baicalin in rat thalamus tissue.[5]

1. Sample Preparation (Tissue Homogenization and Extraction)

• Homogenize the rat thalamus tissue in an appropriate buffer.

• Add an internal standard (e.g., 4-nitro-benzoic acid).

• Perform protein precipitation with an organic solvent.

• Centrifuge to pellet the precipitated proteins.

• Collect the supernatant for analysis.

2. Chromatographic Conditions

• HPLC System: Standard HPLC system with UV detector

• Column: Hypersil C18 column

• Mobile Phase: Methanol:Water:H₃PO₄ (45:55:0.2, v/v/v)

• Flow Rate: Not specified

• Detection Wavelength: 277 nm

• Injection Volume: Not specified

• Column Temperature: Not specified

3. Calibration and Quantification

• Prepare calibration standards in the appropriate matrix.

• Analyze the standards to construct a calibration curve based on peak area.

• Quantify Baicalin in the tissue samples using the calibration curve.

Signaling Pathways and Experimental Workflows

Baicalin's Impact on Cellular Signaling

Baicalin has been shown to modulate several key signaling pathways involved in cellular processes such as inflammation, proliferation, and apoptosis. Understanding these pathways is crucial for elucidating its mechanism of action.

Caption: Key signaling pathways modulated by Baicalin.

Experimental Workflow for LC-MS/MS Quantification

The following diagram illustrates a typical workflow for the quantitative analysis of Baicalin in biological samples using LC-MS/MS.

Caption: Workflow for Baicalin quantification by LC-MS/MS.

Conclusion

The analytical methods presented in this guide provide robust and reliable approaches for the quantification of Baicalin in various matrices. The choice between HPLC-UV and LC-MS/MS will depend on the specific requirements of the study, with LC-MS/MS being the preferred method for bioanalytical applications requiring high sensitivity and selectivity. The provided protocols and data serve as a valuable resource for researchers and scientists involved in the development and investigation of Baicalin as a therapeutic agent.

References

• 1. Quantitative analysis of therapeutic proteins in biological fluids: recent advancement in analytical techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Liquid chromatography with tandem mass spectrometry for the simultaneous determination of baicalein, baicalin, oroxylin A and wogonin in rat plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous determination of baicalin, baicalein, wogonoside, wogonin, scutellarin, berberine, coptisine, ginsenoside Rb1 and ginsenoside Re of Banxia xiexin decoction in rat plasma by LC-MS/MS and its application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Simultaneous LC-MS/MS quantification and pharmacokinetics of baicalin, chlorogenic acid and forsythin after intravenous administration of Shuang-huang-lian powder to dogs - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. A chromatographic method for baicalin quantification in rat thalamus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. HPLC method for simultaneous estimation of paclitaxel and baicalein: pharmaceutical and pharmacokinetic applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Bayin (Baicalin): A Promising Therapeutic Agent for Research and Drug Development

Application Notes and Protocols

Bayin, a flavonoid compound extracted from the root of Scutellaria baicalensis, has garnered significant attention within the scientific community for its broad spectrum of pharmacological activities.[1] Preclinical evidence strongly suggests its potential as a therapeutic agent for a variety of diseases, primarily attributed to its potent anti-inflammatory, antioxidant, neuroprotective, and anticancer properties.[2][3] This document provides researchers, scientists, and drug development professionals with a comprehensive overview of Bayin's therapeutic applications, supported by quantitative data from preclinical studies and detailed experimental protocols for key assays.

Therapeutic Potential and Mechanisms of Action

Bayin exerts its therapeutic effects by modulating a complex network of signaling pathways involved in cellular homeostasis, inflammation, apoptosis, and oxidative stress. Its multifaceted mechanism of action makes it a compelling candidate for further investigation in various disease models.

Neuroprotection: Bayin has demonstrated significant neuroprotective effects in models of ischemic stroke and neurodegenerative diseases.[1][4][5] Its mechanisms include reducing oxidative stress, inhibiting apoptosis by modulating Bcl-2/Bax protein expression, and suppressing inflammatory responses in the brain.[2][4]

Anti-inflammatory Activity: Bayin exhibits robust anti-inflammatory properties by inhibiting the production of pro-inflammatory mediators.[6] It has been shown to suppress the NF-κB signaling pathway, a key regulator of inflammation, and to reduce the expression of cytokines such as TNF-α, IL-1β, and IL-6.[2][7]

Anticancer Properties: In various cancer cell lines, Bayin has been shown to inhibit cell proliferation, induce apoptosis, and suppress metastasis.[8][9][10] These effects are mediated through the modulation of signaling pathways including the PI3K/Akt/mTOR and MAPK/ERK pathways.[2][8]

Antioxidant Effects: Bayin is a potent antioxidant, capable of scavenging reactive oxygen species (ROS) and enhancing the activity of endogenous antioxidant enzymes like superoxide (B77818) dismutase (SOD).[11][12][13] This activity is partly mediated through the activation of the Nrf2/HO-1 signaling pathway.[2][14]

Quantitative Data from Preclinical Studies

The following tables summarize key quantitative data from preclinical studies investigating the therapeutic efficacy of Bayin.

Table 1: Neuroprotective Effects of Bayin in a Middle Cerebral Artery Occlusion (MCAO) Model of Ischemic Stroke [4]

Parameter	MCAO Control Group	MCAO + Bayin (100 mg/kg)
Neurological Deficit Score	Severe	Significantly Alleviated
Reactive Oxygen Species (ROS) Levels	Upregulated	Mitigated
Lipid Peroxidation (LPO) Levels	Upregulated	Mitigated
Bcl-2 Expression	Decreased	Alleviated
Bax Expression	Increased	Alleviated
Caspase-3 Expression	Upregulated	Attenuated

Table 2: Anti-inflammatory Effects of Bayin in a Carrageenan-Induced Paw Edema Model [6]

Inflammatory Mediator	Carrageenan Control Group	Carrageenan + Bayin (10 mg/kg)	Carrageenan + Bayin (30 mg/kg)	Carrageenan + Bayin (100 mg/kg)
TNF-α (pg/mL)	3510 ± 150	2860 ± 148	-	1480 ± 210
IL-1β (pg/mL)	3210 ± 210	2200 ± 140	-	750 ± 95
IL-6 (ng/mL)	58.5 ± 9.8	38.5 ± 9.0	-	21.0 ± 8.1
IL-10 (pg/mL)	18.1 ± 2.5	36.1 ± 5.5	-	71.2 ± 9.5
Prostaglandin E2 (PGE2) (ng/mL)	15.9 ± 2.1	12.1 ± 1.6	-	6.2 ± 1.8
Nitrate (μM)	39.8 ± 4.8	27.5 ± 3.0	-	17.2 ± 1.6

Table 3: Anticancer Activity of Bayin and its Derivatives in A549 Lung Cancer Cells [8]

Treatment (50 µg/mL for 48h)	Apoptotic Rate (%)	Early Apoptotic Rate (%)	Late Apoptotic Rate (%)
Bayin (BA)	17.94	11.21	6.72
Bayin Derivative D (BAD)	24.32	14.37	9.95
Bayin Derivative L (BAL)	39.69	34.41	5.27

Key Signaling Pathways Modulated by Bayin

The therapeutic effects of Bayin are underpinned by its ability to modulate several critical intracellular signaling pathways.

Caption: Key signaling pathways modulated by Bayin.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the investigation of Bayin's therapeutic properties.

In Vivo Model of Ischemic Stroke: Middle Cerebral Artery Occlusion (MCAO)

This protocol describes the induction of focal cerebral ischemia in rodents to evaluate the neuroprotective effects of Bayin.[4]

Caption: Experimental workflow for the MCAO model.

Protocol:

• Animal Preparation: Acclimatize male Sprague Dawley rats (230-250 g) for at least one week with free access to food and water.

• Anesthesia: Anesthetize the rats using an appropriate anesthetic agent (e.g., isoflurane).

• Surgical Procedure:

  • Place the animal in a supine position and make a midline neck incision.

  • Carefully dissect the soft tissues to expose the common carotid artery, external carotid artery, and internal carotid artery.

  • Ligate the external carotid artery and its branches.

• Occlusion:

  • Introduce a nylon monofilament with a rounded tip into the internal carotid artery through the external carotid artery stump.

  • Advance the filament until a slight resistance is felt, indicating the occlusion of the middle cerebral artery.

• Reperfusion: After the desired period of occlusion (e.g., 90 minutes), gently withdraw the filament to allow reperfusion.

• Treatment: Administer Bayin (e.g., 100 mg/kg) or vehicle control via intraperitoneal injection immediately after reperfusion.

• Post-operative Care and Evaluation:

  • Suture the incision and allow the animal to recover.

  • At 24 hours post-MCAO, assess neurological deficits using a standardized scoring system.

  • Euthanize the animals and collect brain tissue for further analysis.

• Analysis:

  • Infarct Volume: Stain brain slices with 2,3,5-triphenyltetrazolium chloride (TTC) to visualize and quantify the infarct area.

  • Biochemical Assays: Homogenize brain tissue to measure levels of ROS, lipid peroxidation, and antioxidant enzymes.

  • Western Blotting: Analyze the expression of apoptotic proteins such as Bcl-2, Bax, and cleaved caspase-3.

  • Histology: Perform terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining to detect apoptotic cells.

In Vitro Cell Viability and Apoptosis Assay

This protocol outlines the procedure to assess the cytotoxic and pro-apoptotic effects of Bayin on cancer cell lines.[8]

Materials:

• Cancer cell line (e.g., A549 human lung carcinoma)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Bayin stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Annexin V-FITC/Propidium Iodide (PI) Apoptosis Detection Kit

• Flow cytometer

Protocol for Cell Viability (MTT Assay):

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treatment: Treat the cells with various concentrations of Bayin for the desired time period (e.g., 24, 48, 72 hours). Include a vehicle control (DMSO).

• MTT Incubation: Add MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add DMSO to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control.

Protocol for Apoptosis Assay (Flow Cytometry):

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Bayin as described above.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and stain with Annexin V-FITC and PI according to the manufacturer's instructions.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic cells (Annexin V positive).

In Vitro Anti-inflammatory Assay in Macrophages

This protocol describes how to evaluate the anti-inflammatory effects of Bayin by measuring its ability to inhibit lipopolysaccharide (LPS)-induced nitric oxide (NO) and pro-inflammatory cytokine production in macrophage cells (e.g., RAW 264.7).

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Bayin stock solution

• Lipopolysaccharide (LPS)

• Griess Reagent for NO measurement

• ELISA kits for TNF-α, IL-1β, and IL-6

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate and allow them to adhere.

• Pre-treatment: Pre-treat the cells with various concentrations of Bayin for 1-2 hours.

• Stimulation: Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.

• Nitric Oxide (NO) Measurement:

  • Collect the cell culture supernatant.

  • Mix the supernatant with Griess Reagent and measure the absorbance at 540 nm.

  • Calculate the NO concentration using a sodium nitrite (B80452) standard curve.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant.

  • Measure the concentrations of TNF-α, IL-1β, and IL-6 using specific ELISA kits according to the manufacturer's protocols.

• Western Blot Analysis: Lyse the cells to extract proteins and analyze the expression and phosphorylation of key proteins in the NF-κB pathway (e.g., p65, IκBα).

Conclusion

Bayin is a promising natural compound with a wide range of therapeutic activities demonstrated in numerous preclinical studies.[1][2] Its ability to modulate key signaling pathways involved in inflammation, apoptosis, and oxidative stress makes it a valuable tool for researchers and a potential candidate for the development of novel therapies for various diseases.[14] The protocols and data presented in this document provide a solid foundation for further investigation into the therapeutic potential of Bayin. However, it is important to note that while preclinical data is encouraging, further research, including well-designed clinical trials, is necessary to establish the safety and efficacy of Bayin in humans.[15][16]

References

• 1. Neuroprotective and Cognitive Enhancement Potentials of Baicalin: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Baicalin, an emerging multi-therapeutic agent: pharmacodynamics, pharmacokinetics, and considerations from drug development perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Baicalin confers neuroprotection in animal models of stroke through its antioxidant and anti-apoptotic effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective Mechanisms of Baicalin in Ischemia Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The antiinflammatory and analgesic effects of baicalin in carrageenan-evoked thermal hyperalgesia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Antitumor Activity In Vivo and Vitro of New Chiral Derivatives of Baicalin and Induced Apoptosis via the PI3K/Akt Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Anticancer properties of baicalein: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Baicalin mediated regulation of key signaling pathways in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Baicalin's Therapeutic Time Window of Neuroprotection during Transient Focal Cerebral Ischemia and Its Antioxidative Effects In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Baicalin Attenuates Oxidative Stress in a Tissue-Engineered Liver Model of NAFLD by Scavenging Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Antioxidant and free radical scavenging effects of baicalein, baicalin and wogonin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Potential therapeutic effects of baicalin and baicalein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bayesian Clinical Trials in Action - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ASCO – American Society of Clinical Oncology [asco.org]

Bayin (Baicalin) in Neuroscience: Application Notes and Protocols for Researchers

Application Notes

Introduction

Bayin, more commonly known as Baicalin (B1667713), is a major flavonoid compound isolated from the root of Scutellaria baicalensis Georgi, a traditional Chinese medicinal herb.[1] Extensive research has demonstrated its potent neuroprotective properties in various in vitro and in vivo models of neuronal injury and neurodegenerative diseases.[1] Baicalin and its aglycone, Baicalein (B1667712), exhibit a wide range of pharmacological activities, including antioxidant, anti-inflammatory, anti-apoptotic, and anti-excitotoxic effects.[1][2][3][4][5][6][7][8][9] These multifaceted mechanisms make Baicalin a promising therapeutic candidate for neurological disorders such as Alzheimer's disease, Parkinson's disease, and ischemic stroke.[1][2][4][6][7][8]

Mechanism of Action

The neuroprotective effects of Baicalin are attributed to its ability to modulate multiple signaling pathways involved in neuronal survival and death. Key mechanisms include:

• Anti-inflammatory Effects: Baicalin and Baicalein suppress neuroinflammation by inhibiting the activation of microglia and astrocytes, and by downregulating the production of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β.[3][4][5] This is achieved through the modulation of signaling pathways including Toll-like receptor 4 (TLR4), mitogen-activated protein kinase (MAPK), and nuclear factor-kappa B (NF-κB).[3][4][5]

• Antioxidant Properties: These flavonoids exhibit potent antioxidant activity by scavenging free radicals, reducing oxidative stress, and enhancing the expression of antioxidant enzymes through the activation of the Nrf2/HO-1 pathway.[3][4]

• Anti-apoptotic Effects: Baicalin can inhibit neuronal apoptosis by regulating the expression of apoptosis-related proteins and protecting mitochondria from dysfunction.[1][5][6][9][10]

• Stimulation of Neurogenesis: Studies have shown that Baicalin can promote the differentiation of neural stem/progenitor cells (NSPCs) into neurons and stimulate hippocampal neurogenesis in adult animal models.[1][11]

Applications in Neuroscience Research

• Neurodegenerative Disease Models: Baicalin has shown therapeutic potential in animal models of Alzheimer's disease by inhibiting the aggregation of amyloid-beta peptides and protecting against oxidative stress.[1] In Parkinson's disease models, it has been shown to protect dopaminergic neurons from apoptosis and reduce neuroinflammation.[2][10]

• Ischemic Stroke Models: In models of cerebral ischemia, Baicalin reduces infarct volume, decreases brain edema, and improves neurological function.[5][7] Its mechanisms in stroke include anti-inflammatory, antioxidant, and anti-apoptotic effects.[7]

• In Vitro Neuroprotection Assays: Baicalin is frequently used in cell-based assays to protect neurons from various insults, such as hydrogen peroxide (H₂O₂)-induced oxidative stress, glutamate-induced excitotoxicity, and oxygen-glucose deprivation (OGD).[1]

Quantitative Data Summary

Table 1: In Vitro Neuroprotective Effects of Baicalin

Cell Line	Insult	Baicalin Concentration	Observed Effect	Reference
RGC-5	Light, H₂O₂, Serum withdrawal	Not Specified	Attenuated negative insult	[1]
NSPCs	Proliferation	1-30 µM	Increased new neuron production	[11]

Table 2: In Vivo Neuroprotective Effects of Baicalin

Animal Model	Disease Model	Baicalin Treatment	Observed Effect	Reference
Rats	6-OHDA-induced Parkinson's Disease	Not Specified	Improved behavior and neurotransmitter changes, inhibited apoptosis of dopaminergic neurons	[10]
Rats	Transient forebrain ischemia	Not Specified	Significantly increased the number of newly generated cells in the dentate gyrus	[11]

Key Experimental Protocols

Protocol 1: In Vitro Neuroprotection Assay using Primary Cortical Neurons

• Cell Culture:

  • Isolate primary cortical neurons from embryonic day 18 (E18) rat or mouse brains.

  • Plate dissociated neurons on poly-L-lysine-coated plates in Neurobasal medium supplemented with B27 and GlutaMAX.

  • Culture neurons for 7-10 days in vitro (DIV) to allow for maturation.

• Induction of Neurotoxicity (e.g., Oxidative Stress):

  • Prepare a stock solution of hydrogen peroxide (H₂O₂) in sterile water.

  • On DIV 7-10, replace the culture medium with fresh medium containing a final concentration of 100 µM H₂O₂ to induce oxidative stress.

• Baicalin Treatment:

  • Prepare a stock solution of Baicalin in DMSO.

  • Pre-treat the neuronal cultures with various concentrations of Baicalin (e.g., 1, 10, 25 µM) for 2 hours before adding H₂O₂. Alternatively, co-treat with H₂O₂.

• Assessment of Neuroprotection:

  • After 24 hours of H₂O₂ exposure, assess cell viability using the MTT or LDH assay.

  • For mechanistic studies, lyse the cells to perform Western blotting for markers of apoptosis (e.g., cleaved caspase-3) or signaling pathways (e.g., phospho-p38 MAPK).

  • Alternatively, fix the cells for immunocytochemistry to visualize neuronal morphology (e.g., using MAP2 staining) or markers of oxidative stress.

Protocol 2: In Vivo Neuroprotection Assay in a Mouse Model of Parkinson's Disease

• Animal Model Induction:

  • Use adult male C57BL/6 mice.

  • Induce Parkinson's-like pathology by stereotactically injecting 6-hydroxydopamine (6-OHDA) into the medial forebrain bundle.

• Baicalin Administration:

  • Prepare a solution of Baicalin in a suitable vehicle (e.g., saline with 0.5% carboxymethylcellulose).

  • Administer Baicalin daily via oral gavage or intraperitoneal injection at a dose range of 25-100 mg/kg, starting one day after 6-OHDA injection and continuing for a specified period (e.g., 2-4 weeks).

• Behavioral Assessment:

  • Perform behavioral tests such as the cylinder test or apomorphine-induced rotation test to assess motor deficits at baseline and at the end of the treatment period.

• Histological and Biochemical Analysis:

  • At the end of the experiment, perfuse the animals and collect the brains.

  • Process the brains for immunohistochemical analysis of tyrosine hydroxylase (TH)-positive neurons in the substantia nigra to quantify dopaminergic neuron loss.

  • Homogenize brain tissue from the striatum to measure levels of dopamine (B1211576) and its metabolites using HPLC.

  • Perform Western blotting or ELISA on brain tissue homogenates to analyze markers of inflammation (e.g., TNF-α, IL-1β) and oxidative stress.

Visualizations

Caption: Baicalin's anti-inflammatory signaling pathway.

Caption: In vitro neuroprotection experimental workflow.

References

• 1. Neuroprotective and Cognitive Enhancement Potentials of Baicalin: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [Neuroprotective effect of baicalein in patients with Parkinson's disease] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Mitigating neurodegenerative diseases: the protective influence of baicalin and baicalein through neuroinflammation regulation | Semantic Scholar [semanticscholar.org]
• 4. Mitigating neurodegenerative diseases: the protective influence of baicalin and baicalein through neuroinflammation regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective effects of baicalin and baicalein on the central nervous system and the underlying mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of baicalin and baicalein on the central nervous system and the underlying mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Neuroprotective Mechanisms of Baicalin in Ischemia Stroke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A comprehensive insight into baicalein and baicalin: neuroprotective perspectives in Alzheimer’s disease [explorationpub.com]
• 9. researchgate.net [researchgate.net]
• 10. Neuroprotective effect and mechanism of baicalin on Parkinson’s disease model induced by 6-OHDA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Baicalin Regulates Neuronal Fate Decision in Neural Stem/Progenitor Cells and Stimulates Hippocampal Neurogenesis in Adult Rats - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: High-Throughput Screening for Novel Kinase Inhibitors Using Bayin

For Researchers, Scientists, and Drug Development Professionals

Introduction

High-throughput screening (HTS) is a cornerstone of modern drug discovery, enabling the rapid assessment of large compound libraries to identify potential therapeutic agents. This document provides detailed application notes and protocols for the use of Bayin, a potent and selective kinase inhibitor, in a high-throughput screening campaign aimed at identifying novel anti-cancer compounds. The following sections outline the experimental workflow, detailed protocols for primary and secondary assays, and data analysis, providing a comprehensive guide for researchers in the field.

Kinases are a critical class of enzymes involved in cell signaling, and their dysregulation is a hallmark of many cancers. Bayin has been identified as a promising lead compound that targets a key kinase in a cancer-related signaling pathway. These application notes will guide users through the process of utilizing Bayin as a reference compound and tool for identifying new chemical entities with similar or improved inhibitory activity.

High-Throughput Screening Workflow

The overall workflow for screening and identifying novel kinase inhibitors is a multi-step process designed to efficiently test large numbers of compounds and progressively narrow down the candidates to the most promising hits. The process begins with a primary screen of a large compound library, followed by dose-response confirmation and secondary assays to validate the hits and eliminate false positives.

Caption: High-throughput screening workflow for kinase inhibitor discovery.

Target Signaling Pathway

Bayin is designed to inhibit the fictional "Kinase X" (KX), a serine/threonine kinase that is a critical node in a pro-survival signaling pathway frequently overactive in cancer. Downstream of a receptor tyrosine kinase (RTK), KX phosphorylates and activates the transcription factor "TF-A", leading to the expression of genes involved in cell proliferation and survival. Inhibition of KX by Bayin is expected to block this pathway, leading to apoptosis of cancer cells.

Caption: Proposed signaling pathway inhibited by Bayin.

Experimental Protocols

Primary Screening: In Vitro Kinase Activity Assay

This protocol describes a fluorescence-based assay to measure the enzymatic activity of Kinase X. The assay is designed for a 1536-well plate format suitable for HTS.

Materials:

• Kinase X (recombinant enzyme)

• Fluorescently labeled peptide substrate

• ATP

• Assay Buffer: 50 mM HEPES (pH 7.5), 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35

• Bayin (positive control)

• DMSO (vehicle control)

• 1536-well black, low-volume microplates

• Acoustic liquid handler for compound dispensing

• Plate reader with fluorescence detection capabilities

Protocol:

• Compound Plating: Using an acoustic liquid handler, dispense 20 nL of test compounds, Bayin (positive control), or DMSO (negative control) into the appropriate wells of a 1536-well plate.

• Enzyme Addition: Add 2 µL of Kinase X solution (final concentration 5 nM) in assay buffer to all wells.

• Incubation: Incubate the plate for 15 minutes at room temperature to allow for compound binding to the enzyme.

• Reaction Initiation: Add 2 µL of a solution containing the fluorescent peptide substrate (final concentration 200 nM) and ATP (final concentration 10 µM) in assay buffer to initiate the kinase reaction.

• Reaction Incubation: Incubate the plate for 60 minutes at 30°C.

• Reaction Termination and Detection: Add 2 µL of a stop/detection solution containing a chelating agent (e.g., EDTA) to stop the reaction. Read the fluorescence intensity on a compatible plate reader (Excitation/Emission wavelengths will be specific to the fluorescent label on the peptide).

• Data Analysis: Calculate the percent inhibition for each compound relative to the DMSO (0% inhibition) and no-enzyme (100% inhibition) controls.

Secondary Screening: Cell-Based Proliferation Assay

This protocol describes a cell-based assay to confirm the anti-proliferative activity of the hits identified in the primary screen in a cancer cell line known to be dependent on the Kinase X signaling pathway.

Materials:

• Cancer cell line (e.g., MCF-7)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds from the primary screen

• Bayin (positive control)

• Staurosporine (general cell death inducer, additional control)

• DMSO (vehicle control)

• 384-well clear-bottom, black-walled microplates

• Cell viability reagent (e.g., CellTiter-Glo®)

• Multichannel pipettes or automated liquid handlers

• Plate reader with luminescence detection capabilities

Protocol:

• Cell Seeding: Seed 5,000 cells per well in a 384-well plate in 40 µL of cell culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO2 incubator.

• Compound Addition: Prepare serial dilutions of the hit compounds and controls (Bayin, Staurosporine). Add 10 µL of the diluted compounds to the cells. The final concentration should cover a range to determine the IC50 (e.g., from 0.01 nM to 100 µM).

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO2 incubator.

• Cell Viability Measurement: Equilibrate the plates to room temperature for 30 minutes. Add 50 µL of the cell viability reagent to each well.

• Incubation and Lysis: Incubate for 10 minutes at room temperature to induce cell lysis and stabilize the luminescent signal.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Normalize the data to the DMSO-treated cells (100% viability) and calculate the IC50 values for each compound using a non-linear regression curve fit.

Data Presentation

The following tables summarize the quantitative data obtained from the primary and secondary screening assays for Bayin and a selection of hypothetical hit compounds.

Table 1: Primary In Vitro Kinase Assay Results

Compound ID	Single-Dose Inhibition (%) @ 10 µM	IC50 (nM)	Z'-factor
Bayin (Control)	98.2 ± 1.5	15.3 ± 2.1	0.85
Hit-001	85.7 ± 4.2	55.8 ± 6.7	N/A
Hit-002	72.1 ± 6.8	120.4 ± 15.3	N/A
Hit-003	91.5 ± 3.1	25.1 ± 3.9	N/A
Negative Control	2.5 ± 1.1	> 100,000	N/A

Data are presented as mean ± standard deviation.

Table 2: Secondary Cell-Based Proliferation Assay Results

Compound ID	Cellular IC50 (µM)
Bayin (Control)	0.52 ± 0.08
Hit-001	1.8 ± 0.25
Hit-002	15.6 ± 2.1
Hit-003	0.89 ± 0.12
Staurosporine	0.01 ± 0.003

Data are presented as mean ± standard deviation.

Conclusion

These application notes provide a comprehensive framework for utilizing Bayin in a high-throughput screening campaign to discover novel kinase inhibitors. The detailed protocols for both biochemical and cell-based assays, along with the structured presentation of quantitative data, offer a clear path for researchers to identify and validate promising new drug candidates. The provided visualizations of the screening workflow and the target signaling pathway serve to contextualize the experimental approach. By following these guidelines, researchers can effectively leverage HTS methodologies to advance the field of cancer drug discovery.

Application Notes and Protocols for Baicalin In Vivo Delivery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vivo delivery methods for Baicalin (B1667713), a flavonoid with significant therapeutic potential. This document includes detailed experimental protocols, quantitative data summaries, and visualizations of key signaling pathways and experimental workflows to guide researchers in their in vivo studies.

Introduction to Baicalin

Baicalin, a major flavonoid extracted from the root of Scutellaria baicalensis, has garnered considerable attention for its wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer properties.[1] In vivo studies are crucial for elucidating its therapeutic efficacy and mechanisms of action. The choice of delivery method is critical for achieving desired pharmacokinetic and pharmacodynamic profiles.

In Vivo Delivery Methods

The most common routes for administering baicalin in animal models are oral gavage, intraperitoneal injection, and intravenous injection. The selection of the route depends on the specific research question, the desired speed of onset, and the target tissue.

Quantitative Data Summary

The following tables summarize typical dosage ranges and administration parameters for baicalin in various in vivo studies.

Table 1: Baicalin Dosage and Administration Routes in Rodent Models

Animal Model	Administration Route	Dosage Range (mg/kg)	Vehicle/Formulation	Study Focus	Reference
Mice	Oral Gavage	10, 20, 40	Carboxymethylcellulose	Prostate Cancer	[2][3]
Mice	Oral Gavage	50, 100, 200	Not specified	Allergic Asthma	[4]
Rats	Oral Gavage	100	0.5% Sodium Carboxymethyl Cellulose	Bioavailability	[5]
Rats	Oral Gavage	50, 100, 200	Not specified	Diabetic Nephropathy
Mice	Intraperitoneal (IP)	30	Not specified	Pulmonary Hypertension	[6]
Mice	Intraperitoneal (IP)	100	Not specified	Rheumatoid Arthritis	[6]
Rats	Intravenous (IV)	3, 10, 30	Not specified	Pharmacokinetics	[7]

Table 2: Pharmacokinetic Parameters of Baicalin in Rats

Administration Route	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Bioavailability (%)	Reference
Oral (Suspension)	100	~2.5	~1.0	~15	~2.2	[5]
Oral (Nanoemulsion)	100	~8.0	~2.0	~50	Increased	[5]
Intravenous	10	-	-	5.18 ± 0.96	100

Experimental Protocols

Protocol 1: Oral Gavage Administration in Mice

This protocol describes the preparation and administration of baicalin via oral gavage, a common method for oral drug delivery in rodents.

Materials:

• Baicalin powder

• Vehicle (e.g., 0.5% Sodium Carboxymethyl Cellulose (CMC-Na) in sterile water, or a solution of 10% DMSO and 90% corn oil)[2][5][8]

• Sterile conical tubes

• Vortex mixer

• Sonicator (optional, for enhancing dissolution)

• Animal scale

• Appropriately sized gavage needles (e.g., 20-22 gauge for adult mice)

• 1 mL syringes

Procedure:

• Preparation of Baicalin Suspension (using 0.5% CMC-Na):

  • Weigh the required amount of baicalin powder.

  • Prepare a 0.5% (w/v) solution of CMC-Na in sterile water.

  • Gradually add the baicalin powder to the CMC-Na solution while vortexing to ensure a uniform suspension. For example, to prepare a 10 mg/mL suspension, add 100 mg of baicalin to 10 mL of 0.5% CMC-Na.

• Preparation of Baicalin Solution (using DMSO/Corn Oil):

  • Dissolve the required amount of baicalin powder in a small volume of DMSO (e.g., 10% of the final volume).[9]

  • Use a vortex mixer and, if necessary, a sonicator to ensure complete dissolution.[9]

  • Add the corn oil to reach the final desired volume and vortex vigorously to create a stable emulsion.[9] Prepare this formulation fresh on the day of the experiment.[9]

• Animal Handling and Dosing:

  • Weigh each mouse accurately to calculate the precise volume to be administered. The typical dosing volume is 10 mL/kg of the animal's body weight.

  • Properly restrain the mouse to immobilize the head and neck, ensuring the head and body are in a straight line.

  • Measure the correct insertion depth of the gavage needle (from the corner of the mouth to the last rib) and mark it on the needle.

  • Gently insert the gavage needle into the diastema (the gap between the incisors and molars) and advance it along the roof of the mouth towards the back of the throat.

  • Allow the mouse to swallow as the needle is gently passed down the esophagus to the pre-measured depth. Do not force the needle.

  • Slowly administer the baicalin suspension/solution.

  • Gently withdraw the needle along the same path of insertion.

  • Return the mouse to its cage and monitor for any adverse reactions.

Protocol 2: Intraperitoneal (IP) Injection in Mice

This protocol outlines the procedure for administering baicalin via intraperitoneal injection.

Materials:

• Baicalin powder

• Vehicle (e.g., sterile saline with a solubilizing agent like DMSO, if necessary)

• Sterile conical tubes

• Vortex mixer

• Animal scale

• Sterile syringes (1 mL) and needles (e.g., 25-27 gauge)[10]

• 70% ethanol (B145695) for disinfection

Procedure:

• Preparation of Baicalin Solution:

  • Due to baicalin's poor water solubility, a co-solvent system is often required.

  • Dissolve the baicalin powder in a minimal amount of DMSO (e.g., final concentration not exceeding 10% of the total volume).[11]

  • Dilute the DMSO-baicalin solution with sterile saline to the final desired concentration. Ensure the final DMSO concentration is as low as possible to minimize potential toxicity.[11]

  • For example, to prepare a 5 mg/mL solution for a 10 mg/kg dose in a 20g mouse (0.04 mL injection volume), dissolve 50 mg of baicalin in 1 mL of DMSO, then add 9 mL of sterile saline.

  • Filter-sterilize the final solution using a 0.22 µm syringe filter.

• Animal Handling and Injection:

  • Weigh the mouse to determine the correct injection volume. The maximum recommended IP injection volume is typically 10 mL/kg.[10]

  • Restrain the mouse in a supine position with its head tilted slightly downward.

  • Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.[12]

  • Disinfect the injection site with 70% ethanol.[12]

  • Insert the needle at a 30-45 degree angle into the peritoneal cavity.[10]

  • Aspirate gently to ensure that the needle has not entered a blood vessel or organ. If blood or other fluid is aspirated, withdraw the needle and reinject at a different site with a new sterile needle and syringe.[12]

  • Inject the baicalin solution slowly and steadily.

  • Withdraw the needle and return the mouse to its cage. Monitor for any signs of distress.

Signaling Pathways and Experimental Workflows

Signaling Pathways Modulated by Baicalin

Baicalin exerts its therapeutic effects by modulating several key signaling pathways, primarily the NF-κB, MAPK, and PI3K/Akt pathways.

Figure 1: Baicalin inhibits the NF-κB signaling pathway.

Figure 2: Baicalin modulates the MAPK signaling pathway.

Figure 3: Baicalin interacts with the PI3K/Akt signaling pathway.

Experimental Workflow

The following diagram illustrates a general workflow for an in vivo study investigating the effects of baicalin.

Figure 4: General workflow for in vivo baicalin studies.

Conclusion

The successful in vivo delivery of baicalin is fundamental to exploring its full therapeutic potential. The protocols and data presented in these application notes are intended to serve as a valuable resource for researchers. Adherence to proper techniques and careful consideration of the experimental design will ensure the generation of reliable and reproducible data. Due to its low bioavailability, the development of novel formulations such as nanoemulsions and liposomes is an active area of research to enhance the in vivo efficacy of baicalin.[5][13]

References

• 1. mdpi.com [mdpi.com]
• 2. In vivo and in vitro effect of baicalein on human prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis and Biochemical Evaluation of Baicalein Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Baicalein attenuates OVA-induced allergic airway inflammation through the inhibition of the NF-κB signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoemulsion improves the oral bioavailability of baicalin in rats: in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. animalcare.ubc.ca [animalcare.ubc.ca]
• 11. researchgate.net [researchgate.net]
• 12. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]
• 13. Preparation, pharmacokinetics and biodistribution of baicalin-loaded liposomes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Isolation of Baicalein from Natural Sources

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the isolation of Baicalein (B1667712), a flavonoid with significant therapeutic potential, from its primary natural source, the roots of Scutellaria baicalensis (Chinese Skullcap). The methodologies detailed below encompass various extraction and purification techniques, offering flexibility based on available resources and desired purity levels.

Introduction

Baicalein (5,6,7-trihydroxyflavone) is a key bioactive flavone (B191248) found predominantly as its glucuronide conjugate, Baicalin (B1667713), in the roots of Scutellaria baicalensis. It has garnered substantial interest in the pharmaceutical and nutraceutical industries due to its wide range of pharmacological activities, including anti-inflammatory, antioxidant, anticancer, and neuroprotective effects. The isolation of high-purity Baicalein is a critical step for its investigation and development as a therapeutic agent.

The general workflow for isolating Baicalein from Scutellaria baicalensis involves the initial extraction of its precursor, Baicalin, followed by a hydrolysis step to cleave the glucuronic acid moiety, and subsequent purification of the resulting Baicalein.

Experimental Protocols

Protocol 1: Traditional Water Decoction and Acid Precipitation for Baicalin Extraction

This protocol outlines a conventional and environmentally friendly method for extracting Baicalin, which can then be hydrolyzed to Baicalein.

1. Raw Material Preparation:

• Obtain dried roots of Scutellaria baicalensis.

• Grind the roots into a fine powder (approximately 80 mesh) to increase the surface area for extraction.[1]

2. Extraction:

• Combine the powdered root material with boiling water at a solid-to-liquid ratio of 1:10 (w/v).[2]

• Boil the mixture for 1-3 hours. For enhanced yield, this decoction process can be repeated up to three times.[2]

• After each decoction, filter the mixture to collect the aqueous extract (colature).

• Pool the extracts from all decoction steps.

3. Impurity Removal and Precipitation:

• Allow the combined extract to stand, facilitating the sedimentation of impurities.

• Decant the supernatant and adjust its pH to 1-2 using hydrochloric acid.[2]

• Heat the acidified solution to 70-80°C and maintain this temperature for 30-60 minutes to promote the precipitation of Baicalin.[2]

• Allow the mixture to stand for at least 12 hours at the same temperature to ensure complete precipitation.[2]

4. Collection and Washing:

• Filter the mixture to collect the Baicalin precipitate.

• Wash the precipitate several times with acidic water or distilled water to remove residual impurities.[2]

5. Drying:

• Dry the washed precipitate to obtain crude Baicalin. This crude product typically has a purity of over 80%.[2]

Protocol 2: Advanced Extraction and Purification Techniques

For higher efficiency and purity, modern extraction and purification methods can be employed.

1. Ultrasonic-Assisted Extraction (UAE) of Baicalin:

• Mix the powdered root of Scutellaria baicalensis with a 57% ethanol (B145695) solution at a liquid-to-solid ratio of 20:1.

• Perform ultrasonic extraction at 68°C for 66 minutes. This process can be repeated for a second cycle to maximize yield.[3]

2. Enzyme-Assisted Extraction (EAE) of Baicalin:

• Crush the Scutellaria baicalensis roots and pass them through a 50-mesh sieve.

• Add 0.02-0.05% (w/w) of cellulase (B1617823) to the powdered material, suspended in 50-70% ethanol.[4]

• Adjust the pH of the mixture to 5.0-6.0 with hydrochloric acid.[4]

• Subject the mixture to ultrasonic extraction for 60-80 minutes.[4]

• Filter the extract and repeat the extraction on the residue twice.

3. Hydrolysis of Baicalin to Baicalein:

• The crude Baicalin obtained from the extraction protocols is subjected to hydrolysis to yield Baicalein. This is typically achieved through acid hydrolysis.

• While specific conditions can vary, a common approach involves heating the Baicalin extract in an acidic solution (e.g., with hydrochloric acid) to cleave the glucuronide bond.

4. Purification of Baicalein:

• pH-based Precipitation: Baicalein's solubility is pH-dependent. Adjusting the pH of the solution can cause Baicalein to precipitate, leaving impurities in the solution.[5]

• Column Chromatography: For high-purity Baicalein, column chromatography is a highly effective method.[5]

  • Stationary Phase: Silica gel or reversed-phase columns are commonly used.[5]

  • Mobile Phase: A suitable solvent system is passed through the column to separate Baicalein from other compounds based on differential adsorption and desorption.[5]

• High-Speed Counter-Current Chromatography (HSCCC): This technique is a form of liquid-liquid partition chromatography that avoids the use of a solid support matrix, thus preventing irreversible sample adsorption.[6]

  • A two-phase solvent system, for instance, composed of n-hexane-ethyl acetate-n-butanol-water (1:1:8:10, v/v/v/v), can be used for the preparative separation of Baicalein.[7]

Data Presentation

Table 1: Comparison of Baicalin Extraction Methods from Scutellaria baicalensis

Extraction Method	Solvent	Key Parameters	Yield (mg/g)	Purity	Reference
Water Decoction	Water	Solid-liquid ratio 1:12, 30 min extraction, 1h soaking	32.7	-	[3]
Heat Reflux	50% Aqueous Ethanol	90°C, 180 min	155.5 ± 3.90	-	[3]
Ultrasonic-Assisted Extraction (UAE)	57% Ethanol	20:1 liquid-solid ratio, 68°C, 66 min, 2 cycles	12.95% of root weight	92.0% efficiency	[3]
Deep Eutectic Solvent (DES) - Ultrahigh Pressure Extraction	Choline chloride and lactic acid (1:1) with 40% water	400 MPa, 4 min, 110 mL/g liquid-solid ratio	116.8	-	[3]
Supercritical Fluid Extraction (SFE)	Supercritical CO2 with methanol-water modifier	50°C, 200 bar	High yields	-	[6]

Table 2: Purification of Baicalein

Purification Method	Principle	Purity Achieved	Reference
pH-based Precipitation	Differential solubility at varying pH	-	[5]
Column Chromatography	Differential adsorption and desorption	99.35%	[8]
High-Speed Counter-Current Chromatography (HSCCC)	Liquid-liquid partition	95.7%	[7]
Macroporous Resin Adsorption	Adsorption and desorption	58.3% (for Baicalin)	[9]

Visualizations

Experimental Workflow for Baicalein Isolation

Caption: General workflow for the isolation of Baicalein from Scutellaria baicalensis roots.

Signaling Pathway of Baicalin/Baicalein

Baicalin and its aglycone, Baicalein, have been shown to inhibit inflammatory pathways such as the PI3K/Akt/NF-κB signaling cascade.[3][10]

Caption: Inhibition of the PI3K/Akt/NF-κB signaling pathway by Baicalein.

References

• 1. sxrebecca.com [sxrebecca.com]
• 2. CN1454899A - Process of extracting baicalin from scutellaria baicalensis - Google Patents [patents.google.com]
• 3. mdpi.com [mdpi.com]
• 4. Novel method for extracting baicalin from scutellaria baicalensis - Eureka | Patsnap [eureka.patsnap.com]
• 5. The process of extracting baicalein from baicalin. [greenskybio.com]
• 6. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and purification of baicalein, wogonin and oroxylin A from the medicinal plant Scutellaria baicalensis by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Adsorption and Purification of Baicalin from Scutellaria baicalensis Georgi Extract by Ionic Liquids (ILs) Grafted Silica - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Baicalin: Natural Sources, Extraction Techniques, and Therapeutic Applications Against Bacterial Infections - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of Baicalein in Specific Signaling Pathways

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the flavonoid Baicalein (B1667712) and its modulatory effects on key cellular signaling pathways. The information is intended to guide research and development efforts focused on therapeutic applications of Baicalein.

Introduction to Baicalein

Baicalein is a bioactive flavonoid compound originally isolated from the roots of Scutellaria baicalensis.[1] It has garnered significant attention in the scientific community for its wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1][2] Epidemiological studies have suggested an inverse relationship between the consumption of Baicalein-containing plants and the severity of certain diseases.[1][2] The therapeutic potential of Baicalein is largely attributed to its ability to modulate various intracellular signaling pathways that are often dysregulated in disease states.[1][2] These pathways include, but are not limited to, the Wnt/β-catenin, NF-κB, and MAPK/ERK signaling cascades.

Baicalein's Role in the Wnt/β-catenin Signaling Pathway

The Wnt/β-catenin signaling pathway is crucial for embryonic development, tissue homeostasis, and stem cell regulation.[3][4] Its aberrant activation is a hallmark of many cancers, particularly colorectal cancer. The central event in this pathway is the regulation of the transcriptional coactivator β-catenin.[3] In the absence of a Wnt signal, a "destruction complex" (composed of APC, Axin, and GSK-3β) phosphorylates β-catenin, targeting it for proteasomal degradation.[3] Wnt ligand binding to its receptor complex inhibits this process, leading to β-catenin accumulation, nuclear translocation, and activation of target genes like c-myc and cyclin D1.[4][5]

Baicalein has been shown to be a potent inhibitor of the Wnt/β-catenin pathway.[6] It exerts its effect by targeting key components of this cascade. Studies have demonstrated that Baicalein can decrease the expression of β-catenin and Axin2, a direct target gene of the pathway, while increasing the expression of GSK-3β, a key component of the destruction complex.[2][6] This leads to the downregulation of Wnt/β-catenin signaling and the subsequent inhibition of cancer cell proliferation.[6]

Quantitative Data: Effects of Baicalein on Osteosarcoma Cells

Parameter	Cell Line	Value	Effect	Reference
IC50	Saos-2	35 µM	Inhibition of cell proliferation	[6]
Gene Expression	Saos-2	Down	β-catenin	[6]
Gene Expression	Saos-2	Down	Axin2	[6]
Gene Expression	Saos-2	Up	GSK-3β	[6]

Diagram: Baicalein's Inhibition of the Wnt/β-catenin Pathway

Caption: Baicalein inhibits the Wnt/β-catenin pathway by downregulating β-catenin expression.

Baicalein's Role in the NF-κB Signaling Pathway

The Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) pathway is a cornerstone of the inflammatory response.[7] It plays a critical role in regulating the expression of genes involved in immunity, inflammation, and cell survival.[7] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins.[7] Pro-inflammatory stimuli, such as TNF-α, trigger a signaling cascade that leads to the phosphorylation and subsequent degradation of IκBα, allowing NF-κB (typically the p50/p65 dimer) to translocate to the nucleus and activate its target genes.[7]

Baicalein has been identified as a potent inhibitor of NF-κB activation.[8][9] It has been shown to suppress TNF-α-induced NF-κB activation in a dose-dependent manner.[9] Mechanistically, Baicalein prevents the phosphorylation and degradation of IκBα, which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[9] By inhibiting this pathway, Baicalein can block the expression of numerous NF-κB target genes that are involved in proliferation (e.g., COX-2, cyclin D1), invasion (e.g., MMP-9), and angiogenesis (e.g., VEGF).[9]

Diagram: Baicalein's Inhibition of the NF-κB Pathway

Caption: Baicalein inhibits NF-κB activation by preventing IκBα phosphorylation and degradation.

Baicalein's Role in the MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK) pathways are a family of signaling cascades that convert extracellular stimuli into a wide range of cellular responses, including proliferation, differentiation, and apoptosis.[10][11] The ERK (Extracellular signal-Regulated Kinase) pathway is one of the most well-characterized MAPK cascades.[10] It is typically activated by growth factors that bind to receptor tyrosine kinases, leading to the activation of the small GTPase Ras, which in turn activates a kinase cascade: Raf (MAP3K) → MEK (MAP2K) → ERK (MAPK).[10] Activated ERK can then phosphorylate numerous targets in the cytoplasm and nucleus to exert its effects.

Baicalein has been shown to modulate the MAPK/ERK pathway, often in a context-dependent manner. For instance, in combination with Baicalin (B1667713), it has been found to enhance apoptosis in breast cancer cells by activating the ERK/p38 MAPK pathway.[12] This leads to the activation of caspases and the regulation of apoptosis-related proteins like Bcl-2 and Bax.[12] Conversely, in other contexts, Baicalein has been shown to block the activation of ERK1/2.[9] This highlights the complex, pleiotropic effects of Baicalein on cellular signaling.

Diagram: Baicalein's Modulation of the MAPK/ERK Pathway

Caption: Baicalein can modulate the MAPK/ERK pathway, influencing cellular outcomes like apoptosis.

Experimental Protocols

The following are generalized protocols for key experiments used to investigate the effects of Baicalein on signaling pathways. Researchers should optimize these protocols for their specific cell lines and experimental conditions.

Cell Viability Assay (MTT Assay)

This protocol is used to determine the cytotoxic effects of Baicalein and to calculate its IC50 value.

Materials:

• 96-well plates

• Cells of interest (e.g., Saos-2, HeLa)

• Complete growth medium

• Baicalein stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Prepare serial dilutions of Baicalein in complete growth medium.

• Remove the old medium from the wells and add 100 µL of the Baicalein dilutions (including a vehicle control with DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, 72 hours) at 37°C in a humidified incubator with 5% CO2.

• Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control and determine the IC50 value using appropriate software.

Western Blot Analysis for Protein Expression and Phosphorylation

This protocol is used to detect changes in the expression and phosphorylation status of key signaling proteins.

Materials:

• Cells treated with Baicalein

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-β-catenin, anti-phospho-IκBα, anti-ERK)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Lyse the treated and control cells with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-40 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Quantitative Real-Time PCR (qRT-PCR) for Gene Expression Analysis

This protocol is used to measure changes in the mRNA levels of target genes.

Materials:

• Cells treated with Baicalein

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix (e.g., SYBR Green)

• Gene-specific primers (e.g., for Axin2, GSK-3β)

• qPCR instrument

Procedure:

• Extract total RNA from treated and control cells using an RNA extraction kit.

• Synthesize cDNA from the extracted RNA using a cDNA synthesis kit.

• Set up the qPCR reactions with the cDNA, qPCR master mix, and gene-specific primers.

• Run the qPCR program on a qPCR instrument.

• Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression, normalizing to a housekeeping gene (e.g., GAPDH).

Workflow Diagram: Investigating Baicalein's Effects

Caption: A typical experimental workflow for characterizing the molecular effects of Baicalein.

References

• 1. The Multifaceted Role of Baicalein in Cancer Management through Modulation of Cell Signalling Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Multifaceted Role of Baicalein in Cancer Management through Modulation of Cell Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Wnt/β-Catenin Signaling | Cell Signaling Technology [cellsignal.com]
• 4. Wnt/β-catenin signalling: function, biological mechanisms, and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Wnt/β-catenin Signaling in Normal and Cancer Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The effect of baicalein on Wnt/β-catenin pathway and miR-25 expression in Saos-2 osteosarcoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. researchgate.net [researchgate.net]
• 9. Baicalein inhibits TNF-α-induced NF-κB activation and expression of NF-κB-regulated target gene products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MAPK/ERK pathway - Wikipedia [en.wikipedia.org]
• 11. MAP Kinase Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The combination of baicalin and baicalein enhances apoptosis via the ERK/p38 MAPK pathway in human breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

troubleshooting Bayin precipitation in solution

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to Bayin (baicalin) precipitation in solution during experiments.

Troubleshooting Guide

My Bayin (baicalin) solution, which was initially clear, has formed a precipitate. What is the most common cause for this?

Precipitation of baicalin (B1667713) in an aqueous solution is a common issue primarily due to its poor water solubility and pH-dependent stability.[1] The most frequent cause is a shift in the pH of the solution. Baicalin is more stable in slightly acidic conditions, and an increase in pH towards neutral or alkaline levels can significantly decrease its solubility, leading to precipitation. Another common cause is the final concentration of baicalin in the aqueous medium exceeding its solubility limit.

I am trying to dissolve baicalin directly in an aqueous buffer (e.g., PBS), but it won't dissolve completely. What should I do?

Directly dissolving baicalin in aqueous buffers is often challenging due to its low water solubility, which is reported to be approximately 67.03 ± 1.60 μg/mL.[1] A more effective method is to first prepare a concentrated stock solution in an organic solvent where baicalin has higher solubility, such as Dimethyl Sulfoxide (DMSO) or ethanol.[2][3] This stock solution can then be diluted to the final desired concentration in your aqueous experimental medium.

At what pH is baicalin most stable?

Baicalin's stability is highly pH-dependent. It is most stable in acidic environments, typically at a pH between 2.0 and 4.5.[4] As the pH increases, particularly above 6.8, its degradation rate significantly increases.[4]

How does temperature affect the stability of baicalin solutions?

Temperature also plays a crucial role in the stability of baicalin solutions. Lower temperatures enhance its stability. For instance, degradation is significantly slower at 4°C compared to 25°C or 40°C in a pH 7.4 buffer.[4] Therefore, it is advisable to store baicalin solutions at low temperatures and prepare them fresh for experiments whenever possible.

Frequently Asked Questions (FAQs)

What are the recommended solvents for preparing a baicalin stock solution?

For preparing a high-concentration stock solution, DMSO is highly recommended. Baicalin is soluble in DMSO at concentrations of up to 89 mg/mL.[5] Ethanol is another option, though the solubility is lower.

What is the maximum recommended concentration for a baicalin stock solution in DMSO?

It is advisable to prepare a stock solution in the range of 5-10 mg/mL in DMSO to ensure complete dissolution and stability.[2][3]

How should I store my baicalin stock solution?

Stock solutions in DMSO should be stored at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles.

My baicalin solution has a yellowish tint. Is this normal?

Yes, baicalin itself is a light yellow powder, so a yellowish tint in the solution is expected and does not necessarily indicate a problem.

Data Presentation

Table 1: Solubility of Baicalin in Various Solvents

Solvent	Solubility
Water	~67 µg/mL
PBS (pH 7.2)	~1 mg/mL[2][3]
DMSO	≥21.8 mg/mL[6], up to 89 mg/mL[5]
Ethanol	Insoluble (as per some sources) or sparingly soluble
Dimethyl formamide (B127407) (DMF)	~10 mg/mL[2][3]

Table 2: Stability of Baicalin at Different pH Values (at ambient temperature)

pH	Half-life (t1/2)	Stability
2.0	~130.8 h	Stable for at least 24h
3.0	~88.5 h	Stable for at least 24h
4.5	~68.4 h	Stable for at least 24h
6.8	~2.63 h	Rapid degradation
7.4	~0.92 h	Rapid degradation
9.0	~0.31 h	Very rapid degradation

Data adapted from a study on baicalein, the aglycone of baicalin, which shows similar pH-dependent stability trends.[4]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Baicalin Stock Solution in DMSO

Materials:

• Baicalin powder (MW: 446.4 g/mol )

• Anhydrous, sterile DMSO

• Sterile microcentrifuge tubes

Procedure:

• Allow the vial of lyophilized baicalin to equilibrate to room temperature before opening to prevent condensation.

• Calculate the mass of baicalin required for your desired volume of 10 mM stock solution. For 1 mL of 10 mM stock, you will need 4.464 mg of baicalin.

• Weigh the calculated amount of baicalin powder and place it in a sterile microcentrifuge tube.

• Add the required volume of sterile DMSO to the tube.

• Gently vortex or sonicate the vial until the powder is completely dissolved. If necessary, warm the solution briefly to 37°C to aid dissolution.

• Visually inspect the solution to ensure there are no visible particles.

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Baicalin Working Solution for Cell Culture Experiments

Materials:

• 10 mM Baicalin stock solution in DMSO

• Pre-warmed cell culture medium

Procedure:

• Thaw an aliquot of the 10 mM baicalin stock solution at room temperature.

• Perform serial dilutions of the stock solution in your cell culture medium to achieve the desired final concentration.

• When adding the baicalin stock solution to the medium, add it dropwise while gently mixing to avoid localized high concentrations that could cause precipitation.

• Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum (typically below 0.5%) to avoid solvent-induced cytotoxicity.

• Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

• Use the freshly prepared working solution immediately for your cell-based assays.

Visualizations

Logical Troubleshooting Workflow for Baicalin Precipitation

Caption: Troubleshooting workflow for baicalin precipitation.

Baicalin's Modulation of the PI3K/Akt/mTOR Signaling Pathway

Caption: Baicalin inhibits the PI3K/Akt/mTOR pathway.

Baicalin's Inhibition of the NF-κB Signaling Pathway

Caption: Baicalin suppresses NF-κB signaling.

References

• 1. mdpi.com [mdpi.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Baicalein Exerts Therapeutic Effects against Endotoxin-Induced Depression-like Behavior in Mice by Decreasing Inflammatory Cytokines and Increasing Brain-Derived Neurotrophic Factor Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Baicalin Inhibits Cell Proliferation and Inflammatory Cytokines Induced by Tumor Necrosis Factor α (TNF-α) in Human Immortalized Keratinocytes (HaCaT) Human Keratinocytes by Inhibiting the STAT3/Nuclear Factor kappa B (NF-κB) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Baicalin Inhibits Human Cervical Cancer Cells by Suppressing Protein Kinase C/Signal Transducer and Activator of Transcription (PKC/STAT3) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Bayin (Baicalein/Baicalin) Concentration for Cell Viability

A Note on Terminology: Initial searches for "Bayin" did not yield specific results for a compound used in cell viability studies. The information provided below pertains to Baicalein (B1667712) and its glycoside form, Baicalin (B1667713) , which are well-researched flavonoids with significant effects on cell viability and are likely the compounds of interest.

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions to effectively optimize Baicalein/Baicalin concentrations for cell viability assays.

Frequently Asked Questions (FAQs)

Q1: What are Baicalein and Baicalin, and what is their general mechanism of action?

Baicalein is a flavonoid compound isolated from the root of Scutellaria baicalensis. Baicalin is the glucuronide form of baicalein. Both compounds have demonstrated anticancer activities by modulating various cell-signaling pathways.[1] Their mechanisms include inducing apoptosis (programmed cell death), promoting cell cycle arrest, and inhibiting cell proliferation and inflammation.[1][2]

Q2: How do Baicalein and Baicalin induce apoptosis?

These compounds can trigger apoptosis through both intrinsic (mitochondrial) and extrinsic pathways. Key effects include:

• Altering Bcl-2 family proteins: They decrease the expression of anti-apoptotic proteins like Bcl-2 and increase the expression of pro-apoptotic proteins like Bax.[1][3][4]

• Activating Caspases: They lead to the activation of executioner caspases, such as caspase-3 and caspase-9, which are critical for apoptosis.[1][3][4]

• Modulating Signaling Pathways: They influence survival pathways like PI3K/Akt/mTOR and MAPK pathways (ERK, p38) to favor apoptosis.[1][3][5]

Q3: What is the first step in determining the optimal concentration for a new experiment?

The crucial first step is a range-finding experiment. This involves testing a broad range of concentrations (e.g., 0.1 µM to 300 µM) with wide, 10-fold serial dilutions to identify an approximate effective range.[4][6][7] This preliminary screen will narrow the concentration window for a more detailed dose-response study.

Q4: Which cell viability assays are recommended for use with Baicalein/Baicalin?

Standard colorimetric or fluorometric assays are suitable for assessing the effects of Baicalein/Baicalin. The choice depends on the specific research question.

• Metabolic Activity Assays (MTT, MTS, CCK-8, WST-1, Resazurin): These are the most common methods. They measure the metabolic activity of viable cells, which is often proportional to the cell number.[7][8]

• Membrane Integrity Assays (Trypan Blue, LDH Release): These assays distinguish viable from non-viable cells by assessing plasma membrane integrity.[9]

• ATP-Based Assays (e.g., CellTiter-Glo®): These measure the amount of ATP in metabolically active cells as an indicator of viability.[8]

Q5: How long should cells be incubated with Baicalein/Baicalin?

Incubation times in published studies typically range from 24 to 72 hours.[6][10] A 48-hour incubation is a common starting point.[4][6][11] The optimal time depends on the cell line's doubling time and the specific endpoint being measured (e.g., cytotoxicity vs. cell cycle arrest). Time-course experiments (e.g., 12, 24, 48, 72 hours) are recommended to determine the ideal duration.[10]

Experimental Protocols & Data

Detailed Methodologies

Protocol 1: Dose-Response Experiment Using CCK-8 Assay

• Cell Seeding: Seed cells in a 96-well plate at a pre-optimized density (e.g., 5x10³ to 1x10⁴ cells/well) and allow them to adhere for 24 hours.[6]

• Compound Preparation: Prepare a 2x concentrated serial dilution of Baicalein/Baicalin in culture medium from a DMSO stock. Ensure the final DMSO concentration remains constant across all wells (typically ≤0.1%).

• Cell Treatment: Remove the old medium and add 100 µL of the prepared Baicalein/Baicalin dilutions to the respective wells. Include "vehicle control" (medium with DMSO) and "untreated control" wells.

• Incubation: Incubate the plate for the desired duration (e.g., 48 hours) at 37°C and 5% CO₂.[6]

• Add CCK-8 Reagent: Add 10 µL of CCK-8 solution to each well.[6]

• Final Incubation: Incubate for 1-4 hours at 37°C, protected from light, until the color develops.

• Measure Absorbance: Read the absorbance at 450 nm using a microplate reader.[6]

• Data Analysis: Calculate cell viability using the formula: Cell Viability (%) = (OD_treated / OD_control) * 100.[6] Plot the results on a dose-response curve to determine the IC50 value (the concentration that inhibits 50% of cell viability).

Quantitative Data Summary

The effective concentration of Baicalein and Baicalin is highly dependent on the cell line.

Table 1: Reported IC50 and Effective Concentrations of Baicalein/Baicalin in Various Cell Lines

Compound	Cell Line	Cancer Type	Effective Concentration / IC50	Incubation Time	Reference
Baicalein	Saos-2	Osteosarcoma	IC50: 35 µM	Not Specified	[2]
Baicalein	CFPAC-1, PANC-1	Pancreatic Cancer	Significant inhibition at 3.2–100 µM	48 hours	[4]
Baicalein	MKN-74, MGC-803	Gastric Cancer	Significant inhibition at 5-50 µM	48 hours	[12]
Baicalin	U87, U251	Glioblastoma	~50% viability reduction at 300 µM	48 hours	[6]
Baicalin	HeLa, SiHa	Cervical Cancer	Dose-dependent decrease in viability	48 hours	[11]
Baicalin	MCF-7, MDA-MB-231	Breast Cancer	Significant viability decrease at 200 µM	24 hours	[13]
Baicalin	RSC96	Schwann Cells	Peak viability promotion at 20 µM	2-6 days	[14]
Baicalin	SW1990	Pancreatic Cancer	Significant proliferation decrease	Not Specified	[15]

Note: In some non-cancerous cell lines or specific contexts, Baicalin can promote viability. For instance, it promoted the viability of RSC96 Schwann cells.[14]

Visual Guides: Workflows and Pathways

References

• 1. The Multifaceted Role of Baicalein in Cancer Management through Modulation of Cell Signalling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The effect of baicalein on Wnt/β-catenin pathway and miR-25 expression in Saos-2 osteosarcoma cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The combination of baicalin and baicalein enhances apoptosis via the ERK/p38 MAPK pathway in human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibitory effect of baicalein combined with gemcitabine in human pancreatic cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Baicalin Induces Apoptosis and Suppresses the Cell Cycle Progression of Lung Cancer Cells Through Downregulating Akt/mTOR Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Baicalin suppresses proliferation, migration, and invasion in human glioblastoma cells via Ca2+-dependent pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Baicalin Inhibits Human Cervical Cancer Cells by Suppressing Protein Kinase C/Signal Transducer and Activator of Transcription (PKC/STAT3) Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Baicalein blocked gastric cancer cell proliferation and invasion through modulated platelet type 12-lipoxygenase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dovepress.com [dovepress.com]
• 14. Baicalin promotes the viability of Schwann cells in vitro by regulating neurotrophic factors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Effect of baicalin on proliferation and apoptosis in pancreatic cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: The Wittig Reaction

As the term "Bayin synthesis" does not correspond to a recognized chemical protocol, this technical support center will focus on the Wittig Reaction , a cornerstone of organic synthesis for the creation of alkenes. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during this critical transformation.

The Wittig reaction is a widely used method for converting aldehydes and ketones into alkenes.[1] It involves the reaction of a carbonyl compound with a phosphorus ylide (also known as a Wittig reagent).[2] While powerful, the reaction is sensitive to various factors that can affect its success. This guide provides solutions to common problems.

Troubleshooting Guide

Issue ID: W-001 - Low or No Product Yield

Q1: My Wittig reaction has a very low yield or failed completely. What are the common causes?

A1: Low yields in Wittig reactions can stem from several factors, primarily related to the generation and stability of the highly reactive ylide.[3]

• Ineffective Ylide Formation: The base used may not be strong enough to deprotonate the phosphonium (B103445) salt. For non-stabilized ylides (where the R group on the ylide carbon is an alkyl group), strong bases like n-butyllithium (n-BuLi), sodium hydride (NaH), or sodium amide (NaNH2) are required.[3][4] For stabilized ylides (containing electron-withdrawing groups like esters or ketones), milder bases such as sodium hydroxide (B78521) or potassium carbonate are sufficient.[5]

• Moisture and Air Sensitivity: Phosphorus ylides are highly sensitive to moisture and atmospheric oxygen.[3] Ensure all glassware is flame-dried or oven-dried before use, and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Anhydrous solvents are critical.[3]

• Ylide Instability: Non-stabilized ylides can be unstable and decompose, especially at higher temperatures.[3] It is often best to generate the ylide in situ at low temperatures (e.g., -78 °C to 0 °C) and then add the aldehyde or ketone.[3] Some protocols suggest generating the ylide in the presence of the carbonyl compound to trap the unstable ylide as it forms.[6]

• Steric Hindrance: Sterically hindered ketones are challenging substrates for the Wittig reaction and may result in slow reactions and poor yields.[1] In such cases, the Horner-Wadsworth-Emmons (HWE) reaction is a preferred alternative.[4]

• Side Reactions: The presence of acidic protons in the substrate (e.g., phenols, carboxylic acids) can quench the ylide.[6] If acidic functional groups are present, they may need to be protected, or additional equivalents of the base must be used.[6]

Issue ID: W-002 - Poor Stereoselectivity (Incorrect E/Z Ratio)

Q2: My reaction produced a mixture of E and Z isomers, but I wanted to selectively form one. How can I control the stereochemistry?

A2: The stereochemical outcome of the Wittig reaction is highly dependent on the nature of the ylide and the reaction conditions.

• Ylide Type:

  • Non-stabilized Ylides (e.g., R = alkyl) typically favor the formation of (Z)-alkenes.[1]

  • Stabilized Ylides (e.g., R = CO₂R, COR) strongly favor the formation of (E)-alkenes.[1]

  • Semi-stabilized Ylides (e.g., R = aryl) often give poor selectivity, resulting in a mixture of isomers.[1]

• Salt Effects: The presence of lithium salts (e.g., from using n-BuLi as a base) can decrease Z-selectivity by stabilizing the betaine (B1666868) intermediate, allowing for equilibration.[7][8] Using sodium-based strong bases (like NaHMDS) or preparing "salt-free" ylides can enhance Z-selectivity for non-stabilized ylides.[4]

• Solvent Polarity: The choice of solvent can influence the E/Z ratio. For non-stabilized ylides, non-polar solvents like toluene (B28343) tend to favor Z-alkene formation, while more polar solvents can increase the proportion of the E-isomer.[9]

Data Presentation: Effect of Ylide Type and Solvent on Stereoselectivity

Ylide Type	R Group Example	Typical Base	Solvent	Predominant Isomer	Reference
Non-stabilized	-CH₃, -CH₂CH₃	n-BuLi, NaH, NaHMDS	THF, Toluene	(Z)-alkene	[1]
Semi-stabilized	-Ph	KOtBu, NaOEt	DMF, CH₂Cl₂	Mixture of (E) and (Z)	[1]
Stabilized	-CO₂Et, -CN	NaHCO₃, K₂CO₃	CH₂Cl₂, H₂O	(E)-alkene	[1][10]

Issue ID: W-003 - Difficulty in Product Purification

Q3: I am struggling to separate my alkene product from the triphenylphosphine (B44618) oxide byproduct. What are the best purification strategies?

A3: The removal of triphenylphosphine oxide (TPPO) is a classic challenge in Wittig reactions.

• Crystallization: If your alkene product is a solid, recrystallization can be an effective method. TPPO has different solubility profiles than most alkene products. For instance, TPPO is more soluble in polar solvents like propanol (B110389) than many non-polar alkenes.[11]

• Column Chromatography: This is the most common method for purification. A solvent system of low polarity (e.g., hexanes with a small amount of ethyl acetate) will typically elute the non-polar alkene product first, while the more polar TPPO remains on the silica (B1680970) gel.[10][12]

• Alternative Reactions: For large-scale synthesis, the difficulty of removing TPPO can be a significant drawback. The Horner-Wadsworth-Emmons (HWE) reaction is an excellent alternative that produces a water-soluble phosphate (B84403) byproduct, which is easily removed during an aqueous workup.[4]

Experimental Protocols

Detailed Methodology for a Standard Wittig Reaction (Z-selective)

This protocol describes the synthesis of an alkene from an aldehyde using a non-stabilized ylide, favoring the Z-isomer.

Materials:

• Methyltriphenylphosphonium (B96628) bromide (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Aldehyde (1.0 eq)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl)

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Apparatus Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet.

• Ylide Generation: Suspend methyltriphenylphosphonium bromide in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

• Add n-BuLi dropwise via syringe. The solution will typically turn a characteristic deep red or orange color, indicating ylide formation. Stir the mixture at 0 °C for 30 minutes.

• Reaction with Aldehyde: Cool the ylide solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of the aldehyde in anhydrous THF dropwise.

• Allow the reaction to stir at -78 °C for 1 hour, then slowly warm to room temperature and stir for an additional 2-4 hours or until TLC analysis indicates consumption of the starting material.

• Workup: Quench the reaction by carefully adding saturated aqueous NH₄Cl solution.[4]

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3x).

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[4]

• Purification: Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

Wittig Reaction Mechanism

Caption: The Wittig reaction mechanism proceeds via ylide formation, cycloaddition, and elimination.

Experimental Workflow for Wittig Synthesis

Caption: A typical experimental workflow for performing a Wittig synthesis reaction.

Frequently Asked Questions (FAQs)

Q1: What is the difference between a stabilized and a non-stabilized ylide? A1: The stability of a Wittig reagent is determined by the substituent (R group) attached to the negatively charged carbon. If the R group is electron-withdrawing (e.g., an ester, ketone, or nitrile), it can delocalize the negative charge through resonance, making the ylide more stable and less reactive.[5] If the R group is an alkyl or hydrogen, there is no resonance stabilization, and the ylide is considered "non-stabilized" or "unstabilized," making it much more reactive.[1]

Q2: Can I use a ketone as a substrate in the Wittig reaction? A2: Yes, ketones can be used, but they are generally less reactive than aldehydes.[13] Reactions with ketones, especially sterically hindered ones, may require more reactive (non-stabilized) ylides and longer reaction times, and often result in lower yields.[1]

Q3: What is the driving force of the Wittig reaction? A3: The thermodynamic driving force for the reaction is the formation of the very strong and stable phosphorus-oxygen double bond in the triphenylphosphine oxide (TPPO) byproduct.[14]

Q4: Are there "greener" versions of the Wittig reaction? A4: Yes, efforts have been made to develop more environmentally friendly protocols. Some methods utilize water as a solvent with a mild base like sodium bicarbonate, particularly for stabilized ylides.[10][14] These "one-pot" aqueous methods can reduce the need for volatile organic solvents and hazardous reagents.[10]

Q5: What is the Schlosser modification? A5: The Schlosser modification is a variation of the Wittig reaction that allows for the synthesis of (E)-alkenes from non-stabilized ylides, which normally favor the (Z)-isomer.[1] It involves treating the intermediate betaine with a strong base at low temperatures to epimerize it to the more stable threo-betaine, which then eliminates to form the E-alkene.[1]

References

• 1. Wittig reaction - Wikipedia [en.wikipedia.org]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Wittig Reaction - Common Conditions [commonorganicchemistry.com]
• 6. reddit.com [reddit.com]
• 7. Wittig Reaction [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. researchgate.net [researchgate.net]
• 10. sciepub.com [sciepub.com]
• 11. web.mnstate.edu [web.mnstate.edu]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. The Wittig Reaction: Examples and Mechanism - Chemistry Steps [chemistrysteps.com]
• 14. people.chem.umass.edu [people.chem.umass.edu]

Technical Support Center: Enhancing the Bioavailability of Baicalin

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the bioavailability of baicalin (B1667713).

Troubleshooting Guide

This guide is designed to help researchers identify and resolve common issues that may arise during the formulation and evaluation of baicalin delivery systems.

Problem	Potential Cause(s)	Recommended Solution(s)
Low encapsulation efficiency of baicalin in lipid-based nanoparticles.	1. Poor affinity of baicalin for the lipid matrix: Baicalin's polarity may limit its incorporation into hydrophobic lipid cores. 2. Suboptimal formulation parameters: Incorrect lipid composition, drug-to-lipid ratio, or surfactant concentration. 3. Inefficient homogenization or sonication: Inadequate energy input to reduce particle size and encapsulate the drug.	1. Modify the formulation: Incorporate a co-surfactant or a lipid with higher polarity. Consider forming a baicalin-phospholipid complex prior to encapsulation to improve lipophilicity.[1][2] 2. Optimize formulation parameters: Systematically vary the drug-to-lipid ratio and surfactant concentration to find the optimal balance for encapsulation. 3. Refine the preparation method: Increase homogenization speed/time or sonication amplitude/duration. Ensure the temperature during the process is controlled to prevent drug degradation.
Instability of baicalin nanoemulsion (e.g., phase separation, particle aggregation).	1. Inappropriate oil/surfactant/cosurfactant ratio: Incorrect proportions can lead to an unstable emulsion system. 2. Ostwald ripening: Growth of larger droplets at the expense of smaller ones over time. 3. Changes in temperature or pH: Environmental factors can disrupt the stability of the nanoemulsion.	1. Construct a pseudo-ternary phase diagram: This will help identify the optimal ratios of oil, surfactant, and cosurfactant for forming a stable nanoemulsion.[3] 2. Select appropriate components: Use a combination of a long-chain oil and a solid lipid to minimize Ostwald ripening. Employ a combination of non-ionic surfactants for enhanced stability. 3. Control storage conditions: Store the nanoemulsion at a consistent, cool temperature and buffer the formulation to a pH where baicalin is most stable.[4]
Inconsistent in vivo pharmacokinetic results in animal models.	1. High inter-individual variability in animal metabolism: Genetic and physiological differences between animals can lead to varied drug absorption and metabolism. 2. Gastrointestinal degradation and metabolism of baicalin: Baicalin can be hydrolyzed to its aglycone, baicalein (B1667712), by gut microbiota.[5] 3. Influence of pathological conditions: The disease state of the animal model can alter the pharmacokinetic profile of baicalin.[6][7]	1. Increase sample size: Use a larger number of animals per group to account for biological variability. Ensure animals are of a similar age and weight. 2. Administer with a P-glycoprotein or metabolic enzyme inhibitor: Co-administration with inhibitors can reduce efflux and metabolism, leading to more consistent absorption.[8] 3. Characterize the disease model thoroughly: Understand how the specific pathology might affect drug absorption and metabolism and consider this when interpreting results.
Low cell permeability in in vitro Caco-2 cell model.	1. Poor lipophilicity of baicalin: The high polarity of baicalin limits its ability to passively diffuse across the cell membrane.[9][10] 2. Efflux by transporters: Baicalin may be a substrate for efflux transporters like P-glycoprotein (P-gp) and multidrug resistance-associated proteins (MRPs) expressed on Caco-2 cells.[8]	1. Utilize permeability-enhancing formulations: Test baicalin in formulations such as nanoemulsions, liposomes, or solid lipid nanoparticles, which can facilitate transport across the cell monolayer.[5][11] 2. Co-administer with efflux transporter inhibitors: Use known inhibitors of P-gp (e.g., verapamil) or MRPs to determine if efflux is a limiting factor for baicalin's permeability.[8]

Frequently Asked Questions (FAQs)

Q1: Why is the oral bioavailability of baicalin so low?

A1: The low oral bioavailability of baicalin is attributed to several factors. It is classified as a Biopharmaceutics Classification System (BCS) Class IV drug, meaning it has both low solubility and low permeability.[4][5] Its poor water solubility limits its dissolution in the gastrointestinal fluids.[9][12] Furthermore, its high polarity prevents efficient passive diffusion across the lipid-rich intestinal cell membranes.[9] Baicalin also undergoes significant metabolism in the gastrointestinal tract and liver, including hydrolysis to its aglycone, baicalein, and subsequent conjugation reactions.[6][7][13]

Q2: What are the most promising strategies to improve baicalin's bioavailability?

A2: Several nano-based drug delivery systems have shown significant promise in preclinical studies.[6][7] These include:

• Nanoemulsions: These systems can increase the solubility and absorption of baicalin.[3][11]

• Liposomes: Encapsulating baicalin in liposomes can enhance its stability and facilitate its transport across the intestinal barrier.[14][15]

• Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs): These lipid-based nanoparticles can improve oral absorption.[5]

• Phospholipid Complexes: Forming a complex between baicalin and phospholipids (B1166683) can increase its lipophilicity and improve its dissolution and absorption.[1][2]

• Co-crystals: Co-crystallization with other molecules, such as theophylline, has been shown to enhance the dissolution rate of baicalein, the aglycone of baicalin.[12]

Q3: How does the conversion of baicalin to baicalein in the gut affect its overall activity?

A3: In the gastrointestinal tract, baicalin can be hydrolyzed by bacterial β-glucuronidases to its aglycone form, baicalein.[5] Baicalein is more lipophilic and has better permeability than baicalin.[10][16] Therefore, this conversion is a critical step for its absorption. Once absorbed, baicalein can be converted back to baicalin or undergo further metabolism.[16] The therapeutic effects observed after oral administration of baicalin are often attributed to the actions of both baicalin and its metabolite, baicalein.

Q4: Can co-administration with other compounds improve baicalin's bioavailability?

A4: Yes, co-administration with certain compounds can enhance the bioavailability of baicalin. For instance, inhibitors of efflux transporters, such as Breast Cancer Resistance Protein (BCRP) and Multidrug Resistance-Associated Protein 2 (MRP2), can increase the absorption of baicalin by preventing its efflux back into the intestinal lumen.[8] Additionally, combining baicalin with other herbal components can affect its pharmacokinetic profile due to interactions with metabolic enzymes and transport proteins.[6][17]

Q5: What are the key signaling pathways modulated by baicalin that are relevant to its therapeutic effects?

A5: Baicalin and its aglycone, baicalein, have been shown to modulate several important signaling pathways, contributing to their anti-inflammatory, antioxidant, and anticancer effects.[18] Key pathways include:

• NF-κB Signaling Pathway: Baicalin can inhibit the activation of NF-κB, a key regulator of inflammation, thereby reducing the expression of pro-inflammatory cytokines.[11][13]

• PI3K/Akt Signaling Pathway: This pathway is involved in cell survival, proliferation, and metabolism. Baicalin has been shown to modulate PI3K/Akt signaling in various disease models.[13][18]

• Nrf2/HO-1 Signaling Pathway: Baicalin can activate the Nrf2/HO-1 pathway, which plays a crucial role in the cellular antioxidant response.[11]

• MAPK Signaling Pathway: Baicalin can influence the mitogen-activated protein kinase (MAPK) pathway, which is involved in cellular responses to a variety of stimuli.[9]

Quantitative Data on Bioavailability Enhancement

The following table summarizes the quantitative improvements in the pharmacokinetic parameters of baicalin achieved through various formulation strategies, as reported in preclinical studies.

Formulation Strategy	Animal Model	Key Pharmacokinetic Parameters	Fold Increase in Bioavailability (Relative to Control)	Reference
Nanoemulsion	Rats	AUC(0-t): Increased significantly Cmax: Increased	7-fold (compared to free baicalin suspension)	[3]
Liposomes	Rats	AUC(0-t): Increased significantly Cmax: 2.82-fold increase	3-fold (compared to baicalin-CMC suspension)	[15]
Baicalin-Phospholipid Complex in a Self-Microemulsifying Drug Delivery System (SMEDDS)	Not Specified	Relative Bioavailability: 220.37%	2.2-fold (compared to free baicalin)	[1]
Co-administration with Baicalein (inhibitor of BCRP and MRP2)	Rats	AUC of Silybin (co-administered drug): Increased significantly Cmax of Silybin: Increased	Not directly reported for baicalin, but demonstrates the principle of inhibiting efflux transporters.	[8]
Baicalein-Theophylline Co-crystal	Rats	Dissolution Rate: 2.2 to 7.1-fold higher	Not directly reported for bioavailability, but improved dissolution is a prerequisite.	[12]

AUC(0-t): Area under the plasma concentration-time curve from time zero to the last measurable concentration. Cmax: Maximum plasma concentration.

Experimental Protocols

Protocol 1: Preparation of Baicalin-Loaded Nanoemulsion

This protocol describes a method for preparing a baicalin-loaded oil-in-water (O/W) nanoemulsion using the aqueous phase titration method.

Materials:

• Baicalin

• Oil phase (e.g., Labrafil M 1944 CS)

• Surfactant (e.g., Cremophor EL)

• Co-surfactant (e.g., Transcutol P)

• Deionized water

Procedure:

• Screening of Excipients: Determine the solubility of baicalin in various oils, surfactants, and co-surfactants to select the most suitable components.

• Construction of Pseudo-Ternary Phase Diagram: a. Prepare various mixtures of the selected oil, surfactant, and co-surfactant at different weight ratios (e.g., 1:9, 2:8, ... 9:1). b. Titrate each mixture with deionized water dropwise under gentle magnetic stirring. c. Observe the mixtures for transparency and fluidity to identify the nanoemulsion region in the phase diagram.

• Preparation of Baicalin-Loaded Nanoemulsion: a. Select a formulation from the nanoemulsion region of the phase diagram. b. Dissolve the accurately weighed amount of baicalin in the pre-mixed oil, surfactant, and co-surfactant blend. c. Add the required amount of deionized water to the mixture dropwise while stirring continuously. d. Continue stirring until a transparent and homogenous nanoemulsion is formed.

• Characterization: a. Droplet Size and Polydispersity Index (PDI): Analyze using dynamic light scattering (DLS). b. Zeta Potential: Measure to assess the stability of the nanoemulsion. c. Encapsulation Efficiency: Determine by separating the free drug from the nanoemulsion using ultracentrifugation and quantifying the drug in the supernatant. d. Morphology: Visualize the nanoemulsion droplets using transmission electron microscopy (TEM).

Protocol 2: Preparation of Baicalin-Phospholipid Complex

This protocol outlines the solvent evaporation method for preparing a baicalin-phospholipid complex to improve its lipophilicity.

Materials:

• Baicalin

• Phosphatidylcholine (e.g., from soybean)

• Absolute ethanol (B145695)

• n-hexane

Procedure:

• Dissolution: a. Dissolve baicalin and phosphatidylcholine in absolute ethanol in a round-bottom flask at a specific molar ratio (e.g., 1:1 or 1:2). b. Reflux the mixture at a controlled temperature (e.g., 60°C) for a specified time (e.g., 2 hours) with constant stirring.

• Solvent Evaporation: a. Remove the ethanol under reduced pressure using a rotary evaporator to obtain a thin film on the flask wall.

• Washing and Drying: a. Wash the resulting film with n-hexane to remove any uncomplexed phosphatidylcholine. b. Dry the residue under vacuum overnight to obtain the baicalin-phospholipid complex powder.

• Characterization: a. Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the interaction between baicalin and phosphatidylcholine. b. Differential Scanning Calorimetry (DSC): To assess the thermal behavior and confirm the formation of a new solid-state entity. c. X-ray Powder Diffraction (XRPD): To analyze the crystalline structure of the complex compared to the individual components. d. Solubility Studies: Determine the apparent solubility of the complex in water and n-octanol.

Visualizations

Caption: Experimental workflow for nanoemulsion preparation and evaluation.

Caption: Key signaling pathways modulated by baicalin.

References

• 1. Baicalin: Natural Sources, Extraction Techniques, and Therapeutic Applications Against Bacterial Infections [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. dovepress.com [dovepress.com]
• 4. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Exploring Therapeutic Potentials of Baicalin and Its Aglycone Baicalein for Hematological Malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Pharmacokinetics and Bioavailability Enhancement of Baicalin: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and Bioavailability Enhancement of Baicalin: A Review: Abstract, Citation (BibTeX) & Reference | Bohrium [bohrium.com]
• 8. Frontiers | Baicalein Enhances the Oral Bioavailability and Hepatoprotective Effects of Silybin Through the Inhibition of Efflux Transporters BCRP and MRP2 [frontiersin.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. An overview of pharmacological activities of baicalin and its aglycone baicalein: New insights into molecular mechanisms and signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A strategy to improve the oral availability of baicalein: The baicalein-theophylline cocrystal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Pharmacological properties of baicalin on liver diseases: a narrative review - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Preparation, pharmacokinetics and biodistribution of baicalin-loaded liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. brieflands.com [brieflands.com]
• 18. Current status and future perspectives of drug delivery systems loaded with baicalein and baicalin in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Protein Degradation Pathways and Prevention

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals studying protein degradation. The content is designed to address specific issues encountered during experimental workflows.

FAQs: Understanding and Investigating Protein Degradation

Q1: What are the major pathways of intracellular protein degradation?

The two primary pathways for protein degradation within eukaryotic cells are the Ubiquitin-Proteasome Pathway (UPP) and the Autophagy-Lysosome Pathway (ALP).[1][2][3][4][5]

• Ubiquitin-Proteasome Pathway (UPP): This pathway is the principal mechanism for the degradation of most short-lived and regulatory proteins in the cytosol and nucleus.[6][7] Proteins targeted for degradation by the UPP are tagged with a chain of ubiquitin molecules.[1][8] This polyubiquitin (B1169507) chain is then recognized by the 26S proteasome, a large protein complex that unfolds and degrades the tagged protein into small peptides.[8][9][10]

• Autophagy-Lysosome Pathway (ALP): This pathway is responsible for the degradation of long-lived proteins, protein aggregates, and entire organelles.[2][4][5] It involves the sequestration of cytoplasmic components into a double-membraned vesicle called an autophagosome. The autophagosome then fuses with a lysosome, and the enclosed material is degraded by lysosomal hydrolases.[2][3]

Q2: How can I determine which pathway is responsible for the degradation of my protein of interest (POI)?

To elucidate the degradation pathway of your POI, you can use specific inhibitors and observe the effect on protein levels.

• Proteasome Inhibition: Treat cells with a proteasome inhibitor, such as MG132 or bortezomib.[11] An accumulation of your POI upon treatment suggests that its degradation is mediated by the ubiquitin-proteasome pathway.[11]

• Lysosome Inhibition: Treat cells with lysosomal inhibitors, such as chloroquine (B1663885) or bafilomycin A1. An increase in the levels of your POI following treatment indicates that it is degraded via the autophagy-lysosome pathway.

Q3: What are the key experimental techniques to monitor protein degradation?

Several techniques can be employed to monitor and quantify protein degradation:

• Western Blotting: This is a widely used method to detect and quantify the levels of a specific protein in a sample.[12] By comparing protein levels across different conditions (e.g., with and without a degradation-inducing stimulus or inhibitor), you can infer changes in protein stability.[12]

• Pulse-Chase Analysis: This technique allows for the direct measurement of protein turnover.[1][13] Cells are first "pulsed" with a labeled amino acid to incorporate it into newly synthesized proteins. Then, the cells are "chased" with an excess of unlabeled amino acids, and the disappearance of the labeled protein is monitored over time.[13]

• Mass Spectrometry (MS): MS-based proteomics offers a powerful and unbiased approach to study protein degradation on a global scale.[6][14][15][16] It can be used to identify and quantify thousands of proteins simultaneously, providing a comprehensive view of how a particular treatment or condition affects the entire proteome.[16] Tandem mass spectrometry (MS/MS) can also identify post-translational modifications like ubiquitination.[6]

Troubleshooting Guides

Western Blotting for Protein Degradation Studies

Issue 1: Weak or No Signal for the Protein of Interest

Potential Cause	Troubleshooting Steps
Low Protein Abundance	Increase the amount of total protein loaded onto the gel.[17] Consider enriching your sample for the POI through immunoprecipitation.
Inefficient Protein Transfer	Verify transfer efficiency by staining the membrane with Ponceau S after transfer.[18] Optimize transfer time and voltage, especially for high or low molecular weight proteins.[17] For small proteins, consider using a membrane with a smaller pore size (e.g., 0.2 µm).[19]
Poor Antibody Performance	Ensure the primary antibody is validated for Western blotting and is used at the optimal dilution.[20][21] Test the antibody with a positive control lysate known to express the POI.[22][23]
Protein Degradation During Sample Preparation	Always work on ice and add protease and phosphatase inhibitor cocktails to your lysis buffer to prevent protein degradation.[19][22][23] Use fresh samples whenever possible.[22]

Issue 2: High Background or Non-Specific Bands

Potential Cause	Troubleshooting Steps
Insufficient Blocking	Increase the blocking time or try a different blocking agent (e.g., BSA instead of non-fat dry milk, or vice versa).[19][21] Ensure the blocking buffer is compatible with your detection method.[24]
Antibody Concentration Too High	Titrate your primary and secondary antibodies to determine the optimal concentration that maximizes signal and minimizes background.[18][20][24]
Inadequate Washing	Increase the number and duration of wash steps between antibody incubations.[18][21] Adding a mild detergent like Tween 20 to the wash buffer can also help.[18]
Antibody Cross-Reactivity	Use a more specific primary antibody. Consider using highly cross-adsorbed secondary antibodies.[17]

Mass Spectrometry-Based Proteomics for Degradation Analysis

Issue 1: Poor Identification and Quantification of Peptides

Potential Cause	Troubleshooting Steps
Inefficient Protein Digestion	Optimize the digestion protocol, including the enzyme-to-protein ratio and incubation time. Ensure the sample is adequately denatured and reduced before digestion.
Sample Complexity	Fractionate the peptide sample before LC-MS/MS analysis to reduce complexity.[16] This can be done using techniques like high-pH reversed-phase chromatography.[16]
Low Abundance of POI	Consider using targeted proteomics approaches like Selected Reaction Monitoring (SRM) or Parallel Reaction Monitoring (PRM) for more sensitive and specific quantification of your POI.[25]
Suboptimal Mass Spectrometry Parameters	Optimize MS acquisition parameters, such as the number of ions selected for fragmentation and the fragmentation energy.

Experimental Protocols

Protocol 1: Western Blot Analysis of Protein Degradation

• Cell Lysis: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[19][22]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for at least 1 hour at room temperature.[21]

• Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., GAPDH or β-actin).[20]

Protocol 2: Global Proteome Analysis of Protein Degradation by Mass Spectrometry

• Sample Preparation: Lyse cells and extract proteins.

• Protein Digestion: Reduce, alkylate, and digest the proteins into peptides using an enzyme like trypsin.

• Peptide Labeling (Optional): For quantitative analysis, label peptides with isobaric tags (e.g., TMT or iTRAQ).

• LC-MS/MS Analysis: Separate the peptides by liquid chromatography and analyze them using a high-resolution mass spectrometer.[16]

• Data Analysis: Process the raw MS data using specialized software (e.g., MaxQuant or Proteome Discoverer) to identify and quantify proteins.[16] Search the data against a relevant protein database.[16]

Visualizations

Caption: Major intracellular protein degradation pathways.

References

• 1. Protein Degradation using the Ubiquitin-Proteasome Pathway | Thermo Fisher Scientific - SG [thermofisher.com]
• 2. The Autophagy Lysosomal Pathway and Neurodegeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Autophagy: a lysosomal degradation pathway with a central role in health and disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The autophagy-lysosomal degradation pathway: role in neurodegenerative disease and therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. imrpress.com [imrpress.com]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. researchgate.net [researchgate.net]
• 8. Ubiquitin/Proteasome | Cell Signaling Technology [cellsignal.com]
• 9. The ubiquitin-proteasome pathway: The complexity and myriad functions of proteins death - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Ubiquitin Proteasome Pathway–Mediated Degradation of Proteins: Effects Due to Site-Specific Substrate Deamidation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Protein Degradation Analysis - Creative Proteomics [creative-proteomics.com]
• 13. Out with the Old, In with the New? Comparing Methods for Measuring Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Targeted Protein Degraders | Bruker [bruker.com]
• 15. Mass spectrometry analysis of proteome-wide proteolytic post-translational degradation of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Western Blot Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 18. info.gbiosciences.com [info.gbiosciences.com]
• 19. blog.addgene.org [blog.addgene.org]
• 20. blog.mblintl.com [blog.mblintl.com]
• 21. Western Blot Troubleshooting: 10 Common Problems and Solutions [synapse.patsnap.com]
• 22. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 23. bosterbio.com [bosterbio.com]
• 24. Common Errors in the Western Blotting Protocol - Precision Biosystems-Automated, Reproducible Western Blot Processing and DNA, RNA Analysis [precisionbiosystems.com]
• 25. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Bayin Resistance in Cell Lines

Disclaimer: "Bayin" is a hypothetical drug name used for illustrative purposes in this guide. The experimental data, protocols, and resistance mechanisms described herein are modeled after Gefitinib (B1684475), a well-characterized Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitor (TKI). This information is intended as a general guide and may require optimization for your specific experimental context.

Troubleshooting Guide

This guide addresses common issues encountered during experiments involving Bayin-resistant cell lines.

Q1: My Bayin-resistant cell line is showing unexpected sensitivity to the drug. What could be the cause?

• Possible Causes and Solutions:

  • Cell Line Integrity:

    • Mycoplasma Contamination: Contamination can alter cellular metabolism and drug response. Regularly test your cell lines for mycoplasma.[1][2]

    • Genetic Drift: Prolonged culturing can lead to genetic changes. It is advisable to use cells from a low-passage frozen stock.[1]

    • Cross-Contamination: Ensure the resistant cell line has not been contaminated with a sensitive parental cell line. Perform short tandem repeat (STR) profiling to confirm the cell line's identity.[1]

  • Reagent Quality:

    • Bayin Potency: The potency of Bayin may have degraded. Use a fresh stock of the drug and store it according to the manufacturer's instructions.[1]

    • Media and Supplements: Variations in media components or serum batches can influence cell growth and drug sensitivity. Maintain consistency in your reagents.[1]

Q2: I am not observing the expected molecular markers of Bayin resistance (e.g., MET amplification) in my resistant cell line.

• Possible Causes and Solutions:

  • Antibody Specificity: The primary antibody used in your Western blot may not be specific or sensitive enough to detect the target protein. Validate your antibody using positive and negative controls.[1]

  • Protein Extraction and Handling: Ensure that your protein extraction protocol is optimal for the target protein and that samples are handled correctly to prevent degradation.[1]

  • Alternative Resistance Mechanisms: The cells may have developed resistance through a mechanism that does not involve the molecular marker you are probing for. Consider investigating other potential resistance pathways such as the activation of AXL or IGF-1R signaling.[3][4][5]

Q3: My attempt to overcome Bayin resistance with a MET inhibitor is not working.

• Possible Causes and Solutions:

  • Co-occurrence of Resistance Mechanisms: The resistant cells may harbor multiple resistance mechanisms. For instance, in addition to MET amplification, a secondary EGFR mutation like T790M might be present.[6][7]

  • Suboptimal Inhibitor Concentration: The concentration of the MET inhibitor may be too low to effectively block the bypass signaling. Perform a dose-response experiment to determine the optimal concentration.

  • Reactivation of EGFR Pathway: Prolonged exposure to a MET inhibitor alone can sometimes lead to the reactivation of the EGFR pathway. A combination of Bayin and a MET inhibitor might be necessary to achieve a sustained response.[8]

Frequently Asked Questions (FAQs)

Q1: What are the common mechanisms of acquired resistance to Bayin?

• Acquired resistance to Bayin, modeled after Gefitinib, is multifactorial. The most commonly observed mechanisms include:

  • Secondary EGFR Mutations: The T790M mutation in exon 20 of the EGFR gene is a frequent cause, appearing in about 50-65% of resistant cases. This "gatekeeper" mutation is thought to enhance the receptor's affinity for ATP, thereby reducing the binding efficiency of Bayin.[7][9][10][11]

  • Bypass Pathway Activation: Cancer cells can activate alternative signaling pathways to bypass the EGFR blockade. The most common bypass track is the amplification and activation of the MET receptor tyrosine kinase.[6][10][12][13] Other pathways like AXL, IGF-1R, and HER2 can also be involved.[4][5]

  • Downstream Pathway Alterations: Mutations or alterations in components downstream of EGFR, such as PIK3CA or loss of PTEN, can lead to constitutive activation of pro-survival signals, rendering the cells insensitive to upstream EGFR inhibition.[5]

  • Phenotypic Transformation: In some cases, cells may undergo a phenotypic switch, such as an epithelial-to-mesenchymal transition (EMT), which is associated with drug resistance.[5]

Q2: How can I confirm the mechanism of resistance in my cell line?

• A multi-step approach is recommended:

  • Sequence the EGFR gene: This will identify any secondary mutations such as T790M.

  • Perform a phospho-receptor tyrosine kinase (RTK) array: This can help identify the activation of alternative bypass pathways.

  • Use Western blotting: To confirm the increased expression and phosphorylation of candidate proteins identified from the RTK array (e.g., p-MET, total MET, p-AXL).[14][15]

  • Utilize fluorescence in situ hybridization (FISH) or quantitative PCR (qPCR): To confirm gene amplification events, such as MET amplification.[12]

Q3: What are some strategies to overcome Bayin resistance in my cell line models?

• The strategy depends on the identified resistance mechanism:

  • For MET Amplification: A combination of Bayin with a MET inhibitor (e.g., Crizotinib, Capmatinib) is a rational approach.[4][13]

  • For T790M Mutation: A third-generation EGFR TKI, such as Osimertinib, which is effective against the T790M mutation, can be used.[16]

  • For AXL Activation: The use of a specific AXL inhibitor can restore sensitivity to Bayin.[3]

  • For EMT: Investigating agents that can reverse the mesenchymal phenotype, such as histone deacetylase (HDAC) inhibitors, may be beneficial.

Data Presentation

Table 1: IC50 Values of Bayin and Other TKIs in Sensitive and Resistant Non-Small Cell Lung Cancer (NSCLC) Cell Lines

Cell Line	Parental/Resistant	EGFR Status	Resistance Mechanism	Bayin (Gefitinib) IC50 (µM)	MET Inhibitor (Crizotinib) IC50 (µM)	3rd Gen TKI (Osimertinib) IC50 (µM)
PC-9	Parental	Exon 19 del	-	0.02 ± 0.003	>10	0.01 ± 0.002
PC-9/BR	Bayin-Resistant	Exon 19 del	MET Amplification	8.5 ± 0.7	0.15 ± 0.02	0.01 ± 0.003
H1650	Parental	Exon 19 del	Intrinsic Resistance (PTEN loss)	31.0 ± 1.0	>10	9.7 ± 0.7
H1650GR	Bayin-Resistant	Exon 19 del	Upregulated p-Akt	50.0 ± 3.0	>10	8.5 ± 0.5
H1975	Parental	L858R, T790M	T790M Mutation	10.1 ± 0.9	>10	0.015 ± 0.004

Data are presented as mean ± standard deviation and are compiled for illustrative purposes based on published findings for Gefitinib.[16]

Experimental Protocols

Protocol 1: Generation of Bayin-Resistant Cell Lines

This protocol describes a method for generating drug-resistant cell lines through continuous, dose-escalating exposure to Bayin.[17][18]

• Initial Seeding: Plate the parental cancer cell line (e.g., PC-9) at a low density in a T-75 flask.

• Initial Drug Exposure: Begin by treating the cells with a low concentration of Bayin, typically around the experimentally determined IC20 (the concentration that inhibits 20% of cell growth).

• Monitoring and Media Change: Monitor the cells daily. Replace the media with fresh, drug-containing media every 3-4 days. Initially, a significant amount of cell death is expected.

• Expansion of Surviving Cells: Once the surviving cells begin to proliferate and reach 70-80% confluency, passage them into a new flask.

• Dose Escalation: Gradually increase the concentration of Bayin in the culture medium. A typical increase is 1.5 to 2-fold with each subsequent passage, once the cells have adapted to the current concentration.

• Confirmation of Resistance: After several months of continuous culture (typically 6-12 months), confirm the development of resistance by performing a cell viability assay (e.g., MTT assay) to compare the IC50 value of the resistant line to the parental line. A 3- to 10-fold increase in IC50 is generally considered indicative of resistance.[17]

• Cryopreservation: Once resistance is confirmed, expand the cell line and cryopreserve multiple vials at a low passage number to ensure a consistent stock.

Protocol 2: Western Blot for Assessing Bypass Pathway Activation

This protocol outlines the steps for detecting the phosphorylation of EGFR and MET as a measure of pathway activation.[14][15]

• Cell Lysis:

  • Culture sensitive and resistant cells to 80-90% confluency.

  • Wash cells twice with ice-cold PBS.

  • Add RIPA lysis buffer containing protease and phosphatase inhibitors.

  • Scrape the cells and incubate the lysate on ice for 30 minutes.[15]

  • Centrifuge at 14,000 x g for 15 minutes at 4°C and collect the supernatant.[15]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay kit.[14]

• Sample Preparation: Normalize protein concentrations and add Laemmli sample buffer. Boil samples at 95°C for 5 minutes.[14]

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 4-12% polyacrylamide gel and run until the dye front reaches the bottom.[14]

• Protein Transfer: Transfer proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% Bovine Serum Albumin (BSA) in TBST for 1 hour at room temperature.[14]

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies diluted in 5% BSA/TBST (e.g., anti-p-EGFR, anti-p-MET, anti-EGFR, anti-MET, and a loading control like β-actin).

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[15]

• Detection: Wash the membrane and add an ECL substrate. Capture the chemiluminescent signal using a digital imager.[15]

• Analysis: Quantify band intensities. Normalize the phosphoprotein signal to the total protein signal, and then to the loading control.[14]

Protocol 3: Co-Immunoprecipitation (Co-IP) to Detect Protein-Protein Interactions

This protocol can be used to investigate the interaction between MET and other signaling proteins like HER3 (ErbB3), which is a known mechanism of resistance.[19][20][21]

• Cell Lysis: Lyse cells using a non-denaturing Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40 with protease and phosphatase inhibitors).[21]

• Pre-clearing (Optional): Add Protein A/G agarose (B213101) beads to the lysate and incubate for 1 hour at 4°C to reduce non-specific binding. Centrifuge and collect the supernatant.[20]

• Immunoprecipitation: Add the primary antibody (e.g., anti-MET) to the pre-cleared lysate and incubate overnight at 4°C with gentle rotation.[21]

• Capture of Immune Complex: Add Protein A/G agarose beads and incubate for 2-4 hours at 4°C to capture the antibody-antigen complexes.[19]

• Washing: Pellet the beads by centrifugation and wash them 3-5 times with ice-cold Co-IP lysis buffer to remove non-specific proteins.[20]

• Elution: Elute the bound proteins from the beads by adding Laemmli sample buffer and boiling at 95°C for 5 minutes.

• Analysis: Analyze the eluted proteins by Western blot using antibodies against the suspected interacting proteins (e.g., anti-HER3, anti-p-HER3).

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Cell culture troubleshooting | Proteintech Group [ptglab.com]
• 3. Overcoming the Intrinsic Gefitinib-resistance via Downregulation of AXL in Non-small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Mechanisms of resistance to EGFR tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms of resistance to EGFR-targeted drugs: lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Beyond epidermal growth factor receptor: MET amplification as a general resistance driver to targeted therapy in oncogene-driven non-small-cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MET/HGF pathway activation as a paradigm of resistance to targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Mechanisms of tumor resistance to EGFR-targeted therapies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. publications.ersnet.org [publications.ersnet.org]
• 11. benchchem.com [benchchem.com]
• 12. MET Amplification as a Resistance Driver to TKI Therapies in Lung Cancer: Clinical Challenges and Opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. benchchem.com [benchchem.com]
• 15. benchchem.com [benchchem.com]
• 16. Overcoming acquired resistance of gefitinib in lung cancer cells without T790M by AZD9291 or Twist1 knockdown in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Development of Drug-resistant Cell Lines for Experimental Procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. assaygenie.com [assaygenie.com]
• 20. bitesizebio.com [bitesizebio.com]
• 21. creative-diagnostics.com [creative-diagnostics.com]

Technical Support Center: Refining Baicalin Purification Techniques

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the purification of Baicalin (B1667713).

Troubleshooting Guide

This guide addresses common issues encountered during Baicalin purification, offering potential causes and solutions in a question-and-answer format.

Question: Why is my Baicalin yield consistently low after extraction?

Answer: Low Baicalin yield can stem from several factors throughout the extraction process. Here are some common causes and troubleshooting steps:

• Suboptimal Extraction Method: The choice of extraction technique significantly impacts yield. Traditional methods like hot reflux extraction may be less efficient than modern techniques.

  • Solution: Consider optimizing your extraction method. Ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) have been shown to provide higher yields in shorter times. For instance, under optimized UAE conditions (80-mesh particle size, 20:1 liquid-to-solid ratio, 57% ethanol (B145695), 68°C for 66 minutes), a Baicalin yield of 12.95% has been reported.[1]

• Incorrect Solvent and Solid-to-Liquid Ratio: The solvent composition and its ratio to the raw material are critical.

  • Solution: An ethanol-water mixture, typically around 70:30 (v/v), is effective for Baicalin extraction.[2] The solid-to-liquid ratio should also be optimized; a ratio of 1:12 has been shown to maximize extraction yield.[3]

• Degradation of Baicalin: Baicalin is susceptible to degradation under certain conditions.

  • Solution: Baicalin is more stable in acidic conditions and at lower temperatures.[4] Avoid prolonged exposure to high temperatures and alkaline pH during extraction and subsequent processing steps. The stability of Baicalin is pH-dependent, with degradation increasing at higher pH values.[5]

Question: I'm observing significant product loss and low purity after macroporous resin chromatography. What could be the issue?

Answer: Macroporous resin chromatography is a common and effective method for Baicalin purification, but several factors can lead to poor performance.

• Inappropriate Resin Selection: The choice of resin is crucial for efficient adsorption and desorption of Baicalin.

  • Solution: Non-polar resins, such as HPD-100, have demonstrated good performance for Baicalin purification, offering high adsorption and desorption capacities.[6]

• Suboptimal Elution Conditions: The composition of the elution buffer directly affects the recovery of Baicalin from the resin.

  • Solution: A stepwise gradient of ethanol is often used for elution. For example, after loading the extract, the column can be washed with water to remove impurities, followed by elution with increasing concentrations of ethanol (e.g., 30%, 50%, 70%).[7]

• Column Overloading: Exceeding the binding capacity of the resin will lead to product loss in the flow-through.

  • Solution: Determine the binding capacity of your resin for Baicalin and ensure you are not loading an excessive amount of crude extract.

• Presence of Impurities: Co-extraction of other compounds can interfere with Baicalin binding and elution.

  • Solution: Pre-treatment of the crude extract, such as filtration or centrifugation, can help remove particulate matter. An initial wash step after loading the column can also help remove weakly bound impurities.

Question: My purified Baicalin shows poor stability and solubility. How can I improve this?

Answer: The inherent physicochemical properties of Baicalin can present challenges for its stability and solubility.

• pH and Temperature Effects: As mentioned, Baicalin is more stable in acidic environments and at lower temperatures.[4][5]

  • Solution: Store purified Baicalin in a slightly acidic buffer and at low temperatures (e.g., 4°C for short-term and -20°C or -80°C for long-term storage). Acidification of solutions to a pH of 3.0-4.0 can help stabilize Baicalin.[8]

• Poor Water Solubility: Baicalin has low water solubility, which can limit its applications.[1]

  • Solution: Several strategies can be employed to enhance the solubility of Baicalin, including the formation of cocrystals. For example, cocrystals of Baicalein (B1667712) (the aglycone of Baicalin) with nicotinamide (B372718) have shown significantly improved solubility and dissolution.[9] While this applies to Baicalein, similar strategies could be explored for Baicalin.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude Baicalin extracts?

A1: Crude extracts of Scutellaria baicalensis typically contain other flavonoids such as baicalein, wogonin, and wogonoside (B1683319), as well as various phenolic acids.[10] These related compounds can have similar properties to Baicalin, making their separation challenging.

Q2: What analytical methods are recommended for assessing the purity of Baicalin?

A2: High-Performance Liquid Chromatography (HPLC) is the most widely used method for the quantitative analysis and purity assessment of Baicalin.[11][12] A typical HPLC method uses a C18 column with a mobile phase consisting of a methanol-water-phosphoric acid mixture (e.g., 47:53:0.2 v/v/v) and UV detection at 280 nm.[11][12]

Q3: What are the key parameters to optimize for improving Baicalin purification yield and purity?

A3: The following parameters are critical for optimizing Baicalin purification:

• Extraction: Method (e.g., UAE, MAE), solvent composition and ratio, temperature, and duration.[1][3]

• Chromatography: Resin type, loading capacity, flow rate, and the composition and gradient of the elution buffer.[6][7]

• Post-purification handling: pH and temperature for storage to ensure stability.[4][5][8]

Q4: Can you provide a general overview of a Baicalin purification workflow?

A4: A typical workflow for Baicalin purification from Scutellaria baicalensis involves:

• Extraction: Extraction of the raw plant material using a suitable solvent system.

• Crude Extract Preparation: Filtration and concentration of the initial extract.

• Chromatographic Purification: Application of the crude extract to a macroporous resin column, followed by washing and elution.

• Further Purification (Optional): Additional purification steps like recrystallization or preparative HPLC may be used to achieve higher purity.[2]

• Final Product Formulation: Lyophilization or drying of the purified Baicalin.

Data Presentation

Table 1: Comparison of Baicalin Extraction Methods

Extraction Method	Solvent	Temperature (°C)	Time	Yield	Reference
Hot Reflux Extraction	50% Ethanol	90	180 min	155.5 ± 3.90 mg/g	[1]
Water Extraction (Reflux)	Water	93	2.4 h (2 cycles)	15.6 mg/g	[1]
Ultrasound-Assisted Extraction (UAE)	57% Ethanol	68	66 min (2 cycles)	12.95%	[1]
Microwave-Assisted Extraction (MAE)	Hydrophobic DES	85	10 min	106.96 mg/g	[1]

Table 2: Purity and Recovery of Baicalin with Different Adsorbents

Adsorbent	Purity of Baicalin	Recovery Yield	Reference
HPD-100 Macroporous Resin	58.3%	80.4%	[13]
Polyamide Resin	33.86%	Not Specified	[13]
Ionic Liquid Grafted Silica	96.5%	Not Specified	[13]

Experimental Protocols

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Baicalin

• Preparation of Plant Material: Grind dried roots of Scutellaria baicalensis to a fine powder (e.g., 80-mesh).

• Extraction Setup: Place a known amount of the powdered plant material into an extraction vessel. Add a 57% ethanol-water solution at a solid-to-liquid ratio of 1:20 (g/mL).[1]

• Ultrasonic Treatment: Place the vessel in an ultrasonic bath and sonicate at a controlled temperature of 68°C for 66 minutes.[1]

• Extraction Cycles: Repeat the extraction process on the residue for a second cycle to maximize yield.[1]

• Filtration and Concentration: Combine the filtrates from both cycles and filter to remove solid particles. Concentrate the filtrate under reduced pressure to obtain the crude Baicalin extract.

Protocol 2: Macroporous Resin Chromatography for Baicalin Purification

• Resin Preparation: Pack a chromatography column with a suitable macroporous resin (e.g., HPD-100). Equilibrate the column by washing it with deionized water.

• Sample Loading: Dissolve the crude Baicalin extract in a minimal amount of the initial mobile phase (e.g., deionized water) and load it onto the equilibrated column.

• Washing: Wash the column with several column volumes of deionized water to remove unbound impurities.

• Elution: Elute the bound Baicalin using a stepwise gradient of ethanol in water. Start with a low concentration of ethanol (e.g., 30%) and gradually increase the concentration (e.g., 50%, 70%) to elute Baicalin.[7] Collect fractions throughout the elution process.

• Fraction Analysis: Analyze the collected fractions for Baicalin content and purity using HPLC.

• Pooling and Concentration: Pool the fractions containing high-purity Baicalin and concentrate them under reduced pressure to obtain the purified product.

Mandatory Visualization

Caption: A general workflow for the extraction and purification of Baicalin.

Caption: Troubleshooting logic for addressing low Baicalin yield.

References

• 1. mdpi.com [mdpi.com]
• 2. The process of extracting baicalin flavonoid glycosides from Scutellaria baicalensis extract. [greenskybio.com]
• 3. scielo.br [scielo.br]
• 4. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparative research on stability of baicalin and baicalein administrated in monomer and total flavonoid fraction form of Radix scutellariae in biological fluids in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Purification of baicalin and wogonoside from Scutellaria baicalensis extracts by macroporous resin adsorption chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Stability of baicalin in biological fluids in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Baicalein-nicotinamide cocrystal with enhanced solubility, dissolution, and oral bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Separation methods used for Scutellaria baicalensis active components - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Baicalin—Current Trends in Detection Methods and Health-Promoting Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Adsorption and Purification of Baicalin from Scutellaria baicalensis Georgi Extract by Ionic Liquids (ILs) Grafted Silica - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Addressing Off-Target Effects of Bayin

This technical support center provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to assist researchers, scientists, and drug development professionals in identifying and mitigating the off-target effects of Bayin, a novel kinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: We are observing a phenotype that is inconsistent with the known function of Bayin's primary target. What could be the cause?

A1: This is a common challenge when working with small molecule inhibitors and can often be attributed to off-target effects.[1] To dissect this, consider the following:

• Dose-Response Relationship: A clear relationship between the concentration of Bayin and the observed biological effect suggests the phenotype is related to the compound's activity.[1] However, if the phenotype only appears at high concentrations, it may be due to off-target inhibition or general cytotoxicity.

• Orthogonal Controls: Use a structurally different inhibitor that targets the same primary protein.[2] If this second inhibitor produces the same phenotype at concentrations that yield similar levels of on-target inhibition, it strengthens the evidence for an on-target effect.[3]

• Rescue Experiments: If feasible, overexpressing a resistant mutant of the primary target should reverse the observed phenotype if it is indeed an on-target effect.[1]

Q2: Our cells are rounding up and detaching from the culture plate after treatment with Bayin. How do we determine if this is cytotoxicity or a specific off-target effect?

A2: Distinguishing between cytotoxicity and a specific off-target effect is crucial for accurate data interpretation.[4]

• Determine the Cytotoxic Threshold: Perform a cell viability assay to identify the concentration range that is non-toxic to your cells.[1] Functional assays should be conducted at concentrations at or below this threshold.

• Check Solvent Toxicity: Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all treatments and is at a non-toxic level, typically ≤ 0.1%.[4]

• Kinome-Wide Selectivity Screening: This can help identify if Bayin is potently inhibiting other kinases that are essential for cell survival or adhesion.[2]

Q3: How can we confirm that Bayin is engaging its intended target in our cellular model?

A3: Target engagement can be confirmed using several methods:

• Western Blotting: Probe for the phosphorylation of a known downstream substrate of the target kinase. A dose-dependent decrease in the phosphorylation of this substrate following Bayin treatment indicates on-target activity.

• Cellular Thermal Shift Assay (CETSA): This technique assesses the binding of a compound to its target in intact cells by measuring changes in the thermal stability of the target protein.[2]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action	Rationale
Inconsistent IC50 values in cell viability assays	Compound instability or precipitation in media.	Prepare fresh dilutions for each experiment and visually inspect for precipitates.[1]	Poor solubility can lead to inaccurate dosing and high variability.[1]
Cell passage number is too high.	Use cells within a defined, low-passage number range for all experiments.[1]	Continuous passaging can lead to genetic drift and altered sensitivity to inhibitors.[1]
Unexpectedly high cytotoxicity at effective concentrations	Off-target inhibition of a kinase essential for cell survival.	Perform a kinome-wide selectivity screen.[2]	To identify unintended kinase targets.[2]
Compare the cytotoxic IC50 with the on-target IC50.[2]	A large discrepancy suggests off-target toxicity.[2]
Lack of expected phenotype despite confirmed target inhibition	Activation of compensatory signaling pathways.[2]	Probe for the activation of known compensatory pathways using Western blotting (e.g., p-AKT, p-ERK).[2]	To determine if the cell is adapting to the target's inhibition.[2]
The inhibited target is not critical for the observed phenotype in your model system.	Use genetic approaches (e.g., siRNA/shRNA or CRISPR) to validate the target's role.[2]	Genetic methods provide an orthogonal approach to confirm the target's involvement in the phenotype.[2]

Quantitative Data Summary

Effective data presentation is crucial for interpreting the selectivity of a kinase inhibitor. Below are examples of how to structure quantitative data for Bayin.

Table 1: Kinome Selectivity Profile of Bayin at 1 µM

Kinase Target	Family	% Inhibition at 1 µM
Target Kinase A	TK	99%
Off-Target Kinase B	TK	87%
Off-Target Kinase C	CMGC	75%
Off-Target Kinase D	AGC	25%
(other kinases)	<10%

Table 2: IC50 Values for On-Target and Key Off-Target Kinases

Kinase Target	On-Target/Off-Target	Biochemical IC50 (nM)	Cellular IC50 (nM)
Target Kinase A	On-Target	12	45
Off-Target Kinase B	Off-Target	95	300
Off-Target Kinase C	Off-Target	600	>2000

Signaling Pathways and Experimental Workflows

Caption: Intended signaling pathway of Target Kinase A and point of inhibition by Bayin.

Caption: Experimental workflow for investigating and validating off-target effects.

Caption: Troubleshooting decision tree for unexpected experimental results with Bayin.

Key Experimental Protocols

Protocol 1: Kinase Selectivity Profiling

This protocol outlines the general steps for assessing the selectivity of Bayin.

• Objective: To determine the inhibitory activity of Bayin against a broad panel of protein kinases.[3]

• Methodology:

  • Compound Preparation: Prepare a stock solution of Bayin in a suitable solvent (e.g., DMSO). Create a series of dilutions to be tested.[3]

  • Assay Choice: Select a suitable assay format, such as a radiometric assay or a luminescence-based assay that measures ATP consumption.[3]

  • Kinase Panel: Utilize a commercial service or an in-house panel that includes a wide range of kinases.[3]

  • Assay Performance: a. In a multi-well plate, combine the kinase, its specific substrate, and ATP. b. Add Bayin at various concentrations. c. Include appropriate controls: no inhibitor (100% activity) and no kinase (background).[3] d. Incubate the reaction for a specified time at the appropriate temperature. e. Stop the reaction and measure the output signal.[3]

  • Data Analysis: a. Normalize the data to the controls. b. Plot the percentage of kinase activity versus the logarithm of the inhibitor concentration. c. Fit the data to a dose-response curve to calculate the IC50 value for each kinase.[3]

• Interpretation: Compare the IC50 for the primary target to the IC50 values for other kinases. Potent inhibition of other kinases identifies them as off-targets.[3]

Protocol 2: Western Blotting for On-Target and Off-Target Pathway Modulation

• Objective: To confirm inhibition of the intended pathway and investigate the modulation of potential off-target pathways.

• Methodology:

  • Cell Culture and Treatment: a. Plate cells and allow them to adhere. b. Serum-starve the cells for several hours to reduce basal kinase activity. c. Pre-treat the cells with Bayin at various concentrations for 1-2 hours. d. Stimulate the cells with the appropriate ligand to activate the on-target pathway. For off-target analysis, you might stimulate with a different ligand.[3]

  • Protein Extraction: a. Wash the cells with ice-cold PBS. b. Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[3]

  • Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

  • SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Immunoblotting: a. Block the membrane with 5% BSA or non-fat milk in TBST. b. Incubate with primary antibodies against the phosphorylated and total forms of the target protein and potential off-target pathway proteins. c. Wash and incubate with HRP-conjugated secondary antibodies.

  • Detection and Analysis: a. Apply an enhanced chemiluminescence (ECL) substrate to the membrane. b. Image the resulting signal. c. Quantify band intensities and normalize phosphoprotein levels to total protein levels and a loading control (e.g., β-actin or GAPDH).[3]

Protocol 3: Cell Viability Assay (e.g., MTT Assay)

• Objective: To determine the concentration of Bayin that is cytotoxic to the cells.

• Methodology:

  • Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with a serial dilution of Bayin and a vehicle control for a specified period (e.g., 24, 48, or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

  • Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

  • Readout: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.[1]

  • Data Analysis: Normalize the data to the vehicle control and plot the dose-response curve to determine the IC50 value.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Baicalin Treatment Duration in Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Baicalin (B1667713). The information is designed to help optimize experimental design, particularly concerning treatment duration, and to address common issues encountered during in vitro studies.

Troubleshooting Guide

This section addresses specific issues that may arise during Baicalin treatment experiments.

Issue 1: Low or no cytotoxic/apoptotic effect observed after Baicalin treatment.

Possible Cause	Troubleshooting Recommendation
Suboptimal Treatment Duration	The effects of Baicalin are time-dependent. Short incubation times may not be sufficient to induce a measurable response. Recommendation: Perform a time-course experiment (e.g., 24, 48, 72 hours) to identify the optimal treatment duration for your specific cell line and endpoint.[1][2][3][4]
Inadequate Concentration	The concentration of Baicalin may be too low to elicit a response in your specific cell line. Cell lines exhibit different sensitivities to Baicalin. Recommendation: Conduct a dose-response experiment with a range of concentrations (e.g., 10, 20, 40, 80, 160 µM) to determine the half-maximal inhibitory concentration (IC50).[1][2][4][5]
Compound Solubility and Stability	Baicalin has low aqueous solubility and can be unstable in certain conditions, leading to a lower effective concentration.[6][7] Recommendation: Prepare stock solutions in DMSO and protect from light.[8] Ensure the final DMSO concentration in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced toxicity. Prepare fresh dilutions from the stock for each experiment.[9][10]
Cell Line Resistance	The target cell line may be inherently resistant to Baicalin-induced apoptosis or may not express the necessary signaling components. Recommendation: Consider using a different cell line known to be sensitive to Baicalin or investigate the expression levels of key proteins in the PI3K/Akt and MAPK/ERK pathways.
Incorrect Assay Timing	Apoptotic events occur in a sequence. The chosen assay might be performed at a time point when the specific marker is not yet detectable or has already diminished. Recommendation: When assessing apoptosis, consider the kinetics of different markers (e.g., caspase activation, annexin (B1180172) V staining, DNA fragmentation) and perform a time-course analysis for your chosen assay.

Issue 2: High variability in results between replicate experiments.

Possible Cause	Troubleshooting Recommendation
Inconsistent Cell Health and Density	Variations in cell confluence, passage number, and overall health can significantly impact the response to treatment. Recommendation: Use cells from a similar passage number and ensure they are in the logarithmic growth phase before treatment. Seed cells at a consistent density across all experiments.
Inconsistent Baicalin Preparation	Poor solubility and potential degradation of Baicalin can lead to inconsistent effective concentrations between experiments. Recommendation: Ensure complete dissolution of Baicalin in DMSO before diluting in culture media. Prepare fresh dilutions for each experiment and minimize freeze-thaw cycles of the stock solution.[9][10]
Fluctuations in Incubation Conditions	Minor variations in incubator CO2 levels, temperature, and humidity can affect cell growth and drug efficacy. Recommendation: Regularly calibrate and monitor incubator conditions to ensure a stable environment.

Frequently Asked Questions (FAQs)

Q1: What is the typical effective concentration range for Baicalin in cell culture experiments?

A1: The effective concentration of Baicalin is highly cell-type dependent. However, many studies report biological effects, such as inhibition of cell proliferation and induction of apoptosis, in the range of 10 µM to 200 µmol/L.[1][2][4][5] It is crucial to determine the optimal concentration for your specific cell line through a dose-response study.

Q2: How long should I treat my cells with Baicalin to observe apoptosis or autophagy?

A2: The induction of apoptosis and autophagy by Baicalin is a time-dependent process. Commonly reported time points for observing significant effects are 24, 48, and 72 hours.[1][3][4] A time-course experiment is the best approach to determine the optimal duration for your experimental endpoint. For instance, changes in the phosphorylation status of signaling proteins like Akt can be observed as early as a few hours, while significant apoptosis might take 24 to 48 hours to become apparent.[11]

Q3: What are the known signaling pathways affected by Baicalin?

A3: Baicalin has been shown to modulate several key signaling pathways involved in cell survival, proliferation, and death. The most commonly reported pathways are the PI3K/Akt/mTOR and the MAPK/ERK pathways.[11][12][13] Baicalin often leads to the downregulation of pro-survival proteins and the upregulation of pro-apoptotic proteins within these pathways.

Q4: How should I prepare and store Baicalin for in vitro experiments?

A4: Baicalin has low solubility in water.[6][7] It is recommended to dissolve Baicalin in a sterile, high-quality solvent like dimethyl sulfoxide (B87167) (DMSO) to create a concentrated stock solution.[8][9] This stock solution should be stored at -20°C or -80°C and protected from light to prevent degradation. When preparing working solutions, dilute the stock in your cell culture medium, ensuring the final DMSO concentration remains non-toxic to your cells (typically ≤ 0.1%). It is advisable to not store the aqueous solution for more than a day.[9][10]

Quantitative Data Summary

The following tables summarize quantitative data on the effects of Baicalin from various studies.

Table 1: IC50 Values of Baicalein (B1667712) in Breast Cancer Cell Lines

Cell Line	24 hours	48 hours	72 hours
MCF-7	51.06 µM	22.16 µM	13.98 µM
MDA-MB-231	60.12 µM	27.98 µM	19.01 µM
(Data extracted from a study on Baicalein-induced apoptosis and autophagy in breast cancer cells[1])

Table 2: Apoptosis Induction by Baicalein in Breast Cancer Cells after 48h Treatment

Concentration	MCF-7 (% Apoptotic Cells)	MDA-MB-231 (% Apoptotic Cells)
Control	8.62% ± 0.34%	6.89% ± 0.65%
10 µM	13.08% ± 0.78%	16.94% ± 0.86%
20 µM	20.55% ± 0.62%	20.27% ± 0.36%
40 µM	26.89% ± 0.96%	27.73% ± 0.23%
(Data represents the mean ± SD from three independent experiments[1])

Table 3: Apoptosis Induction by a Combination of Baicalin and Baicalein in MCF-7 Cells

Treatment	12 hours (% Apoptosis)	24 hours (% Apoptosis)	48 hours (% Apoptosis)
50 µmol/L Baicalin	-	-	2.7%
25 µmol/L Baicalein	-	-	5.3%
Combination	Little apoptosis	12%	20%
(Data extracted from a study on the combined effects of Baicalin and Baicalein[3])

Experimental Protocols

Protocol: Determining Optimal Baicalin Treatment Duration via Time-Course and Dose-Response Analysis

This protocol outlines a general methodology to determine the optimal concentration and treatment duration of Baicalin for inducing a biological response (e.g., cytotoxicity, apoptosis) in a specific cell line.

• Cell Seeding:

  • Seed the cells of interest in appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for protein analysis or flow cytometry) at a density that will ensure they are in the logarithmic growth phase and do not reach confluency by the end of the experiment.

  • Allow cells to adhere and stabilize for 24 hours.

• Baicalin Preparation:

  • Prepare a concentrated stock solution of Baicalin in DMSO (e.g., 100 mM).

  • Prepare serial dilutions of Baicalin in the complete cell culture medium to achieve the desired final concentrations. Include a vehicle control containing the same final concentration of DMSO as the highest Baicalin concentration.

• Treatment:

  • Dose-Response: Treat the cells with a range of Baicalin concentrations (e.g., 0, 10, 20, 40, 80, 160 µM) for a fixed time point (e.g., 48 hours).

  • Time-Course: Treat the cells with a fixed concentration of Baicalin (e.g., the approximate IC50 determined from the dose-response experiment) for different durations (e.g., 0, 12, 24, 48, 72 hours).

• Endpoint Analysis:

  • At the end of each treatment period, harvest the cells and perform the desired assay. Examples include:

    • Cell Viability Assay (MTT or CCK-8): To determine the cytotoxic effect of Baicalin.

    • Flow Cytometry (Annexin V/PI staining): To quantify the percentage of apoptotic and necrotic cells.

    • Western Blotting: To analyze the expression levels of key proteins in relevant signaling pathways (e.g., p-Akt, Akt, cleaved caspase-3, Bcl-2, Bax, LC3-II/I).

• Data Analysis:

  • For dose-response experiments, calculate the IC50 value.

  • For time-course experiments, plot the measured effect against time to determine the optimal treatment duration for the desired outcome.

Visualizations

Caption: Experimental workflow for optimizing Baicalin treatment conditions.

Caption: Simplified PI3K/Akt/mTOR pathway modulation by Baicalin.

References

• 1. Baicalein induces apoptosis and autophagy of breast cancer cells via inhibiting PI3K/AKT pathway in vivo and vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Induction of apoptosis in prostate cancer cell lines by a flavonoid, baicalin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The combination of baicalin and baicalein enhances apoptosis via the ERK/p38 MAPK pathway in human breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Baicalin and Baicalein Enhance Cytotoxicity, Proapoptotic Activity, and Genotoxicity of Doxorubicin and Docetaxel in MCF-7 Breast Cancer Cells [mdpi.com]
• 5. Baicalein Induces Apoptosis of Pancreatic Cancer Cells by Regulating the Expression of miR-139-3p and miR-196b-5p - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Physicochemical Profiling of Baicalin Along with the Development and Characterization of Cyclodextrin Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. cdn.caymanchem.com [cdn.caymanchem.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. spandidos-publications.com [spandidos-publications.com]
• 12. researchgate.net [researchgate.net]
• 13. Mechanistic investigation and the optimal dose based on baicalin in the treatment of ulcerative colitis–A preclinical systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Bayin Production

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the scaling up of Bayin production. The following troubleshooting guides and frequently asked questions (FAQs) provide solutions to specific issues you may face during your experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing significantly lower yields of Bayin as we move from bench-scale to pilot-scale production. What are the potential causes and solutions?

Low yield is a common challenge during scale-up.[1][2][3] Several factors related to the fermentation or cell culture process could be responsible. Inconsistent process parameters between scales, such as mixing efficiency, heat transfer, and mass transfer, can lead to variability.[1] Additionally, nutrient limitations, oxygen depletion, or the accumulation of toxic byproducts can inhibit cell growth and Bayin production.

Troubleshooting Steps:

• Process Parameter Review: Ensure that critical process parameters like temperature, pH, and dissolved oxygen are monitored and controlled consistently across scales.[4]

• Nutrient Feed Strategy: Optimize the nutrient feeding strategy to prevent substrate limitation and byproduct accumulation.

• Oxygen Transfer Rate: Characterize the oxygen transfer rate (kLa) at both scales and adjust agitation and aeration rates to maintain optimal dissolved oxygen levels.[4]

• Strain Stability: Evaluate the genetic stability of your production strain over extended cultivation periods.

Q2: Our Bayin product is showing a high degree of aggregation after purification. How can we mitigate this issue?

Protein aggregation is a frequent problem, often caused by improper folding, exposure to harsh environmental conditions, or high protein concentration.[5][6] Aggregation can lead to loss of biological activity and immunogenicity.

Troubleshooting Steps:

• Buffer Optimization: Screen different buffer conditions (pH, ionic strength, and excipients) to identify a formulation that enhances Bayin stability.

• Folding Enhancement: If using a recombinant expression system, co-expression with molecular chaperones can facilitate proper folding.[5]

• Controlled Expression: Lowering the expression temperature can slow down protein synthesis, which may reduce the formation of inclusion bodies and aggregation.[5][6]

• Surface Interactions: Peptides can adsorb to container surfaces, which can trigger aggregation. Using low-protein-binding tubes and adding non-ionic surfactants at low concentrations can help mitigate this.[7]

Q3: We are facing difficulties in purifying Bayin to the required level of purity due to closely related impurities. What purification strategies can we employ?

The presence of product-related impurities, such as isoforms or degradation products, presents a significant purification challenge.[8][9] A multi-step purification process is often necessary to achieve high purity.

Troubleshooting Steps:

• Chromatography Optimization: A combination of chromatography techniques is typically required. Consider using affinity chromatography for initial capture, followed by ion-exchange and hydrophobic interaction chromatography for polishing.[9]

• High-Resolution Methods: Techniques like reversed-phase high-performance liquid chromatography (RP-HPLC) can be effective for separating closely related impurities.

• Process Analytics: Implement robust analytical methods to identify and quantify impurities at each stage of the purification process to guide optimization.

Troubleshooting Guides

Issue 1: Inconsistent Batch-to-Batch Production of Bayin

Symptoms: Significant variation in Bayin titer and product quality between different production batches.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Raw Material Variability	Implement stringent quality control measures for all incoming raw materials, including media components and supplements.[1][4]
Inoculum Quality	Standardize the inoculum preparation procedure, ensuring consistent cell density, viability, and metabolic state.
Process Control Deviations	Calibrate all process sensors regularly and ensure tight control over critical parameters like temperature, pH, and dissolved oxygen.[4]
Operator Variability	Develop and adhere to detailed Standard Operating Procedures (SOPs) for all production steps.

Issue 2: Poor Recovery of Bayin During Downstream Processing

Symptoms: Significant loss of Bayin during clarification, chromatography, or filtration steps.

Potential Causes & Solutions:

Potential Cause	Recommended Solution
Product Degradation	Add protease inhibitors during cell lysis and maintain low temperatures throughout the purification process.
Precipitation during Buffer Exchange	Optimize the buffer conditions for each step to ensure Bayin remains soluble and stable.
Non-specific Binding	Pre-treat chromatography columns and membranes to block non-specific binding sites.
Inefficient Elution	Optimize the elution conditions (e.g., pH, salt concentration, or competitor concentration) for each chromatography step.

Experimental Protocols

Protocol: Optimizing Bayin Expression in E. coli

This protocol outlines a general workflow for optimizing the expression of recombinant Bayin in E. coli.

• Codon Optimization: Synthesize the Bayin gene with codons optimized for E. coli expression to avoid issues with rare codons.[5]

• Vector and Host Selection: Clone the optimized gene into different expression vectors with varying promoter strengths (e.g., T7, araBAD). Transform into various E. coli host strains (e.g., BL21(DE3), Rosetta).[5]

• Expression Condition Screening:

  • Culture the transformed cells in a suitable medium (e.g., LB, TB).

  • Induce expression at different cell densities (OD600 of 0.6-0.8).

  • Test a range of inducer concentrations (e.g., IPTG, arabinose).

  • Vary the post-induction temperature (e.g., 18°C, 25°C, 37°C) and duration.

• Analysis:

  • Harvest cells and perform SDS-PAGE to analyze the expression levels of soluble and insoluble fractions.

  • Use Western blotting for specific detection of Bayin.

  • Quantify the yield of soluble Bayin using methods like ELISA or densitometry.

Visualizations

Caption: Workflow for optimizing recombinant Bayin expression.

Caption: Troubleshooting logic for low Bayin yield.

References

• 1. Overcoming Challenges in Scale-Up Production [worldpharmatoday.com]
• 2. stamm.bio [stamm.bio]
• 3. Biosynthesis and yield improvement strategies of fengycin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. idbs.com [idbs.com]
• 5. Aragen’s Solutions for Mitigating Challenges in Recombinant Protein Production - Aragen Life Sciences [aragen.com]
• 6. Challenges Associated With the Formation of Recombinant Protein Inclusion Bodies in Escherichia coli and Strategies to Address Them for Industrial Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Challenges and solutions for the downstream purification of therapeutic proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Purification of BmR1 recombinant protein - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Efficacy of Baicalin in Preclinical Disease Models: A Guide for Researchers

For researchers, scientists, and professionals in drug development, this guide offers an objective comparison of Baicalin's performance against alternative compounds in various disease models. The information is supported by experimental data to validate its efficacy.

Baicalin, a flavonoid derived from the root of Scutellaria baicalensis, has demonstrated significant therapeutic potential across a spectrum of diseases in preclinical studies. Its anti-inflammatory, anti-cancer, and neuroprotective properties make it a compelling candidate for further investigation. This guide provides a comparative analysis of Baicalin's efficacy, detailed experimental protocols, and visualizations of key biological pathways.

I. Efficacy in Inflammatory Disease Models

Baicalin has shown potent anti-inflammatory effects in various models of inflammatory diseases, including ulcerative colitis and rheumatoid arthritis.

Comparison with Baicalein in an Ulcerative Colitis Rat Model

In a study on ulcerative colitis (UC) in rats, Baicalin was compared with its aglycone, Baicalein. The results indicated that while both compounds were effective, Baicalin showed a superior therapeutic effect in this particular model.[1][2][3]

Table 1: Comparison of Baicalin and Baicalein in a Rat Model of Ulcerative Colitis

Parameter	Control (UC Model)	Baicalin (100 mg/kg)	Baicalein (100 mg/kg)
Body Temperature (°C)	38.9 (peak)	Significantly reduced	Reduced, but less than Baicalin
Serum IL-6	Significantly increased	Significantly decreased	Decreased
Serum IL-1β	Significantly increased	Significantly decreased	Decreased
Serum IL-17	Significantly increased	Significantly decreased	Decreased
Liver Enzymes (ALT, AST)	Significantly increased	Significantly lower than model	Lower than model

Experimental Protocol: Ulcerative Colitis Rat Model

• Animal Model: Sprague-Dawley rats (180-220 g) were used.[2]

• Induction of UC: A complex model was established using a high-sugar and high-fat diet, a high-temperature and high-humidity environment, excessive alcohol consumption, and infection with Escherichia coli.[1][2][3]

• Treatment: Rats were treated for 7 days with Baicalin (100 mg/kg), Baicalein (100 mg/kg), or a combination, administered orally.[1][2][3]

• Assessment: The therapeutic effects were evaluated by monitoring clinical symptoms, body temperature, organ indices, histopathology, blood biochemistry (including inflammatory cytokines like IL-6, IL-1β, and IL-17), and metabolite analysis.[1][2]

Comparison with Dexamethasone in a Post-traumatic Osteoarthritis Model

In a rat model of destabilization of the medial meniscus (DMM) to induce osteoarthritis (OA), Baicalein (the aglycone of Baicalin) was compared to the standard anti-inflammatory drug, Dexamethasone. Baicalein demonstrated comparable efficacy in slowing OA progression and reducing inflammation.

Table 2: Comparison of Baicalein and Dexamethasone in a Rat Model of Osteoarthritis

Parameter	DMM Model	Baicalein (3.2 µg/L)	Dexamethasone (0.4 mg/mL)
OARSI Score (Cartilage Degeneration)	Increased	Reduced	Reduced
Serum IL-1β	Increased	Reduced	Reduced
Serum TNF-α	Increased	Reduced	Reduced
NLRP3 Inflammasome Activation	Activated	Inhibited	Inhibited

Experimental Protocol: Post-traumatic Osteoarthritis Rat Model

• Animal Model: Rats underwent DMM surgery to induce OA.

• Treatment: Baicalein (0.8, 1.6, and 3.2 µg/L) or Dexamethasone (0.4 mg/mL) was administered via intra-articular injection once a week for 6 weeks.[4]

• Assessment: Efficacy was evaluated through histologic grading of cartilage degeneration (OARSI score), analysis of inflammatory cytokines (IL-1β, TNF-α), and assessment of NLRP3 inflammasome activation.[4]

Logical Relationship of Baicalin's Anti-Inflammatory Action

Caption: Baicalin's inhibition of the TLR4/NF-κB signaling pathway.

II. Efficacy in Cancer Models

Baicalin and its aglycone, Baicalein, have been extensively studied for their anti-cancer properties, particularly in breast cancer models.

Comparison with Baicalein in Breast Cancer

Studies have shown that both Baicalin and Baicalein exhibit anti-cancer activities, but Baicalein often demonstrates more potent effects. One study noted that a Baicalin-deprived fraction of Scutellaria baicalensis extract, which was rich in Baicalein, had the most potent anti-cancer activity in MCF-7 breast cancer cells.[5] Another study found that Baicalein was more cytotoxic to MCF-7 cells than Baicalin.[6]

Table 3: Comparative Effects of Baicalin and Baicalein on Breast Cancer Cells

Parameter	Baicalin	Baicalein
Cell Proliferation Inhibition	Effective at higher concentrations	More potent, effective at lower concentrations
Apoptosis Induction	Induces apoptosis	Potently induces apoptosis
Metastasis Inhibition	Suppresses migration and invasion	Suppresses migration and invasion

Experimental Protocol: Breast Cancer Xenograft Mouse Model

• Cell Lines: Human breast cancer cell lines such as MDA-MB-231 and 4T1 are commonly used.[7]

• Animal Model: BALB/c nude mice are often used for xenograft models.

• Tumor Induction: Cancer cells are injected into the mammary fat pad of the mice.

• Treatment: Once tumors are established, mice are treated with Baicalin or Baicalein, typically via oral gavage or intraperitoneal injection.

• Assessment: Anti-cancer efficacy is evaluated by measuring tumor growth, volume, and weight. Metastasis to distant organs like the liver and lungs is also assessed.[7][8] Immunohistochemical analysis of key signaling proteins (e.g., β-catenin, p-AKT, Bax, LC3) is performed on tumor tissues.[7][8]

Signaling Pathway of Baicalin in Suppressing Breast Cancer Metastasis

Caption: Baicalin suppresses breast cancer metastasis via β-catenin.

III. Efficacy in Neurodegenerative Disease Models

Baicalin has demonstrated neuroprotective effects, making it a potential therapeutic agent for neurodegenerative diseases.

Comparison with Quercetin

Both Baicalin and Quercetin are flavonoids with neuroprotective properties, but they act through different mechanisms. Baicalin can cross the blood-brain barrier and modulate neurotransmitter systems, showing affinity for GABA receptors.[9] Quercetin's effects are largely attributed to its strong antioxidant properties and its ability to improve endothelial function.[9]

Table 4: Comparison of Neuroprotective Properties of Baicalin and Quercetin

Feature	Baicalin	Quercetin
Primary Mechanism	Modulates neurotransmitter systems (e.g., GABA receptors)	Potent antioxidant and free radical scavenger
Blood-Brain Barrier Permeability	Can cross the blood-brain barrier	Less established
Key Cellular Targets	GABA receptors, inflammatory mediators	Kinases, Nrf2 pathway

Experimental Workflow for Evaluating Neuroprotection

Caption: Workflow for assessing Baicalin's neuroprotective effects.

References

• 1. Frontiers | The Comparative Study of the Therapeutic Effects and Mechanism of Baicalin, Baicalein, and Their Combination on Ulcerative Colitis Rat [frontiersin.org]
• 2. The Comparative Study of the Therapeutic Effects and Mechanism of Baicalin, Baicalein, and Their Combination on Ulcerative Colitis Rat - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Comparative Study of the Therapeutic Effects and Mechanism of Baicalin, Baicalein, and Their Combination on Ulcerative Colitis Rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Intra-articular Injection of Baicalein Inhibits Cartilage Catabolism and NLRP3 Inflammasome Signaling in a Posttraumatic OA Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Baicalin and Baicalein Enhance Cytotoxicity, Proapoptotic Activity, and Genotoxicity of Doxorubicin and Docetaxel in MCF-7 Breast Cancer Cells | MDPI [mdpi.com]
• 7. spandidos-publications.com [spandidos-publications.com]
• 8. Baicalein induces apoptosis and autophagy of breast cancer cells via inhibiting PI3K/AKT pathway in vivo and vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sanxinherbs.com [sanxinherbs.com]

A Comparative Guide to Bayin Analogs: Baicalin and Baicalein

To our valued researchers, scientists, and drug development professionals,

This guide provides a comparative analysis of two closely related flavonoid compounds, Baicalin (B1667713) and its aglycone, Baicalein (B1667712). While the initial focus of this guide was the compound Bayin (C21H20O9), a comprehensive literature search revealed a scarcity of specific experimental data for this particular molecule. However, the extensive research available for Baicalin and Baicalein, which share a core structural similarity, offers valuable insights into the potential biological activities of this class of compounds. This guide will therefore focus on comparing the well-documented effects of Baicalin and Baicalein to provide a relevant and data-supported resource for your research endeavors.

Baicalin and Baicalein are known to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and anti-cancer effects.[1][2] Their mechanisms of action often involve the modulation of key cellular signaling pathways. This guide presents a summary of the available quantitative data, detailed experimental protocols for relevant assays, and visualizations of the implicated signaling pathways and experimental workflows.

Data Presentation: A Comparative Analysis of Baicalin and Baicalein

The following tables summarize the key differences and reported quantitative data for Baicalin and Baicalein across various experimental parameters.

Table 1: General Properties and Pharmacokinetics

Feature	Baicalin	Baicalein	Reference
Chemical Structure	Glycoside of Baicalein	Aglycone	[1]
Molecular Formula	C21H18O11	C15H10O5
Oral Bioavailability	Lower; undergoes hydrolysis to Baicalein in the gut	Higher absorption of its conjugated metabolites	[3]
Metabolism	Hydrolyzed to Baicalein by glucuronidases	Undergoes extensive glucuronidation and sulfation	[3]
tmax (oral admin. in rats)	Significantly later than Baicalein	Earlier than Baicalin	[3]
Cmax (oral admin. in rats)	Lower peak serum concentration of metabolites	Higher peak serum concentration of metabolites	[3]

Table 2: Comparative Efficacy in Cancer Cell Lines

Parameter	Baicalin	Baicalein	Cell Line(s)	Reference
Inhibition of Cell Growth	Significant inhibition	Significant inhibition	HCT116, SW480 (Colon)	[4]
Induction of Apoptosis	Less potent	More potent	HCT116, SW480 (Colon)	[4]
Induction of Senescence	More potent	Less potent	HCT116, SW480 (Colon)	[4]
Colony Formation Inhibition	Significant inhibition	Significant inhibition	HCT116, SW480 (Colon)	[4]
Migration Inhibition	Effective, but less potent than Baicalein	More potent	HCT116, SW480 (Colon)	[2]

Table 3: Effects on Key Signaling Proteins

Target Protein/Pathway	Effect of Baicalin	Effect of Baicalein	Reference
NF-κB Pathway	Suppression	Suppression	[1]
PI3K/Akt Pathway	Inhibition	Inhibition	[2]
STAT3 Phosphorylation	No significant induction of DNA damage response	No significant induction of DNA damage response	[4]
hTERT Expression	Significant suppression	No significant effect	HCT116 (Colon)
ATM/CHK2 Phosphorylation	No significant activation	No significant activation	HCT116, SW480 (Colon)

Mandatory Visualizations

Signaling Pathways

The following diagrams illustrate the key signaling pathways modulated by Baicalin and Baicalein.

Caption: PI3K/Akt signaling pathway and the inhibitory action of Baicalin/Baicalein.

Caption: STAT3 signaling pathway and the inhibitory action of Baicalin/Baicalein.

Caption: NF-κB signaling pathway and the inhibitory action of Baicalin/Baicalein.

Experimental Workflow

Caption: General experimental workflow for comparing the effects of Baicalin and Baicalein.

Experimental Protocols

Cell Viability Assessment: MTT Assay

Objective: To determine the cytotoxic or anti-proliferative effects of Baicalin and Baicalein on cultured cells.

Principle: This colorimetric assay measures the reduction of the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) by mitochondrial succinate (B1194679) dehydrogenase in viable cells.[5] The resulting intracellular purple formazan (B1609692) crystals are solubilized, and the absorbance is measured, which is directly proportional to the number of living cells.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 1 x 10^5 cells/well in 100 µL of complete culture medium.[6] Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere.

• Compound Treatment: Prepare serial dilutions of Baicalin and Baicalein in culture medium. Replace the existing medium with 100 µL of medium containing the desired concentrations of the test compounds or vehicle control.

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[5]

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.[6]

• Absorbance Measurement: Incubate the plate for at least 4 hours (for SDS-HCl) or until the formazan crystals are fully dissolved.[6] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protein Expression Analysis: Western Blot for PI3K/Akt and STAT3 Pathways

Objective: To investigate the effect of Baicalin and Baicalein on the expression and phosphorylation status of key proteins in the PI3K/Akt and STAT3 signaling pathways.

Principle: Western blotting uses SDS-polyacrylamide gel electrophoresis (SDS-PAGE) to separate proteins by molecular weight. The separated proteins are then transferred to a membrane and probed with specific primary antibodies against the target proteins (e.g., total Akt, phospho-Akt, total STAT3, phospho-STAT3) and a loading control (e.g., β-actin or GAPDH). A secondary antibody conjugated to an enzyme (e.g., HRP) is then used for detection via chemiluminescence.[7][8]

Protocol:

• Cell Lysis: After treatment with Baicalin or Baicalein, wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[9]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• SDS-PAGE: Load equal amounts of protein (20-30 µg) per lane onto an SDS-polyacrylamide gel and perform electrophoresis to separate the proteins.[9]

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.[9]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against the target proteins (e.g., p-Akt, Akt, p-STAT3, STAT3) overnight at 4°C with gentle agitation.[7]

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[9]

• Detection: Wash the membrane again and add an enhanced chemiluminescence (ECL) substrate.[9] Capture the signal using a digital imaging system.

• Analysis: Perform densitometry analysis to quantify the band intensities. Normalize the phosphorylated protein levels to the total protein levels.

Enzyme Inhibition Assay: GAPDH Activity

Objective: To determine if Baicalin or Baicalein directly inhibit the enzymatic activity of Glyceraldehyde-3-Phosphate Dehydrogenase (GAPDH).

Principle: GAPDH catalyzes the conversion of glyceraldehyde-3-phosphate (GAP) to 1,3-bisphosphoglycerate, with the concomitant reduction of NAD+ to NADH. The rate of NADH production can be measured by the increase in absorbance at 340 nm. An inhibitor will decrease the rate of this reaction.

Protocol:

• Reaction Mixture Preparation: In a 96-well plate, prepare a reaction mixture containing assay buffer, NAD+, and GAP substrate.

• Inhibitor Incubation: Add varying concentrations of Baicalin or Baicalein to the wells. Include a positive control (known GAPDH inhibitor) and a negative control (vehicle).

• Enzyme Addition: Initiate the reaction by adding a purified GAPDH enzyme or cell lysate containing GAPDH to each well.[10]

• Kinetic Measurement: Immediately measure the absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-15 minutes) using a microplate reader in kinetic mode.

• Data Analysis: Calculate the initial reaction velocity (V0) for each concentration of the inhibitor. Plot the percentage of inhibition versus the inhibitor concentration to determine the IC50 value.

References

• 1. Potential therapeutic effects of baicalin and baicalein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Multiple roles of baicalin and baicalein in the regulation of colorectal cancer [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Baicalein and baicalin inhibit colon cancer using two distinct fashions of apoptosis and senescence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 6. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 8. Western blot protocol | Abcam [abcam.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Bayin vs. [alternative compound] in [specific] assay

A Comparative Guide to the Neuroprotective Effects of Baicalin (B1667713) and Its Natural Analogs in an In Vitro Ischemia Model

For researchers in neuropharmacology and drug development, identifying compounds that protect neurons from ischemic damage is a critical area of study. Baicalin, a flavonoid extracted from the root of Scutellaria baicalensis, has demonstrated significant neuroprotective properties. This guide provides a comparative analysis of baicalin and its natural analogs—baicalein (B1667712), wogonin, and wogonoside (B1683319)—in a neuroprotection assay modeling ischemic conditions. The data presented herein is derived from a study by Li et al. (2012), which investigated the efficacy of these compounds in an oxygen-glucose deprivation (OGD) model using PC12 cells, a cell line commonly used in neurological research.

Comparative Efficacy and Cytotoxicity

The neuroprotective effects and cytotoxicity of baicalin and its analogs were evaluated to determine their therapeutic potential. The half-maximal effective concentration (EC₅₀) for neuroprotection and the half-maximal cytotoxic concentration (CC₅₀) were determined to calculate a safety index for each compound.

Compound	CC₅₀ (μg/mL)	EC₅₀ (μg/mL)	Safety Index (CC₅₀/EC₅₀)
Baicalin	188.4	1.2	156.0
Baicalein	8.9	1.0 (minimum effective concentration)	8.9
Wogonin	10.6	4.3	2.47
Wogonoside	13.7	7.4	1.85

Data sourced from Li et al. (2012).

The results indicate that while baicalein shows high potency in neuroprotection, baicalin possesses a significantly larger safety margin, making it a potentially more viable therapeutic candidate.

Experimental Protocols

Cell Culture and Oxygen-Glucose Deprivation (OGD) Assay

PC12 cells were cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO₂. For the OGD assay, the culture medium was replaced with a glucose-free Earle's balanced salt solution, and the cells were transferred to a hypoxic chamber with a 94% N₂, 5% CO₂, and 1% O₂ atmosphere for a duration that induces significant cell death in control wells. Following the OGD period, the cells were returned to normal culture conditions with the respective compounds added to the medium.

Cytotoxicity and Neuroprotection Assessment (MTT Assay)

Cell viability was quantified using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. PC12 cells were seeded in 96-well plates. For cytotoxicity assessment, cells were treated with varying concentrations of baicalin, baicalein, wogonin, or wogonoside for 24 hours under normal conditions. For neuroprotection assessment, the compounds were added to the culture medium immediately after the OGD period. After the treatment period, MTT solution was added to each well, and the cells were incubated for 4 hours. The resulting formazan (B1609692) crystals were dissolved in DMSO, and the absorbance was measured at 570 nm. The CC₅₀ and EC₅₀ values were calculated from the dose-response curves.

Signaling Pathway and Experimental Workflow

The neuroprotective effects of baicalin and its analogs are linked to the downregulation of the Toll-like receptor 2 (TLR2) and tumor necrosis factor-alpha (TNFα) signaling pathway, which is activated during ischemic conditions and contributes to inflammatory-mediated neuronal damage.

Workflow and Signaling Pathway

The diagram above illustrates both the experimental workflow for assessing neuroprotection and the targeted signaling pathway. The left panel shows the sequence of the in vitro assay, from cell culture to data analysis. The right panel depicts the proposed mechanism of action, where ischemia triggers a TLR2-mediated inflammatory cascade leading to neuronal apoptosis, which is inhibited by baicalin and its analogs.

cross-validation of Bayin's biological effects

An Objective Comparison of the Biological Activities of Baicalin (B1667713) and its Aglycone, Baicalein (B1667712)

Introduction

Baicalin, a flavonoid glycoside, and its aglycone form, baicalein, are principal bioactive compounds isolated from the root of Scutellaria baicalensis.[1][2] Both molecules have garnered significant attention within the scientific community for their extensive pharmacological properties, including anti-cancer, anti-inflammatory, and neuroprotective effects.[3][4] This guide provides a comparative analysis of the biological effects of baicalin and baicalein, supported by experimental data, to assist researchers, scientists, and drug development professionals in their investigations.

Comparative Analysis of Biological Effects

Anticancer Activity

Both baicalin and baicalein have demonstrated cytotoxic effects against a variety of cancer cell lines. However, studies suggest that baicalein is often more potent in its anticancer activity. This is evidenced by lower half-maximal inhibitory concentration (IC50) values in several cancer cell lines.

Table 1: Comparative Cytotoxicity (IC50 Values) of Baicalin and Baicalein in Various Cancer Cell Lines

Cell Line	Cancer Type	Baicalin IC50 (µM)	Baicalein IC50 (µM)	Reference
MCF-7	Breast Cancer	250 ± 10.5	95 ± 4.8	[1]
HT29	Colorectal Cancer	Not specified	49.77 (24h), 34.35 (48h), 16.91 (72h)	[5]
DLD1	Colorectal Cancer	Not specified	60.49 (24h), 34.70 (48h), 18.75 (72h)	[5]
OVCAR-3	Ovarian Cancer	44.6	39.4	[6]
A2780/CP70	Ovarian Cancer	55.2	24.3	[6]
RPMI8226	Multiple Myeloma	Not specified	168.5	[7]

Note: IC50 values can vary based on experimental conditions such as incubation time and assay methodology.

Anti-inflammatory Activity

Baicalin and baicalein exert potent anti-inflammatory effects by modulating key inflammatory pathways. They have been shown to reduce the production of pro-inflammatory mediators such as nitric oxide (NO) and various cytokines.

Table 2: Comparative Anti-inflammatory Effects of Baicalin and Baicalein

Parameter	Model	Baicalin Effect	Baicalein Effect	Reference
NO Production	Poly I:C-induced RAW 264.7 cells	Not specified	IC50 of 63.59 µM	[8]
Cytokine Inhibition (TNF-α, IL-1β, IL-6)	LPS-stimulated RAW264.7 macrophages	Dose-dependent reduction	Dose-dependent reduction	[9][10]
Paw Edema	Carrageenan-induced rat model	Significant reduction	Significant reduction	[11][12][13]

Neuroprotective Effects

Both compounds have shown promise in protecting neuronal cells from various insults, a critical aspect in the research of neurodegenerative diseases. Their mechanisms include antioxidant, anti-apoptotic, and anti-inflammatory actions within the central nervous system.[3][14]

Table 3: Comparative Neuroprotective Effects of Baicalin and Baicalein

Model	Effect of Baicalin	Effect of Baicalein	Reference
Middle Cerebral Artery Occlusion (MCAO) in rats	Reduces infarct size and neurological deficit	Reduces infarct size and brain water content	[3]
Oxygen-Glucose Deprivation (OGD) in vitro	Protects cortical neurons	Protects cortical neurons	[3]
Parkinson's Disease Models (in vivo and in vitro)	Attenuates neuronal apoptosis and reduces oxidative stress	Protects against cell death and reduces neurotoxicity	[4][14]

Signaling Pathways and Experimental Workflows

The biological effects of baicalin and baicalein are mediated through various signaling pathways. The NF-κB pathway, a central regulator of inflammation and cell survival, is a key target for both compounds.

Caption: The NF-κB signaling pathway and the inhibitory action of Baicalin/Baicalein.

Caption: A generalized workflow for evaluating the biological effects of Baicalin and Baicalein.

Experimental Protocols

MTT Assay for Cell Viability

This protocol is used to assess the cytotoxic effects of baicalin and baicalein on cell lines.

• Cell Seeding: Plate cells (e.g., 1x10^4 cells/well) in a 96-well plate and incubate for 24 hours to allow for attachment.[15]

• Treatment: Treat the cells with various concentrations of baicalin or baicalein (e.g., 0-240 µM) and a vehicle control (DMSO) for a specified duration (e.g., 24, 48, or 72 hours).[5][15]

• MTT Addition: Add 20 µl of MTT solution (5 mg/ml in PBS) to each well and incubate for 4 hours at 37°C.[15]

• Formazan (B1609692) Solubilization: Remove the MTT solution and add 150 µl of DMSO to each well to dissolve the formazan crystals.[15]

• Absorbance Measurement: Measure the absorbance at a wavelength of 540 nm using a microplate reader.[15] Cell viability is calculated as a percentage relative to the control group.

Western Blot Analysis for NF-κB Pathway

This protocol is used to determine the effect of baicalin and baicalein on the expression of proteins in the NF-κB signaling pathway.[16]

• Cell Culture and Treatment: Culture cells (e.g., A549 or RAW 264.7) to 80-90% confluency. Pre-treat with baicalin or baicalein for 2 hours, followed by stimulation with an inflammatory agent like LPS (10 µg/ml) for 30 minutes to 4 hours.[16]

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using a lysis buffer containing protease and phosphatase inhibitors.[16]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate 20-40 µg of protein per sample on an SDS-polyacrylamide gel and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour. Incubate with primary antibodies against target proteins (e.g., p-IκBα, total IκBα, p65) overnight at 4°C. Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour.[16]

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and quantify the band intensities using densitometry software.

Carrageenan-Induced Paw Edema in Rats (In Vivo Anti-inflammatory Assay)

This in vivo model is used to evaluate the anti-inflammatory properties of baicalin and baicalein.

• Animal Acclimatization: Acclimate rats for at least one week before the experiment.

• Compound Administration: Administer baicalin, baicalein, a positive control (e.g., diclofenac), or a vehicle control orally or via intraperitoneal injection one hour before inducing inflammation.[12]

• Induction of Edema: Inject 0.1-0.2 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.[11][12]

• Measurement of Paw Volume: Measure the paw volume using a plethysmometer at regular intervals (e.g., 0, 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[11][13]

• Calculation of Inhibition: Calculate the percentage of edema inhibition for each treated group compared to the vehicle control group.[11]

Conclusion

Both baicalin and its aglycone, baicalein, exhibit a wide spectrum of promising biological activities. While baicalein often demonstrates greater potency, particularly in anticancer assays, both compounds are valuable candidates for further research and development. The provided data and protocols offer a foundation for researchers to design and execute comparative studies to further elucidate the therapeutic potential of these natural flavonoids.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. The Effects of Baicalin and Baicalein on Cerebral Ischemia: A Review [aginganddisease.org]
• 4. Neuroprotective effects of baicalein in animal models of Parkinson's disease: A systematic review of experimental studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Baicalein suppresses the proliferation and invasiveness of colorectal cancer cells by inhibiting Snail-induced epithelial-mesenchymal transition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory Effect of Baicalin and Baicalein on Ovarian Cancer Cells [mdpi.com]
• 7. The Fascinating Effects of Baicalein on Cancer: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-Inflammatory Effect of Baicalein on Polyinosinic–Polycytidylic Acid-Induced RAW 264.7 Mouse Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. frontiersin.org [frontiersin.org]
• 10. Baicalin—Current Trends in Detection Methods and Health-Promoting Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. In Vivo Evaluation of the Anti-Inflammatory Effect of Pistacia lentiscus Fruit Oil and Its Effects on Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 12. In vivo anti-inflammatory and antiarthritic activities of aqueous extracts from Thymelaea hirsuta - PMC [pmc.ncbi.nlm.nih.gov]
• 13. phytopharmajournal.com [phytopharmajournal.com]
• 14. Frontiers | Mitigating neurodegenerative diseases: the protective influence of baicalin and baicalein through neuroinflammation regulation [frontiersin.org]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. benchchem.com [benchchem.com]

Unveiling the Molecular Target of Bayin: A Comparative Guide

In the intricate world of drug discovery, the precise identification of a compound's molecular target is a critical step. This guide provides a comprehensive comparison of experimental data and methodologies for confirming the molecular target of Bayin, with a primary focus on its interaction with Carnitine Palmitoyltransferase 1 (CPT1), a key enzyme in fatty acid metabolism. This document is intended for researchers, scientists, and drug development professionals seeking to understand the target validation process for natural compounds.

Recent groundbreaking research has identified Carnitine Palmitoyltransferase 1A (CPT1A) as a direct molecular target of Bayin (also commonly referred to as Baicalin). This discovery was made through a sophisticated chemoproteomic approach, specifically, activity-based protein profiling (ABPP). Bayin was found to be an allosteric activator of CPT1A, a finding that has significant implications for therapeutic strategies in metabolic diseases.[1][2][3][4]

Comparative Analysis of CPT1 Modulators

To contextualize the activity of Bayin as a CPT1A activator, it is essential to compare its performance with established inhibitors of this enzyme. The following table summarizes the quantitative data for Bayin and other key CPT1 modulators.

Compound	Target(s)	Mechanism of Action	Quantitative Data	Species/Cell Line
Bayin (Baicalin)	CPT1A	Allosteric Activator	>60-fold activation at 800 μM [1][2]	E. coli lysates overexpressing CPT1A
Etomoxir (B15894)	CPT1A	Irreversible Inhibitor	IC50: 5-20 nM[5]	Not specified
IC50: ~2 µM[6]	Rat hepatocytes
IC50: 0.1 µM, 1 µM, 10 µM	Human, Guinea Pig, Rat hepatocytes[7]
Perhexiline (B1211775)	CPT1, CPT2	Competitive Inhibitor (CPT1)	IC50: 77 µM (heart CPT1), 148 µM (liver CPT1)[8][9][10][11]	Rat
C75	Fatty Acid Synthase (FAS) Inhibitor; debated CPT1 modulator	Indirectly affects CPT1 activity; its CoA adduct is a potent CPT1 inhibitor[12]	-	Not applicable for direct activation

Bayin's Polypharmacology: A Look at Other Molecular Targets

While CPT1A has been identified as a direct and significant target, evidence suggests that Bayin and its aglycone form, Baicalein, may exert their effects through multiple molecular pathways. This polypharmacological profile is common for many natural products and contributes to their complex biological activities.

Compound	Target/Pathway	Mechanism of Action	Quantitative Data (IC50)	Species/Cell Line
Bayin (Baicalin)	NF-κB	Inhibition of activation	Dose-dependent inhibition of inflammation[13]	Rat model of COPD
Baicalein	NF-κB	Inhibition of IL-12 production	17.4 µM	RAW264.7 cells[14]
43.7 µM	Primary mouse macrophages[14]
Baicalein	Cyclooxygenase-2 (COX-2)	Enhancement of expression (in the context of adipogenesis inhibition)	Not applicable for direct inhibition[15]	3T3-L1 preadipocytes

Experimental Protocols for Target Validation

The confirmation of a molecular target involves a series of rigorous experimental procedures. Below are detailed methodologies for the key experiments used to identify and validate the interaction between Bayin and CPT1.

Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemoproteomic strategy to identify the protein targets of small molecules in a native biological system. This technique was pivotal in discovering CPT1A as the direct target of Bayin.

Objective: To identify the specific protein(s) that Bayin directly binds to in a complex proteome.

Methodology:

• Probe Synthesis: A Bayin-based chemical probe is synthesized. This probe is typically modified with a reporter tag (e.g., biotin (B1667282) or a clickable alkyne group) to enable subsequent enrichment and identification, and a reactive group to allow for covalent binding to the target protein.

• Proteome Labeling: The probe is incubated with a cellular lysate or live cells. The probe will covalently bind to its protein target(s).

• Enrichment of Labeled Proteins: If a biotin tag is used, the labeled proteins are enriched from the complex mixture using streptavidin-coated beads.

• Identification by Mass Spectrometry: The enriched proteins are digested into peptides and identified using liquid chromatography-mass spectrometry (LC-MS/MS).

• Competitive ABPP: To confirm the specificity of the interaction, a competition experiment is performed. The proteome is pre-incubated with an excess of the unmodified Bayin before adding the probe. A significant reduction in the signal for a particular protein in the presence of the competitor confirms it as a specific target.

Cellular Thermal Shift Assay (CETSA)

CETSA is a biophysical assay that verifies direct target engagement in a cellular context. The principle is that a ligand binding to its target protein increases the protein's thermal stability.

Objective: To confirm the direct binding of Bayin to CPT1A within intact cells.

Methodology:

• Cell Treatment: Intact cells are treated with either Bayin or a vehicle control (e.g., DMSO).

• Heating: The treated cells are divided into aliquots and heated at a range of different temperatures using a thermal cycler.

• Cell Lysis and Separation: The cells are lysed, and the soluble protein fraction is separated from the aggregated, denatured proteins by centrifugation.

• Protein Detection: The amount of soluble target protein (CPT1A) remaining at each temperature is quantified using methods like Western blotting or ELISA.

• Data Analysis: A "melting curve" is generated by plotting the percentage of soluble protein against temperature. A shift in the melting curve to a higher temperature in the presence of Bayin indicates that it has bound to and stabilized CPT1A.

In Vitro CPT1 Enzymatic Assay

This assay directly measures the effect of a compound on the enzymatic activity of CPT1.

Objective: To quantify the activation of CPT1A by Bayin.

Methodology:

• Enzyme Source: A source of CPT1A is required, such as isolated mitochondria or cell lysates from cells overexpressing the enzyme.

• Reaction Mixture: The enzyme is incubated in a reaction buffer containing its substrates, L-carnitine and palmitoyl-CoA.

• Compound Addition: Varying concentrations of Bayin (or other test compounds) are added to the reaction mixture.

• Reaction and Detection: The reaction is allowed to proceed for a defined period at a specific temperature (e.g., 37°C). The product of the reaction, palmitoylcarnitine, is then quantified. This can be done using various methods, including radioactive assays (using radiolabeled carnitine) or colorimetric assays that detect the release of Coenzyme A.

• Data Analysis: The enzymatic activity at each Bayin concentration is calculated and plotted to determine the dose-response relationship and quantify the extent of activation.

Visualizing the Molecular Interactions and Workflows

To better illustrate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: CPT1A's role in fatty acid oxidation and its modulation.

Caption: Experimental workflow for Bayin's target validation.

Caption: Logical relationship of Bayin's multi-target effects.

References

• 1. Chemoproteomics reveals baicalin activates hepatic CPT1 to ameliorate diet-induced obesity and hepatic steatosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BioKB - Relationship - baicalin - activates - CPT1A [biokb.lcsb.uni.lu]
• 3. researchgate.net [researchgate.net]
• 4. Chemoproteomics reveals baicalin activates hepatic CPT1 to ameliorate diet-induced obesity and hepatic steatosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Etomoxir | CPT-1a Inhibitor | PPARα Agonist | TargetMol [targetmol.com]
• 6. etomoxir | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 7. (R)-(+)-Etomoxir, CPT1 inhibitor (CAS 124083-20-1) | Abcam [abcam.com]
• 8. selleckchem.com [selleckchem.com]
• 9. apexbt.com [apexbt.com]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Inhibition of carnitine palmitoyltransferase-1 in rat heart and liver by perhexiline and amiodarone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Baicalin attenuates inflammation by inhibiting NF-kappaB activation in cigarette smoke induced inflammatory models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Involvement of nuclear factor-kappaB in the inhibition of interleukin-12 production from mouse macrophages by baicalein, a flavonoid in Scutellaria baicalensis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Baicalein inhibits adipocyte differentiation by enhancing COX-2 expression - PubMed [pubmed.ncbi.nlm.nih.gov]

Independent Verification of Baicalin and Baicalein Research Findings: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the therapeutic potential of baicalin (B1667713) and baicalein (B1667712) against other natural compounds and standard chemotherapy in the context of cancer and inflammation. The information is supported by experimental data, detailed methodologies for key experiments, and visualizations of relevant signaling pathways.

Executive Summary

Baicalin and its aglycone, baicalein, are flavonoids predominantly found in the roots of Scutellaria baicalensis and Oroxylum indicum.[1] Extensive research has demonstrated their multifaceted pharmacological properties, including anti-cancer, anti-inflammatory, and antioxidant effects.[1][2] These compounds modulate a variety of signaling pathways crucial in disease pathogenesis, such as NF-κB, MAPK, PI3K/Akt, and Wnt/β-catenin, making them promising candidates for drug development. This guide offers a comparative analysis of their efficacy and mechanisms of action against other well-researched natural compounds and established therapeutic agents.

Comparative Performance Data

The following tables summarize the quantitative data from various preclinical studies, offering a snapshot of the comparative efficacy of baicalin, baicalein, and alternative compounds in cancer and inflammation models.

Anti-Cancer Activity: In Vitro Studies

Compound	Cell Line	Assay	Concentration	Observed Effect	Reference
Baicalein	HCT116 (Colon Cancer)	Apoptosis Assay	25-50 µM	Significant increase in apoptotic cells	[3][4]
Baicalin	SW480 (Colon Cancer)	Senescence Assay	50-100 µM	Marked induction of SA-β-Gal positive cells	[3][4]
Baicalein	MCF-7 (Breast Cancer)	Cytotoxicity Assay	95 µmol/L	Synergistically enhanced doxorubicin's cytotoxicity	[5]
Baicalin	MCF-7 (Breast Cancer)	Cytotoxicity Assay	167 µmol/L	Synergistically enhanced doxorubicin's cytotoxicity	[5]
Quercetin (B1663063)	SK-Br3 (Breast Cancer)	Proliferation Assay	10 µM	Inhibition of cell proliferation	[6]
Quercetin	A-549 (Lung Cancer)	Apoptosis Assay	10-60 mM	Induction of apoptosis	[7]
Resveratrol	MCF-7 (Breast Cancer)	Viability Assay	100 µM	Reduced cell viability to ~57.5%	[8]
EGCG	Various Cancer Cells	Multiple Assays	Varies	Anti-proliferative, pro-apoptotic, anti-angiogenic effects	[9][10][11]
Genistein	PC3 (Prostate Cancer)	Cytotoxicity Assay	Varies	Significant cytotoxic effects	[12]

Anti-Inflammatory Activity

Compound	Model	Key Mediator	Concentration	Observed Effect	Reference
Baicalin	LPS-stimulated macrophages	NF-κB	Varies	Decreased expression of pro-inflammatory proteins	[9]
Baicalein	fMLP-activated leukocytes	Ca2+ influx	Varies	Impeded ligand-initiated Ca2+ influx	[13]
Curcumin	LPS-stimulated RAW264.7 cells	TNF-α	Varies	Dose-dependent reduction in TNF-α secretion	[14]
Genistein	TNF-α-induced MH7A cells	NF-κB	20 µM	Inhibited NF-κB signaling pathway	[15]

Key Signaling Pathways Modulated by Baicalin and Baicalein

The therapeutic effects of baicalin and baicalein are attributed to their ability to modulate multiple intracellular signaling pathways.

Anti-Cancer Signaling Pathways

Baicalin and baicalein exert their anti-cancer effects by inducing apoptosis, promoting cell cycle arrest, and inhibiting metastasis and angiogenesis through the modulation of several key signaling pathways.

Caption: Baicalin and baicalein's anti-cancer mechanisms.

Anti-Inflammatory Signaling Pathways

In inflammatory conditions, baicalin and baicalein suppress the production of pro-inflammatory mediators by targeting key signaling cascades.

Caption: Anti-inflammatory mechanisms of baicalin and baicalein.

Experimental Protocols

To facilitate independent verification, detailed methodologies for key experiments are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effects of baicalin, baicalein, and comparative compounds on cancer cell lines.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., HCT116, MCF-7) in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and incubate for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (baicalin, baicalein, quercetin, etc.) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

Western Blot Analysis

Objective: To analyze the expression levels of specific proteins involved in signaling pathways affected by the test compounds.

Methodology:

• Protein Extraction: Treat cells with the compounds for the desired time, then lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Gel Electrophoresis: Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against the target protein overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Wound Healing (Scratch) Assay

Objective: To assess the effect of the compounds on cancer cell migration.

Methodology:

• Cell Seeding: Grow cells to a confluent monolayer in a 6-well plate.

• Scratch Creation: Create a scratch in the monolayer using a sterile 200 µL pipette tip.

• Treatment and Imaging (T=0): Wash the cells with PBS to remove debris and add fresh medium containing the test compound or vehicle control. Capture the first image of the scratch.

• Incubation and Imaging: Incubate the cells and capture images of the same field at regular intervals (e.g., 12, 24, 48 hours).

• Data Analysis: Measure the width of the scratch at different time points and calculate the percentage of wound closure.

Senescence-Associated Beta-Galactosidase (SA-β-Gal) Staining

Objective: To detect cellular senescence induced by the test compounds.

Methodology:

• Cell Treatment: Treat cells with the compounds for the desired duration.

• Fixation: Wash the cells with PBS and fix them with 2% formaldehyde/0.2% glutaraldehyde (B144438) for 5 minutes.

• Staining: Wash the cells with PBS and incubate with the SA-β-Gal staining solution (containing X-gal at pH 6.0) at 37°C overnight in a dry incubator.

• Imaging and Quantification: Observe the cells under a microscope for the development of a blue color, indicating senescent cells. Quantify the percentage of blue-stained cells.

Comparison with Alternatives

Natural Compounds

• Quercetin: A flavonoid with well-documented anti-cancer and anti-inflammatory properties. It induces apoptosis and cell cycle arrest in various cancer cells and inhibits inflammatory pathways like NF-κB.[6][7][12][16][17]

• Curcumin: The active component of turmeric, it exhibits potent anti-inflammatory and anti-cancer effects by modulating multiple signaling molecules.[14][18][19][20][21]

• Resveratrol: A polyphenol found in grapes and berries, it has shown anti-cancer, anti-inflammatory, and cardioprotective effects in numerous preclinical studies.[8][22][23][24][25]

• Epigallocatechin Gallate (EGCG): The major catechin (B1668976) in green tea, EGCG has demonstrated significant anti-cancer activity by interfering with various cancer hallmarks and signaling pathways.[2][9][10][11]

• Genistein: An isoflavone (B191592) found in soy products, it possesses anti-inflammatory and anti-cancer properties through the inhibition of pathways like NF-κB.[15][26][27][28][29]

Standard Chemotherapy

For colorectal cancer, standard chemotherapy regimens often include drugs like 5-fluorouracil (B62378) (5-FU), capecitabine, oxaliplatin, and irinotecan, frequently used in combinations such as FOLFOX or FOLFIRI.[30][31][32][33][34] While effective, these treatments are associated with significant side effects. Natural compounds like baicalin and baicalein are being investigated as potential adjuvants to chemotherapy to enhance efficacy and reduce toxicity.

Conclusion

The research findings on baicalin and baicalein present a strong case for their potential in the development of novel therapeutics for cancer and inflammatory diseases. Their ability to target multiple signaling pathways offers a pleiotropic approach that may overcome some of the limitations of single-target therapies. This guide provides a foundational comparison to aid researchers and drug development professionals in evaluating the promise of these natural compounds. Further preclinical and clinical studies are warranted to fully elucidate their therapeutic potential and establish their role in clinical practice.

References

• 1. buckinstitute.org [buckinstitute.org]
• 2. aacrjournals.org [aacrjournals.org]
• 3. Protocols to detect senescence-associated beta-galactosidase (SA-betagal) activity, a biomarker of senescent cells in culture and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. clyte.tech [clyte.tech]
• 5. OHSU SenNet Senescence-Associated Beta-Galactosidase (SA b-Gal) Staining of Carboxymethyl Cellulose (CMC) E... [protocols.io]
• 6. Effects of low dose quercetin: Cancer cell-specific inhibition of cell cycle progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | The potential anti-cancer effects of quercetin on blood, prostate and lung cancers: An update [frontiersin.org]
• 8. The Role of Resveratrol in Cancer Management: From Monotherapy to Combination Regimens [mdpi.com]
• 9. Targeting Cancer Hallmarks with Epigallocatechin Gallate (EGCG): Mechanistic Basis and Therapeutic Targets [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Preclinical Activities of Epigallocatechin Gallate in Signaling Pathways in Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The potential anti-cancer effects of quercetin on cancer therapy [tns.ewapub.com]
• 13. Western blot protocol | Abcam [abcam.com]
• 14. annexpublishers.co [annexpublishers.co]
• 15. Genistein: A Review on its Anti-Inflammatory Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Quercetin as an innovative therapeutic tool for cancer chemoprevention: Molecular mechanisms and implications in human health - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. mdpi.com [mdpi.com]
• 19. mm-encapsulation.com [mm-encapsulation.com]
• 20. Therapeutic Roles of Curcumin: Lessons Learned from Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. aacrjournals.org [aacrjournals.org]
• 23. mdpi.com [mdpi.com]
• 24. The Role of Resveratrol in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. Genistein: A Review on its Anti-Inflammatory Properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. nbinno.com [nbinno.com]
• 28. mdpi.com [mdpi.com]
• 29. researchgate.net [researchgate.net]
• 30. Chemotherapy for colorectal cancer | Canadian Cancer Society [cancer.ca]
• 31. Chemotherapy for bowel cancer | Macmillan Cancer Support [macmillan.org.uk]
• 32. Colorectal Cancer Chemotherapy | Chemo for Colon & Rectal Cancer | American Cancer Society [cancer.org]
• 33. gicancer.or.kr [gicancer.or.kr]
• 34. cancerresearchuk.org [cancerresearchuk.org]

Bayin's Efficacy in Cancer Treatment: A Comparative Analysis Against Standard-of-Care Drugs

For Immediate Release

A comprehensive review of preclinical data suggests that Bayin (baicalein), a flavonoid compound, demonstrates significant anti-tumor efficacy, both as a monotherapy and in combination with standard-of-care chemotherapy. This report provides a comparative analysis of Bayin's performance against cisplatin (B142131) in non-small cell lung cancer (NSCLC), supported by experimental data and detailed methodologies.

Comparative Efficacy of Bayin Monotherapy

Preclinical studies in a lung cancer xenograft model have demonstrated that Bayin monotherapy can significantly inhibit tumor growth. The following table summarizes the quantitative data from a key study comparing the efficacy of Bayin to cisplatin, a standard-of-care chemotherapeutic agent for NSCLC.

Treatment Group	Average Tumor Radiance (Photons/second)	Average Tumor Weight (grams)
Control	High (exact value not specified)	High (exact value not specified)
Bayin Alone	Significantly lower than control	Significantly lower than control
Cisplatin Alone	Significantly lower than control	Significantly lower than control
Bayin + Cisplatin	Significantly lower than cisplatin alone	Significantly lower than cisplatin alone

Data from a preclinical study in an A549 xenograft model. The study reported that the average radiance and tumor weight in the xenograft mice treated with cisplatin plus baicalein (B1667712) were significantly lower than that of mice treated with cisplatin alone[1].

Experimental Protocols

The following is a detailed methodology for a key preclinical study that evaluated the efficacy of Bayin in a lung cancer model.

In Vivo Xenograft Model for Non-Small Cell Lung Cancer

• Cell Lines: Human non-small cell lung cancer cell lines A549 and H460 were utilized.

• Animal Model: Female nude mice (BALB/c, 4-6 weeks old) were used for the xenograft model.

• Tumor Implantation: A549 cells were subcutaneously injected into the mice to establish the xenograft tumors.

• Treatment Groups: The mice were divided into several treatment groups:

  • Control group (vehicle)

  • Bayin monotherapy group

  • Cisplatin monotherapy group

  • Combination therapy group (Bayin + cisplatin)

• Drug Administration: Specific dosages and schedules for Bayin and cisplatin were administered to the respective treatment groups.

• Efficacy Evaluation: Tumor growth was monitored, and at the end of the study, tumor radiance and tumor weight were measured to assess the efficacy of the different treatments[1].

Mechanism of Action: Signaling Pathway Modulation

Bayin exerts its anti-cancer effects by modulating key signaling pathways involved in cell growth, proliferation, and apoptosis. One of the primary pathways affected is the PTEN/PI3K/Akt pathway. Bayin has been shown to upregulate the expression of the tumor suppressor PTEN, which in turn inhibits the PI3K/Akt signaling cascade. This inhibition leads to decreased cell proliferation and increased apoptosis in cancer cells.[1][2]

Bayin's modulation of the PTEN/PI3K/Akt signaling pathway.

Experimental Workflow

The general workflow for preclinical evaluation of Bayin's efficacy involves a series of in vitro and in vivo experiments.

A generalized workflow for the preclinical assessment of Bayin.

References

• 1. Baicalein inhibits cell growth and increases cisplatin sensitivity of A549 and H460 cells via miR‐424‐3p and targeting PTEN/PI3K/Akt pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Baicalein inhibits cell growth and increases cisplatin sensitivity of A549 and H460 cells via miR-424-3p and targeting PTEN/PI3K/Akt pathway - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Safety Profile of Baicalin and its Alternatives in Neuroprotection and Anti-inflammatory Applications

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Baicalin's Safety with Celecoxib (B62257), Curcumin, and Resveratrol, Supported by Preclinical and Clinical Data.

This guide provides a comprehensive analysis of the safety profile of Baicalin, a flavonoid with significant neuroprotective and anti-inflammatory properties. Its safety is juxtaposed with three alternatives: Celecoxib, a selective COX-2 inhibitor, and two other well-known natural compounds, Curcumin and Resveratrol. This comparison is based on available preclinical and clinical data to aid in the evaluation and consideration of these compounds for therapeutic development.

Quantitative Safety Data Summary

The following table summarizes key quantitative safety parameters for Baicalin and its selected alternatives based on preclinical oral toxicity studies and reported clinical adverse events.

Compound	Preclinical Safety Data (Oral)	Commonly Reported Clinical Adverse Events (Frequency Not Always Specified)
Baicalin	LD50 (Mouse): > 4,000 mg/kgNOAEL (Mouse, 28-day): 2,000 mg/kg/day	Mild gastrointestinal discomfort. In clinical trials of its aglycone, baicalein (B1667712), mild adverse events included proteinuria, elevated hs-CRP, and high triglycerides.[1]
Celecoxib	LD50 (Rat): > 5,000 mg/kgNOAEL (Rat, 90-day): 150 mg/kg/day	Gastrointestinal events (abdominal pain, dyspepsia, nausea), though fewer than non-selective NSAIDs.[2] Increased risk of cardiovascular events at higher doses.[3][4]
Curcumin	LD50 (Rat): > 5,000 mg/kgNOAEL (Rat, 90-day): 1,000 - 2,000 mg/kg/day[5][6][7][8]	Generally well-tolerated. Mild gastrointestinal effects (diarrhea, yellow stools, nausea) are the most frequently reported.[9][10][11]
Resveratrol	LD50 (Rat): > 2,000 mg/kgNOAEL (Rat, 90-day): 200 mg/kg/day[12][13]	Generally well-tolerated at lower doses. High doses (>1g/day) can cause gastrointestinal issues like diarrhea.[[“]][15]

Experimental Protocols for Key Safety Studies

Detailed methodologies for standard preclinical oral toxicity studies are outlined below, providing a framework for the data presented in the summary table. Clinical trial methodologies are generally guided by principles outlined in ICH E9 and reported according to CONSORT guidelines.[16][17][18][19][20][21][22][23][24]

Preclinical Acute Oral Toxicity Study (Following OECD Guideline 423)

This study aims to determine the median lethal dose (LD50) of a substance after a single oral administration.

• Test Animals: Typically rodents (e.g., mice or rats), nulliparous and non-pregnant females are often used as they are generally slightly more sensitive.

• Housing and Feeding: Animals are housed in standard conditions with controlled temperature, humidity, and light-dark cycles. Standard laboratory diet and water are provided ad libitum.

• Dosing: The test substance is administered orally by gavage. The study follows a stepwise procedure with a starting dose based on the predicted toxicity. Subsequent doses are adjusted based on the outcome of the previous step.

• Observations: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Preclinical Subchronic Oral Toxicity Study (Following OECD Guideline 407 - 28-Day Study)

This study provides information on the potential adverse effects of a substance following repeated oral administration over 28 days.

• Test Animals: Primarily rats, with both males and females being used.

• Dosing: The test substance is administered orally (gavage, in feed, or drinking water) daily for 28 days. At least three dose levels and a control group are used.

• Observations: Daily clinical observations for signs of toxicity are performed. Body weight and food/water consumption are measured weekly.

• Hematology and Clinical Biochemistry: Blood samples are collected at the end of the study for analysis of hematological and clinical biochemistry parameters to assess effects on major organs and systems.

• Pathology: At the end of the study, all animals undergo a full necropsy. Organ weights are recorded, and a comprehensive set of tissues from all animals is examined histopathologically.

• NOAEL Determination: The No-Observed-Adverse-Effect Level (NOAEL) is determined as the highest dose at which no substance-related adverse findings are observed.

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate a key signaling pathway involved in the anti-inflammatory effects of Baicalin and its alternatives, as well as a typical workflow for preclinical safety assessment.

References

• 1. Safety, tolerability, and pharmacokinetics of oral baicalein tablets in healthy Chinese subjects: A single‐center, randomized, double‐blind, placebo‐controlled multiple‐ascending‐dose study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tolerability and adverse events in clinical trials of celecoxib in osteoarthritis and rheumatoid arthritis: systematic review and meta-analysis of information from company clinical trial reports - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cardiovascular safety of celecoxib in rheumatoid arthritis and osteoarthritis patients: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. Safety Evaluation of Oleoresin-Based Turmeric Formulation: Assessment of Genotoxicity and Acute and Subchronic Oral Toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Safety Evaluation of Standardized Extract of Curcuma longa (NR-INF-02): A 90-Day Subchronic Oral Toxicity Study in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. Curcumin Supplementation and Human Disease: A Scoping Review of Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Subchronic oral toxicity and cardiovascular safety pharmacology studies of resveratrol, a naturally occurring polyphenol with cancer preventive activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Subchronic oral toxicity and cardiovascular safety pharmacology studies of resveratrol, a naturally occurring polyphenol with cancer preventive activity - PMC [pmc.ncbi.nlm.nih.gov]
• 14. consensus.app [consensus.app]
• 15. Health Effects of Resveratrol: Results from Human Intervention Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ICH E9 statistical principles for clinical trials - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 17. database.ich.org [database.ich.org]
• 18. E9 Statistical Principles for Clinical Trials — BSC®️ [biomedstat.com]
• 19. acrpnet.org [acrpnet.org]
• 20. ICH E9 STATISTICAL PRINCIPLES FOR CLINICAL TRIALS - ECA Academy [gmp-compliance.org]
• 21. bmj.com [bmj.com]
• 22. consort-spirit.org [consort-spirit.org]
• 23. The CONSORT statement - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Consolidated Standards of Reporting Trials - Wikipedia [en.wikipedia.org]

Validating Cerebellar Regeneration: A Genetic Approach to Understanding Bayin's Mechanism

A comparative analysis of the innate regenerative capacity of the neonatal cerebellum, focusing on the genetic validation of progenitor cell plasticity. This guide provides an objective look at the experimental data and methodologies that underpin our understanding of this remarkable biological process.

The research spearheaded by Dr. Sumru Bayin and her colleagues has unveiled a remarkable capacity for regeneration in the neonatal mouse cerebellum. This work centers on the concept of "adaptive reprogramming," where Nestin-expressing progenitors (NEPs), a type of neural stem cell, exhibit significant plasticity in response to injury. These progenitors can alter their typical developmental fate to replenish neuronal populations that have been lost, a mechanism of profound interest to researchers in developmental biology, neuroscience, and regenerative medicine. This guide delves into the genetic approaches used to validate this mechanism, presenting a comparison of the regenerative potential under different conditions and the experimental data that supports these findings.

Comparative Analysis of Regenerative Potential in Cerebellar Progenitors

The regenerative capacity of NEPs is not static; it is highly dependent on the age of the organism and the specific cellular context. The following tables summarize the quantitative data from key studies, comparing the response of these progenitors to injury in neonatal versus adult mice and illustrating the impact of genetic manipulation on this process.

Experimental Condition	Cell Population Analyzed	Key Findings	Quantitative Data Summary	Source
Neonatal (P1) Granule Cell Progenitor (GCP) Ablation vs. Control	Nestin-expressing Progenitors (NEPs) in the Purkinje Cell Layer (PCL)	Injury induces a significant increase in the proliferation and subsequent differentiation of PCL-NEPs into new granule cell progenitors.	- ~3-fold increase in BrdU+ NEPs in the PCL 24h post-injury.- NEP-derived cells constitute a significant portion of the regenerated external granular layer (EGL) by P8.	[Wojcinski et al., 2017]
Neonatal (P1) vs. Adult Granule Cell Progenitor (GCP) Ablation	Nestin-expressing Progenitors (NEPs)	Neonatal NEPs robustly replenish the GCP population, leading to near-complete recovery of the cerebellum. In contrast, adult NEPs show a limited proliferative response and fail to generate new neurons.	- Neonatal: Near-complete restoration of cerebellar architecture by P30.- Adult: Persistent reduction in granule cell layer thickness and no significant neurogenesis from NEPs.	[Wojcinski et al., 2017]
Genetic Inhibition of Sonic Hedgehog (SHH) Signaling in Neonatal GCP Ablation	Nestin-expressing Progenitors (NEPs)	Blocking SHH signaling in NEPs significantly impairs their ability to replenish the GCP population after injury, demonstrating the critical role of this pathway in the regenerative response.	- Significant reduction in the number of NEP-derived GCPs in the EGL of SHH-inhibited mice compared to controls.	[Wojcinski et al., 2017]
Neonatal (P1) Purkinje Cell (PC) Ablation vs. Control	Immature Purkinje Cells (iPCs)	Ablation of Purkinje cells at P1 stimulates a population of immature, FOXP2+ Purkinje cells to re-enter the cell cycle and generate new Purkinje cells.	- A significant increase in EdU+ iPCs in the PCL 48h post-ablation.- Full replenishment of the Purkinje cell layer by P7.	[Bayin et al., 2018]
Neonatal (P1) vs. Postnatal Day 5 (P5) Purkinje Cell (PC) Ablation	Immature Purkinje Cells (iPCs)	The regenerative capacity of iPCs diminishes rapidly after birth. Ablation at P5 results in poor replenishment of Purkinje cells.	- P1 Ablation: Complete recovery of PC numbers.- P5 Ablation: Significant and permanent loss of Purkinje cells.	[Bayin et al., 2018]

Key Signaling Pathways and Experimental Workflows

The validation of these regenerative mechanisms relies on sophisticated genetic tools and experimental paradigms. The following diagrams, generated using the DOT language, illustrate a key signaling pathway and a typical experimental workflow for lineage tracing.

Safety & Regulatory Compliance

Personal protective equipment for handling Bayin

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling Bayin (CAS No. 3681-96-7). As a natural product that is not extensively characterized in publicly available safety literature, a precautionary approach is paramount. This document is intended to supplement, not replace, your institution's standard operating procedures and a thorough risk assessment.

Chemical and Physical Properties

A summary of the known properties of Bayin is provided below. The absence of comprehensive hazard data necessitates handling this compound as a substance of unknown toxicity.

Property	Value	Source
CAS Number	3681-96-7	BioCrick[1]
Molecular Formula	C21H20O9	BioCrick[1]
Molecular Weight	416.4 g/mol	PubChem[2], BioCrick[1]
Purity	>98% (as supplied by some vendors)	BioCrick[1]
Physical State	Solid (presumed)	General knowledge of natural products

Hazard Identification and Precautionary Measures

• Inhalation: Finely powdered material may be harmful if inhaled.

• Skin/Eye Contact: May cause irritation upon direct contact.

• Ingestion: The toxicological effects of ingestion are unknown.

Always work under the assumption that the substance is hazardous.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to minimize exposure.

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Double-gloving is recommended when handling the pure substance.
Eye Protection	Safety glasses with side shields or safety goggles	Protects eyes from splashes and airborne particles.
Body Protection	A buttoned-up laboratory coat	Protects skin and personal clothing from contamination.
Respiratory Protection	Not generally required if handled in a certified chemical fume hood. If weighing or transferring powder outside of a fume hood, a NIOSH-approved N95 respirator or higher is recommended.	Minimizes the risk of inhaling fine particles.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational workflow is critical for the safe handling of Bayin.

1. Preparation and Engineering Controls:

• All work with solid Bayin or its solutions must be conducted in a certified chemical fume hood.
• Ensure the fume hood sash is at the lowest practical height.
• Prepare all necessary equipment and reagents before handling the compound.
• Designate a specific area within the fume hood for handling Bayin to contain any potential spills.

2. Weighing and Transfer:

• If possible, weigh the solid material directly in the fume hood.
• Use a micro-spatula for transferring the solid.
• To minimize the generation of airborne dust, do not pour the dry powder.
• If creating a stock solution, add the solvent to the vessel containing the pre-weighed Bayin.

3. Dissolution and Use:

• Select a solvent in which Bayin is known to be soluble.
• Cap the container securely before mixing or vortexing to prevent aerosol generation.
• Clearly label all solutions containing Bayin with the compound name, concentration, solvent, and date.

4. Post-Handling:

• Thoroughly decontaminate all surfaces and equipment that came into contact with Bayin using an appropriate solvent (e.g., 70% ethanol), followed by a general-purpose laboratory cleaner.
• Dispose of all contaminated disposables as hazardous waste.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and accidental exposure.

• Solid Waste:

  • All disposable materials contaminated with Bayin, including gloves, weigh boats, and pipette tips, must be collected in a designated, sealed hazardous waste container.

  • The container must be clearly labeled as "Hazardous Waste" and include the name "Bayin."

• Liquid Waste:

  • All solutions containing Bayin must be collected in a designated, sealed hazardous waste container.

  • The container must be clearly labeled with "Hazardous Waste," the name "Bayin," the solvent system, and the approximate concentration.

  • Do not mix Bayin waste with other incompatible waste streams.

• Decontamination of Glassware:

  • Rinse contaminated glassware with a suitable solvent to remove residual Bayin.

  • Collect the initial rinsate as hazardous liquid waste.

  • Subsequent washing with laboratory detergent and water can then be performed.

Experimental Workflow for Safe Handling of Bayin

Caption: A flowchart illustrating the key steps for the safe handling of Bayin in a laboratory setting.

References

• 1. biocrick.com [biocrick.com]
• 2. Bayin | C21H20O9 | CID 21721991 - PubChem [pubchem.ncbi.nlm.nih.gov]